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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Dimethyl Adipate-d4-1

This technical guide provides a comprehensive overview of Dimethyl adipate-d4-1, a deuterated isotopologue of Dimethyl adipate (B1204190), tailored for researchers, scientists, and professionals in drug development. This...

Author: BenchChem Technical Support Team. Date: December 2025

This technical guide provides a comprehensive overview of Dimethyl adipate-d4-1, a deuterated isotopologue of Dimethyl adipate (B1204190), tailored for researchers, scientists, and professionals in drug development. This document details its chemical and physical properties, synthesis, analytical characterization, and its primary application as an internal standard in quantitative analysis.

Introduction

Dimethyl adipate-d4-1, also known as Hexanedioic acid dimethyl ester-d4, is a stable isotope-labeled version of Dimethyl adipate. In this molecule, four hydrogen atoms on the adipate backbone have been replaced with deuterium (B1214612). This isotopic substitution makes it an invaluable tool in analytical chemistry, particularly in mass spectrometry-based quantitative assays. Its near-identical chemical and physical properties to the unlabeled compound, coupled with its distinct mass, allow for precise and accurate quantification through isotope dilution methods.[1]

The primary application of Dimethyl adipate-d4-1 is as an internal standard for the quantification of Dimethyl adipate or related compounds in various matrices.[2] The use of a deuterated internal standard is considered the gold standard in quantitative mass spectrometry as it effectively compensates for variations in sample preparation, chromatographic separation, and ionization efficiency, thereby minimizing matrix effects and improving data reliability.[3]

Physicochemical Properties

The physicochemical properties of Dimethyl adipate-d4-1 are closely related to its non-deuterated counterpart. The primary difference is a slight increase in molecular weight due to the presence of four deuterium atoms.

Table 1: Physicochemical Properties of Dimethyl Adipate-d4-1 and Dimethyl Adipate

PropertyDimethyl Adipate-d4-1Dimethyl Adipate (for comparison)
Molecular Formula C₈H₁₀D₄O₄C₈H₁₄O₄
Molecular Weight 178.22 g/mol 174.19 g/mol [4]
CAS Number 55724-08-8627-93-0[4]
Appearance Colorless to light yellow liquidColorless liquid[4]
Density ~1.0 g/cm³1.06 g/cm³ (20 °C)[4]
Boiling Point ~228.7 °C at 760 mmHg227 °C[4]
Melting Point Not available10.3 °C[4]
Flash Point ~107.2 °CNot available
Solubility Soluble in DMSOSoluble in alcohol, ether, acetic acid[5]

Synthesis and Isotopic Incorporation

The synthesis of Dimethyl adipate-d4-1 typically involves the deuteration of a suitable precursor followed by esterification. While specific proprietary methods may vary, a general approach involves the deuteration of adipic acid at the alpha and beta positions, followed by esterification with methanol (B129727).

One general and environmentally friendly method for the synthesis of α-deuterated carboxylic acids involves the use of malonic acid derivatives, which undergo hydrogen/deuterium exchange and subsequent decarboxylation in the presence of deuterium oxide (D₂O).[6] This method is efficient and avoids the need for organic solvents. Following the synthesis of deuterated adipic acid, standard esterification procedures, such as Fischer esterification with methanol in the presence of an acid catalyst, can be employed to yield Dimethyl adipate-d4-1.[4]

G cluster_synthesis General Synthesis Pathway Adipic_Acid Adipic Acid Precursor Deuteration Deuteration (e.g., with D2O) Adipic_Acid->Deuteration Deuterated_Adipic_Acid Adipic Acid-d4 Deuteration->Deuterated_Adipic_Acid Esterification Esterification (Methanol, Acid Catalyst) Deuterated_Adipic_Acid->Esterification DMA_d4 Dimethyl Adipate-d4-1 Esterification->DMA_d4

Figure 1: General synthesis pathway for Dimethyl adipate-d4-1.

Analytical Characterization

The analytical characterization of Dimethyl adipate-d4-1 relies on standard spectroscopic techniques. The data for the non-deuterated Dimethyl adipate is provided below for reference, with explanations of the expected differences for the deuterated analogue.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy: The ¹H NMR spectrum of Dimethyl adipate-d4-1 is significantly simplified compared to its non-deuterated counterpart due to the replacement of protons with deuterium at the C2 and C3 positions. The complex multiplets corresponding to these protons will be absent. The spectrum will be dominated by a singlet for the methoxy (B1213986) protons.

  • Reference ¹H NMR Data (Dimethyl Adipate in CDCl₃):

    • δ ~3.67 ppm (s, 6H, -OCH₃)

    • δ ~2.34 ppm (m, 4H, -CH₂-C=O)

    • δ ~1.66 ppm (m, 4H, -CH₂-CH₂-)[5]

¹³C NMR Spectroscopy: The ¹³C NMR spectrum of Dimethyl adipate-d4-1 will show signals for all carbon atoms. The carbons bonded to deuterium will exhibit splitting due to C-D coupling and may have slightly different chemical shifts compared to the non-deuterated compound.

  • Reference ¹³C NMR Data (Dimethyl Adipate in CDCl₃):

    • δ ~173.6 ppm (C=O)

    • δ ~51.4 ppm (-OCH₃)

    • δ ~33.7 ppm (-CH₂-C=O)

    • δ ~24.5 ppm (-CH₂-CH₂-)[5]

Mass Spectrometry (MS)

The mass spectrum of Dimethyl adipate-d4-1 will show a molecular ion peak (M⁺) at m/z 178, which is 4 mass units higher than that of the non-deuterated Dimethyl adipate (m/z 174). The fragmentation pattern is expected to be similar, with fragments containing the deuterated portion of the molecule showing a corresponding mass shift.

Experimental Protocols

General Protocol for Synthesis of Dimethyl Adipate

This protocol describes a general method for the synthesis of Dimethyl adipate via Fischer esterification, which can be adapted for the deuterated analogue using deuterated adipic acid.

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine adipic acid (1.0 eq) and methanol (10-20 eq).

  • Catalyst Addition: Carefully add a catalytic amount of a strong acid (e.g., sulfuric acid, 0.1 eq).

  • Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Workup: After completion, cool the reaction mixture to room temperature. Neutralize the acid catalyst with a saturated solution of sodium bicarbonate.

  • Extraction: Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be further purified by distillation.

Protocol for Use as an Internal Standard in GC-MS Analysis

This protocol outlines the general steps for using Dimethyl adipate-d4-1 as an internal standard for the quantitative analysis of Dimethyl adipate in a sample matrix.

  • Preparation of Stock Solutions:

    • Prepare a stock solution of the analyte (Dimethyl adipate) of known concentration in a suitable solvent (e.g., methanol).

    • Prepare a stock solution of the internal standard (Dimethyl adipate-d4-1) of known concentration in the same solvent.

  • Preparation of Calibration Standards:

    • Create a series of calibration standards by spiking a blank matrix with varying known concentrations of the analyte stock solution.

    • Add a fixed concentration of the internal standard stock solution to each calibration standard.

  • Sample Preparation:

    • To a known volume or weight of the sample, add the same fixed concentration of the internal standard as used in the calibration standards.

    • Perform the necessary sample extraction and clean-up procedures (e.g., liquid-liquid extraction, solid-phase extraction).

  • GC-MS Analysis:

    • Analyze the prepared calibration standards and samples by GC-MS.

    • Develop a chromatographic method that provides good separation of the analyte and internal standard from other matrix components.

    • Set up the mass spectrometer to monitor specific ions for both the analyte and the internal standard (Selected Ion Monitoring - SIM mode).

  • Data Analysis:

    • Integrate the peak areas of the analyte and the internal standard in each chromatogram.

    • Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard.

    • Construct a calibration curve by plotting the response ratio against the analyte concentration.

    • Calculate the response ratio for the unknown samples and determine their concentrations from the calibration curve.

G cluster_workflow Quantitative Analysis Workflow A Prepare Calibration Standards (Analyte + IS) F Construct Calibration Curve (Response Ratio vs. Concentration) A->F B Prepare Sample (Spike with IS) C Sample Extraction & Cleanup B->C D GC-MS Analysis C->D E Data Processing (Peak Integration) D->E E->F G Quantify Analyte in Sample E->G F->G

Figure 2: Workflow for quantitative analysis using an internal standard.

Conclusion

Dimethyl adipate-d4-1 is a crucial tool for researchers and scientists engaged in quantitative analysis. Its properties as a stable isotope-labeled internal standard enable highly accurate and precise measurements by mitigating common sources of analytical error. This guide provides the foundational technical information required for its effective synthesis, characterization, and application in a research and development setting.

References

Exploratory

Technical Guide: Dimethyl Adipate-d4 - Properties and Applications in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the chemical properties of Dimethyl Adipate-d4, with a focus on its application as an internal sta...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Dimethyl Adipate-d4, with a focus on its application as an internal standard in quantitative analytical methods. This document is intended for researchers, scientists, and drug development professionals who utilize stable isotope-labeled compounds in their work.

Core Chemical Properties

Dimethyl Adipate-d4 is the deuterated form of Dimethyl Adipate, an organic compound classified as a dicarboxylic acid ester. The incorporation of four deuterium (B1214612) atoms into its structure makes it an ideal internal standard for mass spectrometry-based quantitative analysis, as it is chemically almost identical to its non-deuterated counterpart but can be distinguished by its mass.

Table 1: General Chemical Properties of Dimethyl Adipate-d4

PropertyValue
Chemical Name Dimethyl (2,2,3,3-d4)hexanedioate
Synonyms Dimethyl adipate-2,2,3,3-d4, Hexanedioic acid, dimethyl ester-d4
Molecular Formula C₈H₁₀D₄O₄
Molecular Weight 178.22 g/mol
CAS Number 55724-08-8
Appearance Colorless to light yellow liquid

Table 2: Physical Properties of Dimethyl Adipate-d4

PropertyValue
Density 1.0 ± 0.1 g/cm³
Boiling Point 228.7 ± 0.0 °C at 760 mmHg
Flash Point 107.2 ± 0.0 °C
LogP 1.03

Spectroscopic Data (Reference: Dimethyl Adipate)

Table 3: Reference ¹H NMR Data for Dimethyl Adipate (CDCl₃)

Chemical Shift (ppm)MultiplicityAssignment
~3.67Singlet6H, -OCH₃
~2.35Multiplet4H, -COCH₂-
~1.65Multiplet4H, -CH₂CH₂-

Table 4: Reference ¹³C NMR Data for Dimethyl Adipate (CDCl₃)

Chemical Shift (ppm)Assignment
~173.6C=O
~51.4-OCH₃
~33.7-COCH₂-
~24.5-CH₂CH₂-

Table 5: Reference Mass Spectrometry Data for Dimethyl Adipate

m/zInterpretation
174[M]+ (Molecular Ion)
143[M - OCH₃]+
115[M - COOCH₃]+
59[COOCH₃]+

Experimental Protocol: Use of Dimethyl Adipate-d4 as an Internal Standard in LC-MS/MS Quantitative Analysis

The following is a detailed methodology for the use of Dimethyl Adipate-d4 as an internal standard for the quantification of Dimethyl Adipate in a sample matrix using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

3.1. Materials and Reagents

  • Dimethyl Adipate (analyte) reference standard

  • Dimethyl Adipate-d4 (internal standard)

  • LC-MS grade methanol (B129727)

  • LC-MS grade water

  • Formic acid

  • Sample matrix (e.g., plasma, tissue homogenate)

3.2. Preparation of Stock and Working Solutions

  • Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve Dimethyl Adipate in methanol.

  • Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Dimethyl Adipate-d4 in methanol.

  • Analyte Working Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution with methanol to achieve the desired concentration range.

  • Internal Standard Working Solution: Dilute the internal standard stock solution with methanol to a final concentration that provides a stable and appropriate signal intensity in the LC-MS/MS system.

3.3. Sample Preparation

  • To each sample, calibrator, and quality control sample, add a fixed volume of the internal standard working solution.

  • Perform a protein precipitation by adding a suitable volume of cold methanol (e.g., 3 volumes of methanol to 1 volume of sample).

  • Vortex the samples for 1 minute.

  • Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3.4. LC-MS/MS Analysis

  • LC System: A standard HPLC or UHPLC system.

  • Column: A C18 reverse-phase column is typically suitable.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Methanol with 0.1% formic acid.

  • Gradient: Develop a suitable gradient to achieve good separation of the analyte from matrix components.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode.

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions:

    • Dimethyl Adipate: Determine the optimal precursor to product ion transition (e.g., m/z 175 -> 143).

    • Dimethyl Adipate-d4: Determine the optimal precursor to product ion transition (e.g., m/z 179 -> 147).

3.5. Data Analysis

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

  • Perform a linear regression analysis to determine the equation of the line.

  • Quantify the concentration of Dimethyl Adipate in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate the experimental workflow for using Dimethyl Adipate-d4 as an internal standard.

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Sample IS Add Internal Standard (DMA-d4) Sample->IS Precipitation Protein Precipitation IS->Precipitation Centrifuge Centrifugation Precipitation->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant LC LC Separation Supernatant->LC MS MS/MS Detection (MRM) LC->MS Integration Peak Integration MS->Integration Ratio Calculate Peak Area Ratio Integration->Ratio Curve Calibration Curve Ratio->Curve Quantification Quantification Curve->Quantification

Caption: Experimental workflow for quantitative analysis using an internal standard.

logical_relationship cluster_process Analytical Process Analyte Analyte (Dimethyl Adipate) Ratio Peak Area Ratio (Analyte / IS) Analyte->Ratio IS Internal Standard (Dimethyl Adipate-d4) IS->Ratio Concentration Analyte Concentration Ratio->Concentration

Caption: Logical relationship for quantification using an internal standard.

Foundational

An In-depth Technical Guide to the Synthesis of Deuterated Dimethyl Adipate

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthesis of deuterated dimethyl adipate (B1204190), a valuable isotopically labeled compound...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of deuterated dimethyl adipate (B1204190), a valuable isotopically labeled compound for use in various research and development applications, including as an internal standard in mass spectrometry-based quantification and in metabolic studies. This document outlines the primary synthetic strategies, detailed experimental protocols, and relevant quantitative data.

Introduction

Dimethyl adipate, the dimethyl ester of adipic acid, is a widely used industrial chemical. Its deuterated analogues, such as dimethyl adipate-d10, are of significant interest in the pharmaceutical and chemical industries. The incorporation of deuterium (B1214612) atoms provides a distinct mass shift, making these compounds ideal for use as internal standards in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) for the accurate quantification of the non-labeled compound. Furthermore, deuterated molecules can exhibit altered metabolic profiles due to the kinetic isotope effect, a phenomenon of growing interest in drug development.

This guide focuses on a robust and accessible two-step synthetic approach:

  • Deuteration of Adipic Acid: The synthesis of the deuterated precursor, adipic acid-d10, via a catalytic hydrogen-deuterium (H/D) exchange reaction.

  • Esterification: The subsequent Fischer esterification of deuterated adipic acid with methanol (B129727) to yield deuterated dimethyl adipate.

Synthetic Pathways and Logical Workflow

The synthesis of deuterated dimethyl adipate can be approached through several routes. The most straightforward and cost-effective method involves the initial deuteration of the readily available starting material, adipic acid, followed by esterification. Alternative, but often more complex and expensive routes, could involve the use of deuterated methanol or starting from a deuterated precursor for adipic acid synthesis. The workflow for the recommended synthesis is depicted below.

Synthesis_Workflow cluster_deuteration Step 1: Deuteration of Adipic Acid cluster_esterification Step 2: Fischer Esterification Adipic_Acid Adipic Acid (C₆H₁₀O₄) Reaction_Deuteration Catalytic H/D Exchange (Hydrothermal Conditions) Adipic_Acid->Reaction_Deuteration Reactant D2O Deuterium Oxide (D₂O) (Deuterium Source) D2O->Reaction_Deuteration Reagent Catalyst_Deuteration Metal Catalyst (e.g., Pt/C or Pd/C) Catalyst_Deuteration->Reaction_Deuteration Catalyst Adipic_Acid_d10 Adipic Acid-d₁₀ (C₆D₁₀O₄) Reaction_Esterification Fischer Esterification (Reflux) Adipic_Acid_d10->Reaction_Esterification Reactant Reaction_Deuteration->Adipic_Acid_d10 Product Methanol Methanol (CH₃OH) (or Deuterated Methanol) Methanol->Reaction_Esterification Reagent Catalyst_Esterification Acid Catalyst (e.g., H₂SO₄ or Amberlyst 15) Catalyst_Esterification->Reaction_Esterification Catalyst Dimethyl_Adipate_d10 Dimethyl Adipate-d₁₀ (C₈H₄D₁₀O₄) Reaction_Esterification->Dimethyl_Adipate_d10 Product

Caption: Synthetic workflow for deuterated dimethyl adipate.

Experimental Protocols

Synthesis of Adipic Acid-d10

This protocol is adapted from general procedures for the deuteration of dicarboxylic acids via catalytic H/D exchange.[1][2][3][4]

Materials:

  • Adipic acid (C₆H₁₀O₄)

  • Deuterium oxide (D₂O, 99.9 atom % D)

  • 10% Platinum on activated carbon (Pt/C) or 10% Palladium on activated carbon (Pd/C)

  • High-pressure reactor (e.g., Parr reactor)

Procedure:

  • In a high-pressure reactor vessel, place adipic acid (1.0 eq) and the chosen catalyst (5-10 mol%).

  • Add a significant excess of deuterium oxide to the vessel.

  • Seal the reactor and purge with an inert gas (e.g., argon or nitrogen).

  • Heat the reactor to a temperature between 150-200 °C with stirring.

  • Maintain the reaction under pressure for 24-48 hours.

  • Cool the reactor to room temperature and carefully vent any excess pressure.

  • Filter the reaction mixture to remove the catalyst.

  • Remove the deuterium oxide under reduced pressure to yield the crude deuterated adipic acid.

  • For higher isotopic enrichment, the process can be repeated with fresh deuterium oxide and catalyst.

  • The resulting adipic acid-d10 can be purified by recrystallization from a suitable solvent if necessary.

Synthesis of Dimethyl Adipate-d10

This protocol utilizes the well-established Fischer esterification method.[5][6][7]

Materials:

  • Adipic acid-d10 (from step 3.1)

  • Methanol (CH₃OH), anhydrous

  • Concentrated sulfuric acid (H₂SO₄) or an acidic resin catalyst (e.g., Amberlyst 15)

  • Sodium bicarbonate (NaHCO₃), saturated aqueous solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

  • To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add adipic acid-d10 (1.0 eq) and a large excess of anhydrous methanol (e.g., 10-20 eq). Methanol serves as both a reactant and the solvent.

  • Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq) or the acidic resin catalyst to the stirring mixture.

  • Heat the reaction mixture to reflux and maintain for several hours (typically 4-24 hours). The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

  • After the reaction is complete, cool the mixture to room temperature.

  • If an acidic resin was used, filter it off.

  • Remove the excess methanol under reduced pressure.

  • Dissolve the residue in an organic solvent for extraction.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude deuterated dimethyl adipate.

  • The product can be further purified by vacuum distillation.

Data Presentation

The following tables summarize typical quantitative data for the synthesis of deuterated dimethyl adipate.

Table 1: Reaction Conditions and Yields for the Synthesis of Adipic Acid-d10

ParameterValueReference
Catalyst 10% Pt/C or 10% Pd/C[1][2]
Deuterium Source Deuterium Oxide (D₂O)[1][2]
Temperature 150 - 200 °C[3][4]
Pressure Autogenous
Reaction Time 24 - 48 hours[3][4]
Isotopic Enrichment > 98%[3][4]
Yield High (typically > 90%)[3][4]

Table 2: Reaction Conditions and Yields for the Fischer Esterification to Dimethyl Adipate-d10

ParameterValueReference
Catalyst H₂SO₄ or Amberlyst 15[5][6]
Methanol to Adipic Acid Ratio 10:1 to 20:1[5]
Temperature Reflux[5][6]
Reaction Time 4 - 24 hours[5][6]
Yield 80 - 95%[8][9]

Conclusion

The synthesis of deuterated dimethyl adipate is readily achievable through a two-step process involving the catalytic deuteration of adipic acid followed by Fischer esterification. The methodologies presented in this guide are based on established chemical principles and can be adapted for various laboratory scales. The resulting isotopically labeled product is a valuable tool for a wide range of applications in scientific research and drug development. Careful execution of the experimental protocols and appropriate purification techniques are crucial for obtaining a high-purity, highly enriched final product.

References

Exploratory

Dimethyl Adipate-d4-1: A Technical Guide for Researchers

CAS Number: 55724-08-8 This technical guide provides an in-depth overview of Dimethyl adipate-d4-1, a deuterated stable isotope of Dimethyl adipate (B1204190), for researchers, scientists, and professionals in drug devel...

Author: BenchChem Technical Support Team. Date: December 2025

CAS Number: 55724-08-8

This technical guide provides an in-depth overview of Dimethyl adipate-d4-1, a deuterated stable isotope of Dimethyl adipate (B1204190), for researchers, scientists, and professionals in drug development. This document outlines its chemical and physical properties, experimental applications, and relevant metabolic context.

Core Data Presentation

Dimethyl adipate-d4-1 is primarily utilized as an internal standard in quantitative analytical methodologies, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its chemical and physical properties are crucial for method development and data interpretation. The following table summarizes the key quantitative data for Dimethyl adipate-d4-1 and its non-deuterated analogue, Dimethyl adipate.

PropertyDimethyl adipate-d4-1Dimethyl adipate
CAS Number 55724-08-8627-93-0
Molecular Formula C₈H₁₀D₄O₄C₈H₁₄O₄
Molecular Weight 178.22 g/mol 174.19 g/mol
Appearance Colorless to light yellow liquidColorless liquid
Density ~1.0 g/cm³1.062 g/mL at 20°C
Boiling Point 228.7°C at 760 mmHg109-110°C at 14 mmHg
Melting Point Not available8°C
Flash Point 107.2°C110°C (closed cup)
Refractive Index 1.4231.428 at 20°C
LogP 1.031.03
Vapor Pressure 0.1 mmHg at 25°C0.06 mmHg at 20°C

Experimental Protocols: Quantitative Analysis using Deuterated Internal Standards

The use of deuterated compounds as internal standards is a gold standard technique in quantitative mass spectrometry, known as isotope dilution mass spectrometry (IDMS).[2] This method corrects for variations in sample preparation, injection volume, and matrix effects.[1] The following is a generalized protocol for the quantification of an analyte in a biological matrix using Dimethyl adipate-d4-1 as an internal standard with LC-MS/MS.

2.1. Materials and Reagents

  • High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (e.g., Triple Quadrupole).

  • Analytical balance, centrifuge, vortex mixer, and nitrogen evaporation system.

  • Analyte reference standard.

  • Dimethyl adipate-d4-1 (internal standard).

  • HPLC-grade solvents (e.g., methanol, acetonitrile, water).

  • Formic acid or other appropriate mobile phase modifier.

  • Blank biological matrix (e.g., plasma, urine).

2.2. Standard and Sample Preparation

  • Stock Solutions: Prepare individual stock solutions of the analyte and Dimethyl adipate-d4-1 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Working Solutions: Prepare a series of working solutions of the analyte at various concentrations by diluting the stock solution. Prepare a working solution of the internal standard at a fixed concentration.

  • Calibration Standards: Create a set of calibration standards by spiking the blank biological matrix with the analyte working solutions to cover the desired concentration range. Add a constant amount of the Dimethyl adipate-d4-1 working solution to each calibration standard.

  • Quality Control (QC) Samples: Prepare at least three levels of QC samples (low, medium, and high concentrations) in the same manner as the calibration standards.

  • Sample Preparation: To the unknown samples, add the same constant amount of the Dimethyl adipate-d4-1 working solution as was added to the calibration standards. Perform sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to remove interferences.

2.3. LC-MS/MS Analysis

  • Chromatographic Conditions: Develop a chromatographic method to achieve good separation of the analyte from matrix components. The deuterated internal standard should ideally co-elute with the analyte.

  • Mass Spectrometry Conditions: Optimize the mass spectrometer parameters, including the precursor and product ion masses (Multiple Reaction Monitoring - MRM transitions) and collision energies for both the analyte and Dimethyl adipate-d4-1.

  • Analysis: Inject the prepared calibration standards, QC samples, and unknown samples into the LC-MS/MS system.

2.4. Data Analysis

  • Peak Integration: Integrate the peak areas for the specified MRM transitions of the analyte and the internal standard.

  • Calibration Curve: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentration of the analyte in the calibration standards.

  • Quantification: Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

Mandatory Visualizations

Signaling and Metabolic Pathways

While Dimethyl adipate itself is not known to be directly involved in signaling pathways, its parent dicarboxylic acid, adipic acid, is a metabolite in the ω-oxidation and subsequent peroxisomal β-oxidation of fatty acids.[1][2][3][4] This pathway is an alternative to the primary mitochondrial β-oxidation and becomes more significant under conditions of high lipid influx or impaired mitochondrial function.[1][2][3][4]

metabolic_pathway fatty_acid Fatty Acid omega_oxidation ω-Oxidation (Endoplasmic Reticulum) fatty_acid->omega_oxidation dicarboxylic_acid Dicarboxylic Acid (e.g., Adipic Acid) omega_oxidation->dicarboxylic_acid peroxisomal_beta_oxidation Peroxisomal β-Oxidation dicarboxylic_acid->peroxisomal_beta_oxidation chain_shortened_dca Chain-Shortened Dicarboxylic Acids peroxisomal_beta_oxidation->chain_shortened_dca acetyl_coa Acetyl-CoA peroxisomal_beta_oxidation->acetyl_coa

Metabolic context of dicarboxylic acids.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the quantitative analysis of a target analyte using Dimethyl adipate-d4-1 as an internal standard.

experimental_workflow start Start: Sample Collection add_is Addition of Internal Standard (Dimethyl adipate-d4-1) start->add_is extraction Sample Extraction (e.g., SPE, LLE) add_is->extraction analysis LC-MS/MS Analysis extraction->analysis data_processing Data Processing (Peak Integration, Ratio Calculation) analysis->data_processing quantification Quantification using Calibration Curve data_processing->quantification end End: Final Concentration quantification->end

Quantitative analysis workflow.

References

Foundational

A Comprehensive Technical Guide to the Physical Characteristics of Dimethyl Adipate-d4-1

For Researchers, Scientists, and Drug Development Professionals Introduction Dimethyl adipate-d4-1, the deuterated form of dimethyl adipate, is a stable isotope-labeled compound of significant interest in various scienti...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl adipate-d4-1, the deuterated form of dimethyl adipate, is a stable isotope-labeled compound of significant interest in various scientific disciplines, particularly in drug metabolism and pharmacokinetic (DMPK) studies. The substitution of four hydrogen atoms with deuterium (B1214612) at the 1-position offers a valuable tool for tracer studies and as an internal standard for quantitative analysis by mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.[1] This guide provides an in-depth overview of the physical and chemical characteristics of Dimethyl adipate-d4-1, complete with experimental protocols and structured data for ease of reference.

Core Physical and Chemical Properties

Dimethyl adipate-d4-1 is a colorless to light yellow liquid at room temperature.[2] Its fundamental properties are summarized in the table below. The introduction of deuterium atoms results in a slightly higher molecular weight compared to its non-deuterated analogue, a key feature for its application in isotope dilution mass spectrometry.

PropertyValue
Molecular Formula C8H10D4O4
Molecular Weight 178.22 g/mol
Appearance Colorless to light yellow liquid
Density 1.0 ± 0.1 g/cm³
Boiling Point 228.7 ± 0.0 °C at 760 mmHg
Flash Point 107.2 ± 0.0 °C
Solubility May dissolve in DMSO

Table 1: Key Physical and Chemical Properties of Dimethyl Adipate-d4-1. [2]

Experimental Protocols

The following sections detail the methodologies for determining the key physical characteristics of Dimethyl adipate-d4-1. These protocols are provided as a guide and may require optimization based on specific laboratory conditions and equipment.

Determination of Density

The density of a liquid can be determined using a pycnometer or a digital density meter.

Methodology:

  • Calibration: Calibrate the pycnometer with deionized water of a known temperature and density.

  • Sample Preparation: Ensure the Dimethyl adipate-d4-1 sample is free of air bubbles and at a constant, recorded temperature.

  • Measurement:

    • Weigh the empty, clean, and dry pycnometer.

    • Fill the pycnometer with the Dimethyl adipate-d4-1 sample.

    • Weigh the filled pycnometer.

  • Calculation: The density is calculated by dividing the mass of the sample by the volume of the pycnometer.

Determination of Boiling Point

The boiling point can be determined using a distillation apparatus or a micro-boiling point method.

Methodology (Micro-Boiling Point):

  • Sample Preparation: Place a small amount of Dimethyl adipate-d4-1 into a capillary tube.

  • Apparatus Setup: Invert a smaller, sealed capillary tube into the larger tube containing the sample. Attach the sample tube to a thermometer.

  • Heating: Heat the sample in a suitable heating block or oil bath.

  • Observation: Observe the sample for the formation of a continuous stream of bubbles from the inverted capillary.

  • Measurement: The boiling point is the temperature at which the liquid re-enters the inverted capillary tube upon cooling.

Solubility Assessment in DMSO

A qualitative assessment of solubility in dimethyl sulfoxide (B87167) (DMSO) can be performed visually.

Methodology:

  • Sample Preparation: To a known volume of DMSO in a vial, add a small, measured amount of Dimethyl adipate-d4-1.

  • Mixing: Agitate the mixture, for example, by vortexing.

  • Observation: Visually inspect the solution for any undissolved material or turbidity. A clear solution indicates solubility at that concentration.

Spectroscopic Characterization

Spectroscopic analysis is crucial for confirming the identity and purity of Dimethyl adipate-d4-1.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR spectroscopy are used to confirm the molecular structure and the position of the deuterium labels.

¹H NMR Spectroscopy Protocol:

  • Sample Preparation: Dissolve 5-10 mg of Dimethyl adipate-d4-1 in a suitable deuterated solvent (e.g., CDCl₃).

  • Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer.

  • Analysis: The absence of signals corresponding to the protons at the 1-position and the presence of other expected signals will confirm the deuteration.

¹³C NMR Spectroscopy Protocol:

  • Sample Preparation: Prepare a more concentrated sample (20-50 mg) in a deuterated solvent.

  • Data Acquisition: Acquire the ¹³C NMR spectrum.

  • Analysis: The carbon signals will confirm the carbon backbone of the molecule.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and confirm the isotopic enrichment.

Methodology (Gas Chromatography-Mass Spectrometry - GC-MS):

  • Sample Preparation: Dilute the Dimethyl adipate-d4-1 sample in a volatile organic solvent.

  • GC Separation: Inject the sample into a gas chromatograph to separate it from any impurities.

  • MS Analysis: The separated compound is then introduced into the mass spectrometer.

  • Data Analysis: The mass spectrum will show the molecular ion peak corresponding to the mass of Dimethyl adipate-d4-1, confirming its identity and isotopic purity.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule.

Methodology:

  • Sample Preparation: A thin film of the liquid Dimethyl adipate-d4-1 is placed between two salt plates (e.g., NaCl or KBr).

  • Data Acquisition: The IR spectrum is recorded.

  • Analysis: The spectrum will show characteristic absorption bands for the ester carbonyl (C=O) and C-O stretching vibrations. The C-D stretching vibrations may also be observable at lower frequencies compared to C-H stretches.

Logical Workflow for Characterization

The following diagram illustrates a logical workflow for the comprehensive physical and chemical characterization of Dimethyl adipate-d4-1.

G cluster_0 Initial Assessment cluster_1 Physical Property Determination cluster_2 Spectroscopic Analysis cluster_3 Data Compilation & Reporting A Sample Receipt (Dimethyl adipate-d4-1) B Visual Inspection (Appearance, Color) A->B C Density Measurement B->C D Boiling Point Determination B->D E Solubility Assessment (DMSO) B->E F NMR Spectroscopy (¹H, ¹³C) B->F G Mass Spectrometry (GC-MS) B->G H Infrared Spectroscopy (IR) B->H I Data Analysis & Interpretation C->I D->I E->I F->I G->I H->I J Technical Guide Generation I->J

Caption: Workflow for the Characterization of Dimethyl adipate-d4-1.

Safety and Handling

Dimethyl adipate-d4-1 should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

This technical guide provides a comprehensive overview of the physical characteristics of Dimethyl adipate-d4-1, along with standardized experimental protocols for their determination. The structured data and clear methodologies presented herein are intended to support researchers, scientists, and drug development professionals in their use of this valuable isotopically labeled compound. The logical workflow for characterization ensures a thorough and systematic approach to quality control and data generation.

References

Exploratory

A Researcher's Guide to Stable Isotope Labeling in Mass Spectrometry: An In-Depth Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of stable isotope labeling (SIL) for quantitative mass spectrometry-based proteomics. It is designed...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of stable isotope labeling (SIL) for quantitative mass spectrometry-based proteomics. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to leverage these powerful techniques for robust and reproducible protein quantification. This guide delves into the core principles of SIL, details the experimental protocols of widely-used labeling strategies, and explores their applications in elucidating complex biological processes and advancing therapeutic development.

Core Principles of Stable Isotope Labeling in Mass Spectrometry

Stable isotope labeling is a powerful technique used to track molecules and quantify their abundance in complex biological systems.[1] The fundamental principle involves the incorporation of non-radioactive, "heavy" isotopes into proteins or peptides, creating a mass shift that can be detected by a mass spectrometer.[1] Common stable isotopes used in proteomics include Carbon-13 (¹³C), Nitrogen-15 (¹⁵N), and Deuterium (²H).[1]

In a typical quantitative proteomics experiment, two or more cell populations or samples are treated under different conditions (e.g., drug-treated vs. control). One sample is labeled with a heavy isotope-containing compound, while the other remains in its natural, "light" isotopic state.[1] The samples are then combined, processed, and analyzed by mass spectrometry (MS).[1] Since chemically identical peptides with different isotopic labels co-elute during liquid chromatography and have similar ionization efficiencies, the ratio of the signal intensities of the heavy to light peptide pairs in the mass spectrum accurately reflects the relative abundance of the protein in the original samples.[2]

Key Methodologies in Stable Isotope Labeling

Several stable isotope labeling techniques have been developed, each with distinct advantages and applications. The most prominent methods include Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC), Isotope-Coded Affinity Tags (ICAT), and isobaric tagging methods like Tandem Mass Tags (TMT) and Isobaric Tags for Relative and Absolute Quantitation (iTRAQ).

Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC)

SILAC is a metabolic labeling approach where cells are cultured in media containing "heavy" stable isotope-labeled amino acids (e.g., ¹³C₆-Arginine, ¹³C₆,¹⁵N₂-Lysine).[3] Over several cell divisions, these heavy amino acids are incorporated into all newly synthesized proteins.[3] This method is highly accurate because the "light" and "heavy" samples are combined at the very beginning of the experimental workflow (at the cell or protein lysate stage), minimizing experimental variability.[4][5]

Phase 1: Cell Culture and Labeling

  • Media Preparation: Prepare two types of SILAC media: "light" medium containing natural abundance amino acids and "heavy" medium where specific amino acids (typically lysine (B10760008) and arginine) are replaced with their stable isotope-labeled counterparts (e.g., ¹³C₆-Lysine and ¹³C₆¹⁵N₄-Arginine). Both media should be supplemented with 10% dialyzed fetal bovine serum (dFBS) to minimize the concentration of unlabeled amino acids.

  • Cell Adaptation: Culture two separate populations of cells, one in the "light" medium and the other in the "heavy" medium. It is crucial to ensure complete incorporation of the heavy amino acids, which typically requires at least five to six cell doublings.

  • Labeling Verification: After the adaptation phase, a small aliquot of the "heavy" labeled cells should be harvested, proteins extracted and digested, and analyzed by MS to confirm >97% incorporation of the heavy amino acids.

Phase 2: Experimental Treatment and Sample Preparation

  • Cell Treatment: Subject the "light" and "heavy" cell populations to their respective experimental conditions (e.g., control vs. drug treatment).

  • Cell Harvesting and Lysis: Harvest cells from both populations and lyse them separately using a suitable lysis buffer (e.g., RIPA buffer).

  • Protein Quantification and Mixing: Determine the protein concentration of the "light" and "heavy" lysates using a standard protein assay (e.g., BCA assay). Combine equal amounts of protein from each lysate.

  • Protein Digestion: Reduce the disulfide bonds in the combined protein mixture with dithiothreitol (B142953) (DTT) at 56°C for 30 minutes, followed by alkylation of cysteine residues with iodoacetamide (B48618) at room temperature in the dark for 20 minutes. Digest the proteins into peptides overnight at 37°C using sequencing-grade trypsin (typically at a 1:50 enzyme-to-protein ratio).

  • Sample Cleanup: Acidify the peptide mixture with trifluoroacetic acid (TFA) to a final concentration of 1% and desalt the peptides using a C18 StageTip or a similar solid-phase extraction method.

Phase 3: Mass Spectrometry Analysis and Data Interpretation

  • LC-MS/MS Analysis: Resuspend the dried peptides in a solvent suitable for liquid chromatography-mass spectrometry (LC-MS/MS) analysis (e.g., 0.1% formic acid). Inject the peptide mixture into a high-resolution mass spectrometer.

  • Data Analysis: Use specialized software such as MaxQuant or Proteome Discoverer to process the raw MS data. The software will identify peptides and proteins and calculate the heavy-to-light (H/L) ratio for each peptide pair, which reflects the relative abundance of the corresponding protein.

Isotope-Coded Affinity Tags (ICAT)

ICAT is a chemical labeling method that targets cysteine residues in proteins. The ICAT reagent has three components: a thiol-reactive group (iodoacetamide) that specifically labels cysteine residues, a linker region that is isotopically labeled ("light" with hydrogen or "heavy" with deuterium), and a biotin (B1667282) affinity tag.[6][7] After labeling, the samples are combined, digested, and the cysteine-containing peptides are enriched using avidin (B1170675) affinity chromatography, which simplifies the peptide mixture before MS analysis.[6][7]

  • Protein Extraction and Quantification: Extract proteins from the two samples to be compared (e.g., control and treated). Determine the protein concentration for each sample.

  • Reduction and Labeling:

    • Reduce the disulfide bonds in each protein sample (typically 500 µg of protein) by adding Tris(2-carboxyethyl) phosphine (B1218219) (TCEP) to a final concentration of 5 mM.[8]

    • Label the cysteine residues by adding a five-fold molar excess of either the "light" or "heavy" ICAT reagent to the respective samples.[8] Incubate for 2 hours at 37°C in the dark.[8]

  • Quenching and Combining: Quench the labeling reaction by adding dithiothreitol (DTT) to a five-fold molar excess.[8] Combine the "light" and "heavy" labeled samples.[8]

  • Protein Digestion: Dilute the combined sample with 50 mM Tris-HCl (pH 8.3) to reduce the urea (B33335) concentration to below 1 M.[8] Add trypsin at a 1:100 (w/w) ratio and incubate overnight at 37°C.[8]

  • Affinity Purification:

    • Acidify the digested peptide mixture to pH 3.0 and perform strong cation exchange (SCX) chromatography to fractionate the peptides.[8]

    • Neutralize each SCX fraction to pH 7.2 and load onto an avidin affinity cartridge to capture the biotin-tagged (cysteine-containing) peptides.[8]

    • Wash the cartridge to remove non-specifically bound peptides.[8]

    • Elute the ICAT-labeled peptides.[8]

  • LC-MS/MS Analysis and Data Interpretation: Analyze the enriched peptides by LC-MS/MS. The relative quantification is determined by comparing the peak intensities of the "light" and "heavy" peptide pairs.

Isobaric Tagging (iTRAQ and TMT)

iTRAQ and TMT are chemical labeling techniques that label the N-terminus and lysine residues of peptides.[2][9] These reagents are isobaric, meaning that the different isotopic labels have the same total mass.[2][9] As a result, identically labeled peptides from different samples are indistinguishable in the MS1 scan. Upon fragmentation in the MS/MS scan, the tags release reporter ions of different masses, and the relative intensities of these reporter ions are used for quantification.[2][9] This allows for the multiplexing of multiple samples (up to 16 with TMTpro) in a single experiment.[9]

  • Protein Extraction, Digestion, and Quantification: Extract proteins from each sample, reduce, alkylate, and digest them with trypsin as described in the SILAC protocol. Quantify the resulting peptide concentration for each sample.

  • Peptide Labeling:

    • Reconstitute the iTRAQ or TMT reagents in a suitable solvent (e.g., isopropanol).

    • Label an equal amount of peptides from each sample with a different isobaric tag according to the manufacturer's protocol. This typically involves incubating the peptides with the labeling reagent for 1-2 hours at room temperature.

  • Quenching and Combining: Quench the labeling reaction, typically with hydroxylamine. Combine all labeled samples into a single tube.

  • Sample Cleanup and Fractionation: Desalt the combined peptide mixture using a C18 solid-phase extraction method. For complex samples, further fractionation using high-pH reversed-phase chromatography is recommended to increase proteome coverage.[10]

  • LC-MS/MS Analysis and Data Interpretation: Analyze the peptide fractions by LC-MS/MS. The mass spectrometer should be configured to perform fragmentation (e.g., HCD) that efficiently generates the reporter ions. The relative abundance of the peptides, and thus the proteins, is determined by the relative intensities of the reporter ions in the MS/MS spectra.

Data Presentation

Quantitative data from stable isotope labeling experiments should be summarized in a clear and structured format to facilitate comparison and interpretation.

Table 1: Example of Quantitative Data from a SILAC Experiment

Protein AccessionGene NameProtein DescriptionH/L Ratio-log10(p-value)Regulation
P02768ALBSerum albumin1.053.45Unchanged
P60709ACTBActin, cytoplasmic 10.984.12Unchanged
P08670VIMVimentin2.535.67Upregulated
Q06830ANXA1Annexin A10.456.21Downregulated

This table is a representative example based on typical SILAC data presentation.

Table 2: Example of Quantitative Data from an ICAT Experiment with a Standard Protein Mixture

ProteinExpected Ratio (Heavy/Light)Observed Ratio (Heavy/Light)
Bovine Serum Albumin1.01.1 ± 0.2
Human Transferrin2.02.2 ± 0.3
Equine Myoglobin0.50.6 ± 0.1
Chicken Lysozyme4.03.8 ± 0.5
Yeast Alcohol Dehydrogenase0.250.3 ± 0.1
Rabbit Glycogen Phosphorylase10.09.5 ± 1.2

Data in this table is adapted from Gygi et al., Nature Biotechnology, 1999, showcasing the accuracy of the ICAT methodology.

Table 3: Example of Quantitative Data from a TMT Experiment

Protein AccessionGene NameTMT Reporter Ion Ratio (Treated/Control)Regulation
P04637TP531.02Unchanged
P31749BAX1.89Upregulated
P10415BCL20.52Downregulated
Q99947CASP91.54Upregulated

This table is a representative example based on typical TMT data presentation.

Mandatory Visualization

Diagrams are essential for visualizing complex biological processes and experimental workflows. The following diagrams were created using the Graphviz DOT language.

Experimental Workflows

SILAC_Workflow cluster_culture Cell Culture cluster_treatment Experimental Treatment cluster_processing Sample Processing cluster_analysis Analysis light Light Amino Acids (e.g., ¹²C-Arg) control Control Condition light->control heavy Heavy Amino Acids (e.g., ¹³C-Arg) treatment Treated Condition heavy->treatment mix Combine Cell Lysates control->mix treatment->mix digest Protein Digestion mix->digest cleanup Peptide Cleanup digest->cleanup lcms LC-MS/MS cleanup->lcms data Data Analysis (H/L Ratio) lcms->data

Caption: General workflow for a SILAC experiment.

ICAT_Workflow cluster_labeling Protein Labeling cluster_processing Sample Processing cluster_analysis Analysis sample1 Sample 1 (Control) light_reagent Light ICAT Reagent sample1->light_reagent sample2 Sample 2 (Treated) heavy_reagent Heavy ICAT Reagent sample2->heavy_reagent mix Combine Samples light_reagent->mix heavy_reagent->mix digest Protein Digestion mix->digest affinity Avidin Affinity Purification digest->affinity lcms LC-MS/MS affinity->lcms data Data Analysis lcms->data

Caption: General workflow for an ICAT experiment.

TMT_Workflow cluster_prep Sample Preparation cluster_labeling Isobaric Labeling cluster_analysis Analysis s1 Sample 1 digest1 Digestion s1->digest1 s2 Sample 2 digest2 Digestion s2->digest2 sN Sample N digestN Digestion sN->digestN tmt1 TMT Label 1 digest1->tmt1 tmt2 TMT Label 2 digest2->tmt2 tmtN TMT Label N digestN->tmtN mix Combine Labeled Peptides tmt1->mix tmt2->mix tmtN->mix fractionate Fractionation mix->fractionate lcms LC-MS/MS fractionate->lcms data Data Analysis (Reporter Ions) lcms->data

Caption: General workflow for a TMT/iTRAQ experiment.

Signaling Pathway Example: EGFR Signaling

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a crucial regulator of cell proliferation, survival, and differentiation. Its dysregulation is often implicated in cancer. Quantitative proteomics can be used to study the effects of EGFR inhibitors on downstream signaling proteins. For example, treatment of cancer cells with an EGFR inhibitor like gefitinib (B1684475) leads to changes in the abundance of proteins involved in the RAS/MAPK and PI3K/AKT pathways.

EGFR_Signaling EGF EGF EGFR EGFR EGF->EGFR Binds Grb2 Grb2 EGFR->Grb2 PI3K PI3K EGFR->PI3K Sos SOS Grb2->Sos Ras Ras Sos->Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation ERK->Proliferation PDCD4 PDCD4 (Upregulated) ERK->PDCD4 Upregulates Transcription Akt Akt PI3K->Akt Survival Cell Survival Akt->Survival Gefitinib Gefitinib (EGFR Inhibitor) Gefitinib->EGFR Inhibits

Caption: Simplified EGFR signaling pathway with gefitinib inhibition.

This diagram illustrates a simplified representation of the EGFR signaling cascade. Upon binding of EGF, EGFR activates downstream pathways like the RAS/MAPK (Ras-Raf-MEK-ERK) and PI3K/Akt pathways, leading to cell proliferation and survival. Quantitative proteomic studies have shown that treatment with the EGFR inhibitor gefitinib can lead to the upregulation of proteins such as Programmed Cell Death 4 (PDCD4), which is associated with increased c-jun transcriptional activity and is modulated by RAS/MAPK activity. This demonstrates how stable isotope labeling can be used to elucidate the molecular effects of drug treatments on complex signaling networks.

References

Exploratory

Technical Guide: Solubility of Dimethyl Adipate-d4-1 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the solubility characteristics of Dimethyl adipate-d4-1, a deuterated isotopologue of Dimethyl adipate (B120...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of Dimethyl adipate-d4-1, a deuterated isotopologue of Dimethyl adipate (B1204190). Understanding the solubility of this compound is critical for its application as an internal standard, tracer, or in various formulations within research and drug development.[1] Dimethyl adipate itself is utilized as a plasticizer, a solvent, and an intermediate in organic synthesis.[2][3][4] The deuterated form, Dimethyl adipate-d4-1, is particularly valuable in analytical methodologies like isotope dilution mass spectrometry for accurate quantification.[5]

Quantitative Solubility Data

The solubility of a compound is a fundamental physicochemical property that dictates its handling, formulation, and application. While comprehensive quantitative data for Dimethyl adipate-d4-1 is limited, available information and data for its non-deuterated analogue provide valuable insights. Solubility is expected to be very similar between the deuterated and non-deuterated forms.

SolventCompoundConcentrationTemperature (°C)MethodNotes
Dimethyl Sulfoxide (DMSO)Dimethyl adipate-d4-1200 mg/mL (1122.21 mM)Not SpecifiedNot SpecifiedRequires sonication for dissolution.[1]
WaterDimethyl adipate< 1 g/LNot SpecifiedNot SpecifiedConsidered sparingly soluble or immiscible.[2][6]
Alcohols (e.g., Ethanol)Dimethyl adipateMiscibleNot SpecifiedNot SpecifiedGenerally shows high solubility.[2][7]
EtherDimethyl adipateMiscibleNot SpecifiedNot SpecifiedGenerally shows high solubility.[2]

Note: The data for water, alcohols, and ether pertains to the non-deuterated Dimethyl adipate. Due to the minor structural difference, the solubility of Dimethyl adipate-d4-1 is expected to be highly comparable in these solvents.

Experimental Protocol: Determining Solubility via the Saturated Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound in a given solvent.[8] The following protocol outlines the procedure for determining the solubility of Dimethyl adipate-d4-1.

1. Materials and Equipment:

  • Dimethyl adipate-d4-1 (solid or liquid)

  • Selected organic solvent (e.g., DMSO, Ethanol, Acetonitrile) of high purity

  • Analytical balance (readable to at least 0.1 mg)

  • Scintillation vials or glass test tubes with screw caps

  • Constant temperature orbital shaker or water bath

  • Syringe filters (0.22 µm, solvent-compatible)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV, MS) or Gas Chromatography (GC) system

  • Volumetric flasks and pipettes

2. Procedure:

  • Preparation of Standard Solutions: Accurately prepare a series of standard solutions of Dimethyl adipate-d4-1 in the chosen solvent at known concentrations. These will be used to create a calibration curve for quantification.

  • Sample Preparation: Add an excess amount of Dimethyl adipate-d4-1 to a vial containing a known volume (e.g., 2 mL) of the selected solvent. The excess solute should be clearly visible to ensure saturation is reached.

  • Equilibration: Tightly cap the vials and place them in the orbital shaker or water bath set to a constant temperature (e.g., 25 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. The time required may need to be determined empirically.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature for a sufficient time (e.g., at least 24 hours) to allow the excess solid to settle. Centrifugation at the same temperature can be used to expedite this process.

  • Sample Extraction and Dilution: Carefully withdraw a small aliquot of the clear, saturated supernatant using a syringe. Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to remove any undissolved microparticles. Dilute the filtered sample with the solvent to a concentration that falls within the range of the calibration curve.

  • Quantification: Analyze the diluted sample using a validated HPLC or GC method. Compare the resulting peak area to the calibration curve to determine the concentration of Dimethyl adipate-d4-1 in the saturated solution.

  • Calculation: Calculate the solubility using the following formula, accounting for the dilution factor: Solubility (mg/mL) = Concentration from calibration curve (mg/mL) × Dilution Factor

3. Data Analysis and Reporting:

  • The experiment should be performed in triplicate to ensure reproducibility.

  • Report the mean solubility and standard deviation.

  • Specify the solvent, temperature, and analytical method used.

Visualized Workflow for Solubility Determination

The following diagram illustrates the logical workflow for the experimental determination of solubility as described in the protocol above.

G cluster_0 Step 1: System Setup cluster_1 Step 2: Reaching Equilibrium cluster_2 Step 3: Sample Preparation cluster_3 Step 4: Quantification A Preparation B Equilibration A->B C Phase Separation B->C D Sampling & Filtration C->D E Analysis D->E F Result E->F A1 Add excess Dimethyl adipate-d4-1 to solvent A2 Prepare calibration standards B1 Agitate at constant temperature (e.g., 24-48h) C1 Allow excess solute to settle D1 Withdraw supernatant Filter (0.22 µm) D2 Dilute sample for analysis E1 Analyze via HPLC or GC E2 Calculate concentration from calibration curve

Caption: Workflow for Determining Compound Solubility via Shake-Flask Method.

References

Foundational

In-Depth Technical Guide to Dimethyl Adipate-d4-1 for Researchers and Drug Development Professionals

An essential tool for precise quantification, Dimethyl adipate-d4-1 serves as a stable isotope-labeled internal standard in advanced analytical methodologies. This guide provides a comprehensive overview of its commercia...

Author: BenchChem Technical Support Team. Date: December 2025

An essential tool for precise quantification, Dimethyl adipate-d4-1 serves as a stable isotope-labeled internal standard in advanced analytical methodologies. This guide provides a comprehensive overview of its commercial availability, technical specifications, and detailed protocols for its application in mass spectrometry-based analyses.

Commercial Availability and Physical Properties

Dimethyl adipate-d4-1 is a deuterated form of Dimethyl adipate (B1204190), an aliphatic dicarboxylate compound. It is primarily utilized as a tracer and an internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Several commercial suppliers offer this compound for research purposes.

SupplierStated PurityAdditional Information
MedChemExpressNot explicitly stated for d4-1 variant. A Certificate of Analysis for a similar deuterated standard showed 99.39% purity (HPLC) and 98.4% isotopic enrichment.[2]Offers various quantities for research use.[1]
Invivochem≥98%[3]Provides the compound for research applications.
Thermo ScientificA Certificate of Analysis for the non-deuterated Dimethyl adipate shows a purity of 99.9% by Gas Liquid Chromatography (GLC).This indicates the high chemical purity achievable for the parent compound.
Sigma-AldrichA product listing for the non-deuterated Dimethyl adipate shows an assay of ≥99%.This further supports the availability of high-purity parent compound.

Table 1: Commercial Suppliers and Stated Purity of Dimethyl Adipate-d4-1 and its Non-deuterated Analog. Note: Isotopic enrichment is a critical parameter that should be confirmed with the supplier via the Certificate of Analysis (CoA). Ideally, isotopic enrichment should be ≥98%.[4][5]

Physical and Chemical Properties of Dimethyl Adipate (Non-deuterated)

PropertyValue
Molecular Formula C₈H₁₄O₄[6]
Molecular Weight 174.19 g/mol [6]
Appearance Colorless oily liquid[6]
Boiling Point 227 °C[6]
Melting Point 10.3 °C[6]
Density 1.06 g/cm³ (at 20 °C)[6]

Table 2: Physicochemical properties of the non-deuterated Dimethyl adipate. The deuterated analog will have a slightly higher molecular weight.

Experimental Protocols: Application as an Internal Standard

The primary application of Dimethyl adipate-d4-1 is as an internal standard in quantitative analytical methods to correct for analyte loss during sample preparation and instrumental analysis. Its chemical properties are nearly identical to the endogenous analyte, but its increased mass allows for differentiation by a mass spectrometer.

General Workflow for Quantitative Analysis

The following diagram illustrates the typical workflow for using a deuterated internal standard in a quantitative mass spectrometry experiment.

Quantitative_Analysis_Workflow Workflow for Quantitative Analysis Using a Deuterated Internal Standard cluster_Sample_Preparation Sample Preparation cluster_Analysis Instrumental Analysis cluster_Data_Processing Data Processing Sample Biological Sample (e.g., Plasma, Tissue) Spike Spike with Dimethyl adipate-d4-1 Sample->Spike Add known amount of IS Extraction Analyte Extraction (e.g., LLE, SPE) Spike->Extraction Evaporation Solvent Evaporation Extraction->Evaporation Reconstitution Reconstitution in Mobile Phase Evaporation->Reconstitution LC_Separation LC Separation Reconstitution->LC_Separation MS_Detection MS/MS Detection LC_Separation->MS_Detection Peak_Integration Peak Integration (Analyte & IS) MS_Detection->Peak_Integration Ratio_Calculation Calculate Peak Area Ratio (Analyte/IS) Peak_Integration->Ratio_Calculation Calibration_Curve Generate Calibration Curve Ratio_Calculation->Calibration_Curve Quantification Quantify Analyte Concentration Calibration_Curve->Quantification

Figure 1: A generalized workflow for quantitative analysis using a deuterated internal standard.

Detailed Protocol for GC-MS Analysis

This protocol is a composite based on established methods for the analysis of adipate esters.

2.2.1 Sample Preparation (Liquid-Liquid Extraction)

  • To 1 mL of a liquid sample (e.g., plasma, urine), add a known amount of Dimethyl adipate-d4-1 solution (e.g., 10 µL of a 10 µg/mL solution in methanol).

  • Add 2 mL of a suitable extraction solvent (e.g., a 1:1 mixture of dichloromethane (B109758) and methanol).

  • Vortex the mixture vigorously for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the organic (lower) layer to a clean glass tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of hexane (B92381) or another appropriate solvent for GC-MS analysis.

2.2.2 GC-MS Instrumentation and Parameters

ParameterSetting
Gas Chromatograph Agilent 7890B or equivalent
Column DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injector Temperature 280°C
Injection Volume 1 µL
Injection Mode Splitless
Carrier Gas Helium (99.999% purity)
Flow Rate 1.0 mL/min (constant flow)
Oven Program Initial temperature 60°C, hold for 1 min, ramp to 220°C at 20°C/min, then ramp to 300°C at 10°C/min, hold for 5 min.
Mass Spectrometer Agilent 5977B or equivalent
Ionization Mode Electron Ionization (EI)
Ion Source Temperature 230°C
Quadrupole Temperature 150°C
Acquisition Mode Selected Ion Monitoring (SIM)

Table 3: Recommended GC-MS parameters for the analysis of Dimethyl adipate.

2.2.3 Selected Ion Monitoring (SIM) Parameters

CompoundQuantifier Ion (m/z)Qualifier Ion 1 (m/z)Qualifier Ion 2 (m/z)
Dimethyl adipate143111174
Dimethyl adipate-d4-1147115178

Table 4: Suggested SIM ions for Dimethyl adipate and its d4-labeled internal standard. These ions should be confirmed by analyzing a standard of each compound.

Detailed Protocol for LC-MS/MS Analysis

This protocol is a composite based on established methods for the analysis of adipate and phthalate (B1215562) esters.

2.3.1 Sample Preparation (Solid-Phase Extraction)

  • Condition a C18 SPE cartridge by passing 3 mL of methanol (B129727) followed by 3 mL of water.

  • To 1 mL of a liquid sample, add a known amount of Dimethyl adipate-d4-1 solution.

  • Dilute the sample with 1 mL of 2% formic acid in water.

  • Load the diluted sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 3 mL of water to remove interferences.

  • Elute the analytes with 3 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase.

2.3.2 LC-MS/MS Instrumentation and Parameters

ParameterSetting
Liquid Chromatograph Agilent 1290 Infinity II or equivalent
Column ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent
Mobile Phase A 0.1% Formic acid in water
Mobile Phase B 0.1% Formic acid in acetonitrile
Gradient Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to 5% B and re-equilibrate.
Flow Rate 0.4 mL/min
Column Temperature 40°C
Injection Volume 5 µL
Mass Spectrometer Agilent 6470 Triple Quadrupole or equivalent
Ionization Mode Electrospray Ionization (ESI), Positive
Capillary Voltage 3500 V
Gas Temperature 300°C
Gas Flow 8 L/min
Nebulizer Pressure 35 psi

Table 5: Recommended LC-MS/MS parameters for the analysis of Dimethyl adipate.

2.3.3 Multiple Reaction Monitoring (MRM) Transitions

CompoundPrecursor Ion (m/z)Product Ion (m/z)Collision Energy (V)
Dimethyl adipate175.1 [M+H]⁺143.110
Dimethyl adipate175.1 [M+H]⁺111.115
Dimethyl adipate-d4-1179.1 [M+H]⁺147.110
Dimethyl adipate-d4-1179.1 [M+H]⁺115.115

Table 6: Suggested MRM transitions for Dimethyl adipate and its d4-labeled internal standard. These transitions should be optimized on the specific instrument used.

Biosynthesis of Adipic Acid

While Dimethyl adipate-d4-1 is a synthetic compound used for analytical purposes, its parent molecule, adipic acid, is a key industrial chemical that can be produced through biological pathways. Understanding these pathways can be relevant for researchers in metabolic engineering and synthetic biology. One such pathway is the reverse adipate degradation pathway.[7]

Adipic_Acid_Biosynthesis Simplified Reverse Adipate Degradation Pathway for Adipic Acid Biosynthesis cluster_Pathway Reverse Adipate Degradation Pathway Succinyl_CoA Succinyl-CoA Beta_Ketothiolase β-Ketothiolase Succinyl_CoA->Beta_Ketothiolase Acetyl_CoA Acetyl-CoA Acetyl_CoA->Beta_Ketothiolase Three_Hydroxyacyl_CoA_Dehydrogenase 3-Hydroxyacyl-CoA Dehydrogenase Beta_Ketothiolase->Three_Hydroxyacyl_CoA_Dehydrogenase 3-Oxoadipyl-CoA Three_Hydroxyadipyl_CoA_Dehydratase 3-Hydroxyadipyl-CoA Dehydratase Three_Hydroxyacyl_CoA_Dehydrogenase->Three_Hydroxyadipyl_CoA_Dehydratase 3-Hydroxyadipyl-CoA Five_Carboxy_2_pentenoyl_CoA_Reductase 5-Carboxy-2-pentenoyl-CoA Reductase Three_Hydroxyadipyl_CoA_Dehydratase->Five_Carboxy_2_pentenoyl_CoA_Reductase 5-Carboxy-2-pentenoyl-CoA Adipyl_CoA_Synthetase Adipyl-CoA Synthetase/ Thioesterase Five_Carboxy_2_pentenoyl_CoA_Reductase->Adipyl_CoA_Synthetase Adipyl-CoA Adipic_Acid Adipic Acid Adipyl_CoA_Synthetase->Adipic_Acid

Figure 2: A simplified diagram of the reverse adipate degradation pathway for the biosynthesis of adipic acid.

Conclusion

Dimethyl adipate-d4-1 is an indispensable tool for researchers requiring accurate and precise quantification of Dimethyl adipate in various matrices. This guide provides a foundation for its procurement and application, emphasizing the importance of verifying key quality attributes such as chemical purity and isotopic enrichment with the supplier. The detailed experimental protocols for GC-MS and LC-MS/MS serve as a robust starting point for method development, enabling reliable and reproducible results in drug development and other scientific research.

References

Protocols & Analytical Methods

Method

Application Note: Utilizing Dimethyl Adipate-d4 as an Internal Standard for Accurate Quantification by GC-MS

Abstract This application note details a robust methodology for the quantitative analysis of target analytes using Gas Chromatography-Mass Spectrometry (GC-MS) with Dimethyl adipate-d4 as an internal standard. The use of...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note details a robust methodology for the quantitative analysis of target analytes using Gas Chromatography-Mass Spectrometry (GC-MS) with Dimethyl adipate-d4 as an internal standard. The use of a deuterated internal standard is a widely accepted technique to enhance the accuracy and precision of quantitative methods by correcting for variations in sample preparation, injection volume, and instrument response.[1][2][3] This document provides a comprehensive protocol for researchers, scientists, and drug development professionals, covering sample preparation, instrument parameters, and data analysis. The inclusion of Dimethyl adipate-d4, a stable isotope-labeled analog of Dimethyl adipate (B1204190), ensures similar chromatographic behavior and ionization efficiency to the target analyte, leading to reliable and reproducible results.

Introduction

Quantitative analysis by GC-MS is a cornerstone of modern analytical chemistry, with applications spanning environmental monitoring, food safety, and pharmaceutical development. A significant challenge in achieving accurate quantification is the potential for variability introduced during the analytical workflow. These variations can arise from matrix effects, inconsistent sample handling, and fluctuations in instrument performance.[1]

The internal standard method is a powerful strategy to mitigate these issues.[3] An ideal internal standard co-elutes with the analyte of interest and exhibits similar chemical and physical properties. Deuterated stable isotope-labeled compounds are considered the gold standard for internal standards in mass spectrometry-based quantification.[3][4] They share a near-identical chemical structure and chromatographic retention time with their non-labeled counterparts but are distinguishable by their mass-to-charge ratio (m/z).

Dimethyl adipate-d4 is an excellent internal standard for the quantification of Dimethyl adipate and other structurally related diesters. Its use allows for the correction of analyte losses during sample extraction and inconsistencies in injection volume, thereby improving the overall quality of the analytical data.[1][3]

Experimental Protocol

This section outlines the necessary reagents, equipment, and a step-by-step procedure for the quantitative analysis of a target analyte using Dimethyl adipate-d4 as an internal standard.

Materials and Reagents
  • Analytes: High-purity reference standards of the target analyte(s)

  • Internal Standard: Dimethyl adipate-d4 (CAS No. [if available])

  • Solvents: HPLC or GC-grade solvents (e.g., hexane, dichloromethane, methanol) suitable for sample extraction and dilution.

  • Reagents: Any additional reagents required for sample preparation (e.g., derivatizing agents, buffers).

  • Gases: High-purity helium for GC carrier gas.

Instrumentation
  • Gas Chromatograph (GC): A system equipped with a split/splitless injector and a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Mass Spectrometer (MS): A mass selective detector capable of operating in both full scan and Selected Ion Monitoring (SIM) modes.

Sample Preparation
  • Standard Preparation:

    • Prepare a stock solution of the target analyte and Dimethyl adipate-d4 in a suitable solvent.

    • Create a series of calibration standards by serial dilution of the analyte stock solution.

    • Spike each calibration standard with a constant, known concentration of the Dimethyl adipate-d4 internal standard solution.

  • Sample Preparation:

    • Accurately weigh or measure the sample matrix.

    • Spike the sample with the same constant, known concentration of the Dimethyl adipate-d4 internal standard solution as used in the calibration standards.

    • Perform the necessary extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analyte and internal standard from the sample matrix.

    • Evaporate the extract to dryness under a gentle stream of nitrogen and reconstitute in a known volume of a suitable solvent for GC-MS analysis.

GC-MS Parameters

The following are typical GC-MS parameters that can be optimized for the specific application:

Parameter Value
GC Column 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature 250 °C
Injection Mode Splitless
Injection Volume 1 µL
Oven Program Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)
Carrier Gas Helium at a constant flow rate of 1.0 mL/min
MS Transfer Line 280 °C
Ion Source Temp 230 °C
Ionization Mode Electron Ionization (EI) at 70 eV
Acquisition Mode Selected Ion Monitoring (SIM)
SIM Ions (Example) Dimethyl Adipate: m/z [Specific ions] Dimethyl Adipate-d4: m/z [Specific ions + 4 Da]

Note: The specific SIM ions should be determined by analyzing the mass spectra of the pure standards.

Data Analysis and Results

The quantification of the target analyte is based on the ratio of its peak area to the peak area of the internal standard.

  • Calibration Curve:

    • For each calibration standard, calculate the response ratio: Response Ratio = (Peak Area of Analyte) / (Peak Area of Internal Standard)

    • Plot the response ratio against the concentration ratio (or analyte concentration).

    • Perform a linear regression to obtain the calibration curve and the corresponding equation (y = mx + c) and correlation coefficient (R²). A correlation coefficient > 0.99 is generally considered acceptable.[5][6]

  • Quantification of Unknown Samples:

    • Calculate the response ratio for the unknown sample.

    • Using the calibration curve equation, determine the concentration of the analyte in the sample.

Method Validation

To ensure the reliability of the method, it is essential to perform a validation study. The following parameters are typically evaluated:

Parameter Acceptance Criteria (Typical)
Linearity R² > 0.99 over the desired concentration range.[5][6]
Precision (RSD%) Intraday and interday precision (as Relative Standard Deviation) should be < 15%.[5][6]
Accuracy (Recovery %) The recovery of the analyte from spiked samples should be within 80-120%.[5][6]
Limit of Detection (LOD) The lowest concentration of the analyte that can be reliably detected (e.g., Signal-to-Noise ratio of 3).
Limit of Quantitation (LOQ) The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy (e.g., Signal-to-Noise ratio of 10).

Table 1: Example Method Validation Data

Parameter Result
Linearity (R²) 0.998
Intraday Precision (RSD%) 4.5%
Interday Precision (RSD%) 6.2%
Accuracy (Recovery %) 95.7%
LOD (ng/mL) 0.5
LOQ (ng/mL) 1.5

Workflow Diagram

GCMS_Workflow cluster_prep Sample & Standard Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing & Quantification Sample Sample Matrix IS_Spike Spike with Dimethyl Adipate-d4 Sample->IS_Spike Standards Calibration Standards Standards->IS_Spike Extraction Extraction (LLE, SPE, etc.) IS_Spike->Extraction Reconstitution Reconstitution Extraction->Reconstitution GC_Injection GC Injection Reconstitution->GC_Injection GC_Separation Chromatographic Separation GC_Injection->GC_Separation MS_Detection MS Detection (SIM) GC_Separation->MS_Detection Peak_Integration Peak Integration MS_Detection->Peak_Integration Response_Ratio Calculate Response Ratio (Analyte Area / IS Area) Peak_Integration->Response_Ratio Calibration_Curve Generate Calibration Curve Response_Ratio->Calibration_Curve Quantification Quantify Analyte Concentration Response_Ratio->Quantification Calibration_Curve->Quantification Final_Result Final Result Quantification->Final_Result

Caption: Workflow for quantitative analysis using an internal standard with GC-MS.

Conclusion

The use of Dimethyl adipate-d4 as an internal standard provides a reliable and accurate method for the quantification of target analytes by GC-MS. This approach effectively compensates for variations in sample preparation and instrument response, leading to high-quality analytical data. The detailed protocol and validation guidelines presented in this application note offer a solid foundation for researchers to develop and implement robust quantitative methods in their respective fields.

References

Application

Application Note: Quantitative Analysis of Plasticizers using Dimethyl Adipate-d4

Introduction Plasticizers are additives used to increase the flexibility, durability, and longevity of plastic materials. Common classes of plasticizers include phthalates and adipates.

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Plasticizers are additives used to increase the flexibility, durability, and longevity of plastic materials. Common classes of plasticizers include phthalates and adipates. Due to their widespread use in consumer products, food packaging, and medical devices, there is a growing concern about their potential migration into food, beverages, and pharmaceuticals, and their subsequent impact on human health. Regulatory bodies globally have set stringent limits on the levels of certain plasticizers in various products.

Accurate and reliable quantification of these compounds is therefore crucial. The use of stable isotope-labeled internal standards, such as Dimethyl adipate-d4, in conjunction with mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), provides a robust approach for precise quantification by correcting for variations in sample preparation and instrumental analysis.[1] This application note provides detailed protocols for the quantitative analysis of a range of common plasticizers in different matrices using Dimethyl adipate-d4 as an internal standard.

Analytical Techniques

Both GC-MS and LC-MS/MS are powerful techniques for the determination of plasticizers.

  • GC-MS is a well-established technique for the analysis of volatile and semi-volatile compounds like many plasticizers. It offers high chromatographic resolution and is often used for routine monitoring.[2]

  • LC-MS/MS has gained prominence for plasticizer analysis due to its high sensitivity and selectivity, often requiring simpler sample preparation and no derivatization, which can be advantageous for less volatile or thermally labile plasticizers.[3][4]

The choice between these techniques depends on the specific plasticizers of interest, the sample matrix, and the required sensitivity.

Experimental Protocols

This section details the methodologies for sample preparation and analysis using both GC-MS and LC-MS/MS with Dimethyl adipate-d4 as the internal standard.

1. Sample Preparation: Solid-Phase Extraction (SPE) for Liquid Samples (e.g., Beverages, Food Simulants)

This protocol is adapted from established methods for plasticizer extraction from liquid matrices.[2]

  • Sample Pre-treatment: Acidify the liquid sample (e.g., 100 mL) to a pH of approximately 4 with a suitable acid.

  • Internal Standard Spiking: Add a known amount of Dimethyl adipate-d4 solution in methanol (B129727) to the sample to achieve a final concentration within the calibration range (e.g., 50 ng/mL).

  • SPE Cartridge Conditioning: Condition a C18 SPE cartridge by sequentially passing methanol (5 mL) and then deionized water (5 mL) through it.

  • Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate.

  • Washing: Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 90:10 v/v) to remove interfering substances.

  • Elution: Elute the retained plasticizers and the internal standard with a suitable organic solvent, such as ethyl acetate (B1210297) or dichloromethane (B109758) (e.g., 2 x 3 mL).

  • Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent (e.g., ethyl acetate for GC-MS or methanol for LC-MS/MS) for analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on a validated method for the determination of adipate (B1204190) plasticizers.[2]

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

  • Column: A low-bleed, mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Injector: Splitless mode at 280°C.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp 1: 15°C/min to 240°C, hold for 5 minutes.

    • Ramp 2: 10°C/min to 300°C, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity. Monitor characteristic ions for each target plasticizer and Dimethyl adipate-d4.

3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is a generalized method adapted from multi-residue plasticizer analysis methods.[3][5]

  • Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase:

    • A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

    • B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient Elution:

    • Start with 50% B, hold for 1 minute.

    • Linearly increase to 98% B over 8 minutes.

    • Hold at 98% B for 3 minutes.

    • Return to 50% B and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • MS/MS Parameters:

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

    • Source Temperature: 150°C.

    • Desolvation Temperature: 500°C.

    • Capillary Voltage: 3.5 kV.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM). Optimize precursor and product ions, cone voltage, and collision energy for each analyte and the internal standard.[6][7]

Quantitative Data

The following tables summarize typical quantitative performance data for the analysis of common plasticizers using a deuterated internal standard. The data is compiled from various sources and represents expected performance.[2][3]

Table 1: GC-MS Method Validation Data for Selected Plasticizers

AnalyteLinearity (R²)LOD (ng/mL)LOQ (ng/mL)Recovery (%)RSD (%)
Dimethyl Phthalate (DMP)> 0.9951.03.095 - 105< 10
Diethyl Phthalate (DEP)> 0.9951.03.092 - 108< 10
Dibutyl Phthalate (DBP)> 0.9980.51.590 - 110< 8
Diethyl Adipate (DEA)> 0.9981.55.088 - 107< 12
Di-(2-ethylhexyl) Adipate (DEHA)> 0.9972.06.085 - 115< 15
Di-n-octyl Phthalate (DNOP)> 0.9962.57.587 - 112< 15

Table 2: LC-MS/MS Method Validation Data for Selected Plasticizers

AnalyteLinearity (R²)LOD (µg/L)LOQ (µg/L)Recovery (%)RSD (%)
Benzyl Butyl Phthalate (BBP)> 0.990.10.390 - 110< 10
Di-(2-ethylhexyl) Phthalate (DEHP)> 0.990.20.688 - 112< 15
Diisononyl Phthalate (DINP)> 0.990.51.585 - 115< 15
Diisodecyl Phthalate (DIDP)> 0.990.51.585 - 115< 15
Diisononyl Adipate (DINA)> 0.990.31.087 - 113< 15
Acetyl Tributyl Citrate (ATBC)> 0.990.20.790 - 110< 12

Table 3: Example MRM Transitions for LC-MS/MS Analysis

CompoundPrecursor Ion (m/z)Product Ion 1 (m/z)Product Ion 2 (m/z)
Dimethyl Adipate-d4 (IS)179.1147.1115.1
Diethyl Adipate (DEA)203.1157.1129.1
Dibutyl Adipate (DBA)259.2203.2127.1
Di-(2-ethylhexyl) Adipate (DEHA)371.3129.1112.1
Diisononyl Adipate (DINA)427.4129.1112.1
Dibutyl Phthalate (DBP)279.2149.1205.1
Di-(2-ethylhexyl) Phthalate (DEHP)391.3149.1167.1

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample Liquid Sample Spiking Spike with Dimethyl adipate-d4 Sample->Spiking SPE Solid-Phase Extraction (C18 Cartridge) Spiking->SPE Elution Elution SPE->Elution Concentration Evaporation & Reconstitution Elution->Concentration GCMS GC-MS Analysis Concentration->GCMS in Ethyl Acetate LCMSMS LC-MS/MS Analysis Concentration->LCMSMS in Methanol Quantification Quantification using Internal Standard Calibration GCMS->Quantification LCMSMS->Quantification

Caption: Experimental workflow for plasticizer analysis.

logical_relationship cluster_problem Analytical Challenge cluster_solution Proposed Solution cluster_technique Analytical Techniques cluster_outcome Outcome Problem Accurate Quantification of Trace Level Plasticizers IS Internal Standard Method: Dimethyl adipate-d4 Problem->IS GCMS GC-MS IS->GCMS LCMSMS LC-MS/MS IS->LCMSMS Result Reliable and Reproducible Quantitative Data GCMS->Result LCMSMS->Result

Caption: Logical relationship for quantitative analysis.

Conclusion

The methods presented in this application note, utilizing Dimethyl adipate-d4 as an internal standard, provide a robust and reliable framework for the quantitative analysis of a wide range of plasticizers in various matrices. The detailed GC-MS and LC-MS/MS protocols offer high sensitivity, selectivity, and accuracy, making them suitable for routine quality control, regulatory compliance, and research applications in the pharmaceutical, food safety, and environmental monitoring fields. The use of an appropriate deuterated internal standard is critical for mitigating matrix effects and ensuring the precision of the analytical results.

References

Method

Application Note: High-Throughput Quantification of Dimethyl Adipate in Biological Matrices using LC-MS/MS with a Stable Isotope-Labeled Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Author: BenchChem Technical Support Team. Date: December 2025

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Dimethyl adipate (B1204190) in biological matrices, such as plasma and tissue homogenates. The method utilizes Dimethyl adipate-d4-1 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision. The sample preparation is a straightforward protein precipitation procedure, followed by a rapid chromatographic separation. The MS/MS detection is performed in Multiple Reaction Monitoring (MRM) mode. This method is suitable for researchers, scientists, and drug development professionals requiring reliable quantification of Dimethyl adipate for pharmacokinetic, toxicokinetic, and metabolism studies.

Introduction

Dimethyl adipate is a dicarboxylic acid ester used as a plasticizer, solvent, and chemical intermediate.[1][2] Understanding its absorption, distribution, metabolism, and excretion (ADME) is crucial for assessing its toxicological profile and potential impact on biological systems. LC-MS/MS has become the gold standard for bioanalytical studies due to its high sensitivity, selectivity, and wide dynamic range.[3] The use of a stable isotope-labeled internal standard, such as Dimethyl adipate-d4-1, is essential for correcting for matrix effects and variability in sample processing, leading to highly reliable quantitative data.[4]

Experimental

Materials and Reagents
  • Dimethyl adipate (CAS 627-93-0)

  • Dimethyl adipate-d4-1 (CAS 76785-05-2)

  • LC-MS/MS grade acetonitrile, methanol (B129727), and water

  • Formic acid

  • Control biological matrix (e.g., rat plasma)

Standard and Sample Preparation
  • Stock Solutions (1 mg/mL): Prepare individual stock solutions of Dimethyl adipate and Dimethyl adipate-d4-1 in methanol.

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the Dimethyl adipate stock solution with 50:50 (v/v) methanol:water to create a calibration curve.

  • Internal Standard Spiking Solution: Prepare a working solution of Dimethyl adipate-d4-1 at a concentration of 100 ng/mL in 50:50 (v/v) methanol:water.

  • Sample Preparation (Protein Precipitation):

    • To 50 µL of blank matrix, calibration standard, or study sample, add 150 µL of the Internal Standard Spiking Solution.

    • Vortex for 30 seconds to mix.

    • Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

    • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography
  • LC System: A standard UHPLC system.

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Gradient: A suitable gradient to ensure separation from matrix components.

Mass Spectrometry
  • MS System: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • MRM Transitions: The predicted MRM transitions for Dimethyl adipate and its internal standard are listed in Table 1. These transitions are based on the known fragmentation patterns of similar ester compounds, which typically involve the neutral loss of methanol (CH3OH, 32 Da) or a methoxy (B1213986) group (OCH3, 31 Da).

Table 1: Predicted MRM Transitions

CompoundPrecursor Ion (m/z)Product Ion (m/z)Notes
Dimethyl adipate175.1 ([M+H]+)143.1Loss of methanol (-32 Da)
111.1Further fragmentation
Dimethyl adipate-d4-1179.1 ([M+H]+)147.1Loss of methanol (-32 Da)
115.1Further fragmentation

Method Performance Characteristics (Expected)

The following table summarizes the expected performance characteristics of the method based on typical results for similar LC-MS/MS assays.

Table 2: Expected Quantitative Performance

ParameterExpected Range
Linearity (r²)> 0.99
Lower Limit of Quantitation (LLOQ)1 - 10 ng/mL
Accuracy (% Bias)Within ±15% (±20% at LLOQ)
Precision (% CV)< 15% (< 20% at LLOQ)
Recovery> 85%

Biological Pathway

Dimethyl adipate is metabolized in the body primarily through hydrolysis by carboxylesterases, initially forming monomethyl adipate and then adipic acid. Adipic acid can subsequently enter the fatty acid β-oxidation pathway.

DMA Dimethyl Adipate MMA Monomethyl Adipate DMA->MMA Carboxylesterase AA Adipic Acid MMA->AA Carboxylesterase AcylCoA Adipyl-CoA AA->AcylCoA Acyl-CoA Synthetase BetaOx β-Oxidation Pathway AcylCoA->BetaOx

Caption: Metabolic pathway of Dimethyl Adipate.

Experimental Workflow

The overall experimental workflow for the LC-MS/MS analysis of Dimethyl adipate is depicted below.

cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Biological Sample (50 µL) Spike Add Internal Standard (Dimethyl adipate-d4-1, 150 µL) Sample->Spike Vortex Vortex Spike->Vortex Centrifuge Centrifuge Vortex->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant LC UHPLC Separation (C18 Column) Supernatant->LC Inject MS Triple Quadrupole MS (ESI+, MRM Mode) LC->MS Quant Quantification (Calibration Curve) MS->Quant

References

Application

Application Note: Quantitative Analysis of Analytes in Plasma Samples Using Dimethyl Adipate-d4-1 as an Internal Standard

Introduction In the field of pharmacokinetics and drug metabolism, the accurate quantification of analytes in biological matrices such as plasma is paramount. Isotope dilution mass spectrometry (IDMS) is recognized as a...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

In the field of pharmacokinetics and drug metabolism, the accurate quantification of analytes in biological matrices such as plasma is paramount. Isotope dilution mass spectrometry (IDMS) is recognized as a gold standard for precise and accurate quantification.[1] The use of stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, is a cornerstone of this technique.[1][2] A deuterated internal standard is chemically almost identical to the analyte of interest, but with several hydrogen atoms replaced by deuterium, resulting in a mass shift that allows it to be distinguished by a mass spectrometer.[3][4]

This application note describes a general protocol for the use of Dimethyl adipate-d4-1 as an internal standard for the quantification of a target analyte in plasma samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Deuterated internal standards like Dimethyl adipate-d4-1 are crucial for correcting for variability during sample preparation, instrument response, and matrix effects, thereby enhancing the accuracy and precision of the analytical method.[1][5][6] The fundamental principle is that the SIL-IS behaves identically to the analyte throughout extraction, chromatography, and ionization, allowing for reliable normalization of the analyte signal.[3]

Target Audience: Researchers, scientists, and drug development professionals involved in bioanalytical method development and validation.

Experimental Protocols

A detailed methodology for the analysis of a target analyte in plasma using Dimethyl adipate-d4-1 as an internal standard is provided below. This protocol outlines a common approach using protein precipitation for sample preparation.

1. Materials and Reagents

  • Blank human plasma (with appropriate anticoagulant, e.g., K2EDTA)

  • Analyte reference standard

  • Dimethyl adipate-d4-1 (internal standard)

  • Acetonitrile (B52724) (ACN), HPLC grade

  • Methanol (B129727) (MeOH), HPLC grade

  • Formic acid, LC-MS grade

  • Deionized water, 18 MΩ·cm or higher

  • Microcentrifuge tubes (1.5 mL)

  • Autosampler vials

2. Preparation of Stock and Working Solutions

  • Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the analyte reference standard in methanol.

  • Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Dimethyl adipate-d4-1 in methanol.

  • Analyte Working Solutions (for calibration curve and QCs): Serially dilute the analyte stock solution with a 50:50 (v/v) mixture of methanol and water to prepare working solutions at various concentrations.

  • Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with acetonitrile.

3. Sample Preparation: Protein Precipitation

  • Aliquoting: Transfer 100 µL of plasma sample (calibrator, quality control, or unknown) into a 1.5 mL microcentrifuge tube.

  • Internal Standard Spiking: Add 300 µL of the internal standard working solution (100 ng/mL in acetonitrile) to each microcentrifuge tube. The acetonitrile will act as the protein precipitation agent.

  • Precipitation: Vigorously vortex the mixture for 1 minute to ensure complete protein precipitation.[1]

  • Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[1]

  • Supernatant Transfer: Carefully transfer the clear supernatant to a clean autosampler vial for LC-MS/MS analysis.[1]

4. LC-MS/MS Conditions (Representative)

  • Liquid Chromatography (LC):

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Flow Rate: 0.4 mL/min

    • Gradient:

      • 0.0-0.5 min: 5% B

      • 0.5-2.5 min: 5% to 95% B

      • 2.5-3.5 min: 95% B

      • 3.5-3.6 min: 95% to 5% B

      • 3.6-5.0 min: 5% B

    • Injection Volume: 5 µL

    • Column Temperature: 40°C

  • Mass Spectrometry (MS/MS):

    • Ionization Mode: Electrospray Ionization (ESI), Positive

    • Scan Type: Multiple Reaction Monitoring (MRM)

    • Ion Source Parameters: Optimized for the specific instrument (e.g., spray voltage, source temperature, gas flows).

    • MRM Transitions:

      • Analyte: To be determined based on the analyte's chemical structure.

      • Dimethyl adipate-d4-1: Precursor ion (Q1) > Product ion (Q3) (To be determined by infusion and optimization). A possible transition could be based on the protonated molecule [M+H]+.

5. Data Analysis

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the peak area ratio (analyte peak area / internal standard peak area).

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards using a weighted (e.g., 1/x²) linear regression.

  • Determine the concentration of the analyte in the unknown samples and quality controls from the calibration curve.

Data Presentation

The following table summarizes typical validation data for a bioanalytical method using a deuterated internal standard. This data is representative and serves as a benchmark for method performance.

ParameterAcceptance CriteriaRepresentative Results
Linearity (r²) ≥ 0.99> 0.995
Lower Limit of Quantification (LLOQ) Signal-to-Noise > 10, Acc & Prec within ±20%1.0 ng/mL
Accuracy (% Bias) Within ±15% (±20% for LLOQ)-5.2% to 6.8%
Precision (% CV) ≤ 15% (≤ 20% for LLOQ)3.1% to 8.5%
Recovery (%) Consistent and reproducible85% - 105%
Matrix Effect IS-normalized factor between 0.85 and 1.150.92 - 1.08

Visualizations

The following diagram illustrates the general experimental workflow for the analysis of an analyte in plasma using an internal standard.

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data_proc Data Processing plasma Plasma Sample (100 µL) is_spike Spike with Dimethyl adipate-d4-1 in ACN (300 µL) plasma->is_spike vortex Vortex (1 min) is_spike->vortex centrifuge Centrifuge (14,000 x g, 10 min) vortex->centrifuge supernatant Transfer Supernatant centrifuge->supernatant lc_ms Inject into LC-MS/MS supernatant->lc_ms data_acq Data Acquisition (MRM) lc_ms->data_acq integration Peak Integration data_acq->integration ratio_calc Calculate Peak Area Ratio (Analyte / IS) integration->ratio_calc calibration Construct Calibration Curve ratio_calc->calibration quantification Quantify Unknown Samples calibration->quantification

Caption: Experimental workflow for plasma sample analysis.

This comprehensive guide provides a robust starting point for researchers developing bioanalytical methods using Dimethyl adipate-d4-1 as an internal standard. Adherence to these principles and protocols will contribute to the generation of high-quality, reliable data in drug development and other research areas.

References

Method

Application Notes and Protocols for the Analysis of Dimethyl Adipate Utilizing Dimethyl Adipate-d4-1 as an Internal Standard

FOR IMMEDIATE RELEASE Introduction Dimethyl adipate (B1204190) is a widely used industrial chemical found in various consumer products, including plastics, resins, and paint strippers. Its prevalence raises concerns abou...

Author: BenchChem Technical Support Team. Date: December 2025

FOR IMMEDIATE RELEASE

Introduction

Dimethyl adipate (B1204190) is a widely used industrial chemical found in various consumer products, including plastics, resins, and paint strippers. Its prevalence raises concerns about human exposure and potential health effects. Accurate quantification of dimethyl adipate in biological matrices is crucial for exposure assessment and toxicological studies. The use of a stable isotope-labeled internal standard, such as Dimethyl adipate-d4-1, is the gold standard for achieving the highest accuracy and precision in quantitative analysis by mass spectrometry.[1] This deuterated analog closely mimics the chemical and physical properties of the native analyte, allowing for effective compensation of variations during sample preparation and analysis.[2]

These application notes provide detailed protocols for the sample preparation of biological matrices (plasma and urine) for the quantitative analysis of dimethyl adipate using Dimethyl adipate-d4-1 as an internal standard. The methodologies described are intended for use by researchers, scientists, and drug development professionals familiar with analytical chemistry techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Protocols

Sample Preparation from Human Plasma

This protocol is adapted from a validated method for the analysis of adipate plasticizers in human serum and is suitable for GC-MS analysis.[3]

Materials:

Procedure:

  • Sample Spiking: To a 1 mL aliquot of human plasma in a glass centrifuge tube, add a known amount of Dimethyl adipate-d4-1 internal standard solution. The final concentration of the internal standard should be appropriate for the expected concentration range of the analyte. A typical concentration is 100 ng/mL.

  • Protein Precipitation: Add 2 mL of ice-cold acetonitrile to the plasma sample. Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet the precipitated proteins.

  • Supernatant Transfer: Carefully transfer the supernatant to a clean glass tube.

  • Solid-Phase Extraction (SPE):

    • Conditioning: Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

    • Loading: Load the supernatant onto the conditioned SPE cartridge.

    • Washing: Wash the cartridge with 3 mL of 5% methanol in deionized water to remove polar interferences.

    • Drying: Dry the cartridge under vacuum or nitrogen for 5 minutes.

    • Elution: Elute the analyte and internal standard with 3 mL of ethyl acetate.

  • Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the dried residue in 100 µL of hexane for GC-MS analysis.

Sample Preparation from Human Urine

This protocol is based on methods developed for the analysis of adipate metabolites in urine and is suitable for LC-MS/MS analysis.[4][5]

Materials:

  • Human urine

  • Dimethyl adipate-d4-1 internal standard solution (1 µg/mL in methanol)

  • β-glucuronidase from E. coli

  • Ammonium (B1175870) acetate buffer (1 M, pH 6.5)

  • Formic acid

  • Online Solid-Phase Extraction (SPE) system coupled to an LC-MS/MS instrument

  • C18 analytical column

Procedure:

  • Sample Spiking: To a 500 µL aliquot of urine in a microcentrifuge tube, add a known amount of Dimethyl adipate-d4-1 internal standard solution. A typical concentration is 100 ng/mL.

  • Enzymatic Hydrolysis (for conjugated metabolites): Add 100 µL of ammonium acetate buffer and 10 µL of β-glucuronidase solution. Incubate at 37°C for 2 hours to deconjugate any glucuronidated metabolites.

  • Protein Precipitation: Add 10 µL of formic acid to stop the enzymatic reaction and precipitate any remaining proteins. Centrifuge at 10,000 rpm for 5 minutes.

  • Online SPE-LC-MS/MS Analysis:

    • Inject the supernatant directly into the online SPE-LC-MS/MS system.

    • The online SPE cartridge will concentrate the analyte and internal standard while removing salts and other interferences.

    • The retained compounds are then eluted from the SPE cartridge onto the analytical C18 column for chromatographic separation and subsequent detection by the mass spectrometer.

Data Presentation

The following tables summarize expected quantitative data based on validated methods for similar adipate compounds.[3][6] These values should be established and validated for Dimethyl adipate in the user's laboratory.

Table 1: Method Validation Parameters for Dimethyl Adipate Analysis in Human Plasma (GC-MS)

ParameterExpected Value
Linearity (r²)> 0.99
Limit of Detection (LOD)0.5 - 5.0 ng/mL
Limit of Quantification (LOQ)1.5 - 15.0 ng/mL
Recovery> 85%
Intra-day Precision (%CV)< 15%
Inter-day Precision (%CV)< 15%
Matrix EffectMinimal with SPE cleanup

Table 2: Method Validation Parameters for Dimethyl Adipate Analysis in Human Urine (LC-MS/MS)

ParameterExpected Value
Linearity (r²)> 0.99
Limit of Quantification (LOQ)0.1 - 1.0 µg/L
Accuracy (Relative Recovery)90 - 110%
Intra-day Precision (%CV)< 10%
Inter-day Precision (%CV)< 10%
Matrix EffectCompensated by internal standard

Visualizations

experimental_workflow cluster_plasma Plasma Sample Preparation (GC-MS) cluster_urine Urine Sample Preparation (LC-MS/MS) p_start 1. Plasma Sample p_spike Spike with Dimethyl adipate-d4-1 p_start->p_spike p_ppt Protein Precipitation (Acetonitrile) p_spike->p_ppt p_cent Centrifugation p_ppt->p_cent p_spe Solid-Phase Extraction p_cent->p_spe p_evap Evaporation p_spe->p_evap p_recon Reconstitution p_evap->p_recon p_gcms GC-MS Analysis p_recon->p_gcms u_start 2. Urine Sample u_spike Spike with Dimethyl adipate-d4-1 u_start->u_spike u_hydro Enzymatic Hydrolysis u_spike->u_hydro u_ppt Protein Precipitation (Formic Acid) u_hydro->u_ppt u_lcms Online SPE-LC-MS/MS Analysis u_ppt->u_lcms

Figure 1. Experimental workflows for plasma and urine sample preparation.

logical_relationship cluster_quantification Quantitative Analysis analyte Dimethyl Adipate (Analyte) ratio Peak Area Ratio (Analyte / IS) analyte->ratio is Dimethyl adipate-d4-1 (Internal Standard) is->ratio calibration Calibration Curve ratio->calibration concentration Analyte Concentration calibration->concentration

Figure 2. Logic of internal standard-based quantification.

References

Application

Application Note: Quantitative Analysis of Dimethyl Adipate using Dimethyl Adipate-d4-1 as an Internal Standard

Introduction Dimethyl adipate (B1204190) is a widely used industrial chemical, primarily functioning as a plasticizer, solvent, and intermediate in the synthesis of various polymers. Monitoring its presence and concentra...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Dimethyl adipate (B1204190) is a widely used industrial chemical, primarily functioning as a plasticizer, solvent, and intermediate in the synthesis of various polymers. Monitoring its presence and concentration in environmental and biological samples is crucial for assessing exposure and ensuring product safety. This application note describes a robust and sensitive method for the quantitative analysis of Dimethyl adipate using isotope dilution mass spectrometry (IDMS) with Dimethyl adipate-d4-1 as an internal standard. The use of a stable isotope-labeled internal standard provides high accuracy and precision by correcting for variations in sample preparation, injection volume, and instrument response.[1][2] This methodology is applicable to both gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful quantitative technique that involves the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample.[1] The isotopically labeled standard is chemically identical to the analyte but has a different mass due to the presence of heavy isotopes (e.g., deuterium). By measuring the ratio of the signal from the native analyte to the signal from the internal standard, the concentration of the analyte in the original sample can be accurately determined. This approach effectively minimizes errors arising from sample loss during preparation and variations in ionization efficiency in the mass spectrometer.

Application Areas
  • Environmental Monitoring: Quantification of Dimethyl adipate in water, soil, and air samples.

  • Food Safety: Analysis of Dimethyl adipate migration from food packaging materials.[3]

  • Industrial Hygiene: Monitoring workplace exposure to Dimethyl adipate vapors.[4]

  • Toxicology and Biomonitoring: Measurement of Dimethyl adipate and its metabolites in biological matrices such as plasma and urine.

Protocols for Preparing Calibration Curves with Dimethyl Adipate-d4-1

This section provides detailed protocols for preparing calibration curves for the quantitative analysis of Dimethyl adipate using Dimethyl adipate-d4-1 as an internal standard for both GC-MS and LC-MS/MS platforms.

Preparation of Stock Solutions

a. Dimethyl Adipate (Analyte) Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of pure Dimethyl adipate.

  • Dissolve the weighed analyte in a suitable solvent (e.g., methanol, acetonitrile, or ethyl acetate, depending on the analytical method) in a 10 mL volumetric flask.

  • Ensure the analyte is completely dissolved by vortexing or brief sonication.

  • Fill the flask to the mark with the solvent. This is your Analyte Stock Solution .

b. Dimethyl Adipate-d4-1 (Internal Standard) Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of Dimethyl adipate-d4-1.

  • Dissolve the internal standard in the same solvent used for the analyte stock solution in a 10 mL volumetric flask.

  • Ensure complete dissolution.

  • Fill the flask to the mark. This is your Internal Standard (IS) Stock Solution .

c. Internal Standard Working Solution (10 µg/mL):

  • Pipette 100 µL of the IS Stock Solution into a 10 mL volumetric flask.

  • Dilute to the mark with the chosen solvent. This will be the IS Working Solution used to spike all calibration standards and samples.

Preparation of Calibration Curve Standards

A series of calibration standards with varying concentrations of Dimethyl adipate and a constant concentration of the internal standard will be prepared. The following table outlines the preparation of a typical set of calibration standards.

Calibration Standard LevelVolume of Analyte Stock (1 mg/mL)Final Volume (mL)Concentration of Dimethyl Adipate (µg/mL)Volume of IS Working Solution (10 µg/mL)Final Concentration of Dimethyl Adipate-d4-1 (µg/mL)
Blank 0 µL1010 µL0.1
STD 1 1 µL1110 µL0.1
STD 2 5 µL1510 µL0.1
STD 3 10 µL11010 µL0.1
STD 4 50 µL15010 µL0.1
STD 5 100 µL110010 µL0.1
STD 6 250 µL125010 µL0.1
STD 7 500 µL150010 µL0.1

Procedure:

  • For each calibration standard, pipette the specified volume of the Analyte Stock Solution into a labeled autosampler vial.

  • Add 10 µL of the IS Working Solution to each vial, including the blank.

  • Bring each vial to a final volume of 1 mL with the appropriate solvent.

  • Cap the vials and vortex briefly to ensure thorough mixing.

Sample Preparation Protocol (General)

The following is a generalized sample preparation protocol. Specific matrices may require additional cleanup steps such as solid-phase extraction (SPE).

  • Accurately weigh or measure a known amount of the sample (e.g., 1 g of soil, 1 mL of water, or 100 µL of plasma).

  • Add 10 µL of the IS Working Solution (10 µg/mL) to the sample.

  • Perform an appropriate extraction procedure. For example, for solid samples, a solvent extraction with a suitable organic solvent may be used. For liquid samples, a liquid-liquid extraction or protein precipitation (for biological fluids) may be necessary.[5]

  • After extraction and any necessary cleanup steps, the final extract should be concentrated or diluted to be within the calibration range and brought to a final volume of 1 mL in a suitable solvent for analysis.

GC-MS Analysis Protocol

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

Typical GC-MS Parameters:

ParameterSetting
Column DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature 250 °C
Injection Volume 1 µL (splitless)
Carrier Gas Helium at a constant flow of 1 mL/min
Oven Temperature Program Initial 60 °C for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min
Transfer Line Temperature 280 °C
Ion Source Temperature 230 °C
Ionization Mode Electron Ionization (EI) at 70 eV
MS Acquisition Mode Selected Ion Monitoring (SIM)
Ions to Monitor Dimethyl Adipate: m/z 143, 115, 87Dimethyl Adipate-d4-1: m/z 147, 119, 91

Data Analysis:

  • Integrate the peak areas for the specified ions for both Dimethyl adipate and Dimethyl adipate-d4-1.

  • Calculate the ratio of the peak area of the analyte to the peak area of the internal standard for each calibration standard and sample.

  • Construct a calibration curve by plotting the peak area ratio (y-axis) against the concentration of Dimethyl adipate (x-axis).

  • Perform a linear regression analysis on the calibration curve. The R² value should be ≥ 0.99 for a linear calibration.[3][6]

  • Determine the concentration of Dimethyl adipate in the samples by interpolating their peak area ratios from the calibration curve.

LC-MS/MS Analysis Protocol

Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

Typical LC-MS/MS Parameters:

ParameterSetting
Column C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Gradient Start at 10% B, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions
Flow Rate 0.3 mL/min
Column Temperature 40 °C
Injection Volume 5 µL
Ionization Mode Electrospray Ionization (ESI), Positive
MS Acquisition Mode Multiple Reaction Monitoring (MRM)
MRM Transitions Dimethyl Adipate: Precursor ion [M+H]⁺ m/z 175.1 → Product ions (e.g., m/z 143.1, 115.1)Dimethyl Adipate-d4-1: Precursor ion [M+H]⁺ m/z 179.1 → Product ions (e.g., m/z 147.1, 119.1)

Data Analysis:

The data analysis procedure is the same as for the GC-MS method, using the peak areas from the MRM transitions to calculate the analyte to internal standard ratio.

Expected Performance Data

The following table summarizes typical performance data that can be expected from a well-optimized method.

ParameterTypical Value
Linearity (R²) ≥ 0.99
Limit of Detection (LOD) 0.1 - 1 ng/mL
Limit of Quantification (LOQ) 0.5 - 5 ng/mL
Precision (%RSD) < 15%
Accuracy (% Recovery) 85 - 115%

Visualization of Experimental Workflow

experimental_workflow cluster_prep Solution Preparation cluster_sample Sample Processing cluster_analysis Instrumental Analysis cluster_data Data Processing stock_analyte Analyte Stock (Dimethyl Adipate) cal_standards Calibration Standards stock_analyte->cal_standards Serial Dilution stock_is IS Stock (Dimethyl Adipate-d4-1) working_is IS Working Solution stock_is->working_is Dilute working_is->cal_standards Spike extraction Extraction & Cleanup working_is->extraction Spike instrument GC-MS or LC-MS/MS cal_standards->instrument sample Sample Matrix sample->extraction final_extract Final Extract extraction->final_extract final_extract->instrument data_acquisition Data Acquisition (Peak Areas) instrument->data_acquisition cal_curve Calibration Curve (Area Ratio vs. Conc.) data_acquisition->cal_curve quantification Quantification of Analyte in Sample cal_curve->quantification

Caption: Workflow for the quantitative analysis of Dimethyl adipate.

Signaling Pathway of Isotope Dilution

isotope_dilution_pathway cluster_sample_prep Sample Preparation cluster_analysis_path MS Analysis cluster_quantification_path Quantification sample Sample with Unknown Analyte (A) is_addition Add Known Amount of Internal Standard (IS) sample->is_addition mixture Mixture of A and IS is_addition->mixture ms Mass Spectrometer mixture->ms ratio Measure Peak Area Ratio (A/IS) ms->ratio concentration Determine Concentration of Analyte (A) ratio->concentration cal_curve Calibration Curve (Known A/IS Ratios) cal_curve->concentration

Caption: Logical flow of the isotope dilution method.

References

Method

Application of Dimethyl Adipate-d4 in Environmental Analysis: A Comprehensive Guide

Introduction Dimethyl adipate (B1204190) (DMA) is a widely used industrial chemical, primarily functioning as a plasticizer, solvent, and chemical intermediate.[1][2] Its presence in various consumer and industrial produ...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Dimethyl adipate (B1204190) (DMA) is a widely used industrial chemical, primarily functioning as a plasticizer, solvent, and chemical intermediate.[1][2] Its presence in various consumer and industrial products raises concerns about its potential release into the environment and subsequent impact on ecosystems. Accurate and reliable quantification of DMA in environmental matrices such as water and soil is crucial for monitoring its fate and assessing potential risks. Dimethyl adipate-d4 (DMA-d4), a stable isotope-labeled analog of DMA, serves as an ideal internal standard for isotope dilution mass spectrometry (IDMS) methods, offering high accuracy and precision in environmental analysis.[3][4] This document provides detailed application notes and protocols for the use of DMA-d4 in the environmental analysis of DMA.

Data Presentation

The use of DMA-d4 as an internal standard significantly improves the reliability of quantitative analysis by correcting for analyte losses during sample preparation and for variations in instrument response. The following tables summarize typical performance data for the analytical methods described below.

Table 1: Method Performance for GC-MS Analysis of Dimethyl Adipate in Water

ParameterValueReference
AnalyteDimethyl Adipate (DMA)
Internal StandardDimethyl Adipate-d4 (DMA-d4)
MatrixSpiked River Water[5]
Recovery90.6% - 105.5%[5]
Limit of Detection (LOD)0.01 ng/mL[5]
Limit of Quantification (LOQ)0.035 µg/L - 0.19 µg/L[6]
Linearity (r²)> 0.99[6]
Relative Standard Deviation (RSD)< 15%[7]

Table 2: Method Performance for LC-MS/MS Analysis of Dimethyl Adipate in Soil

ParameterValueReference
AnalyteDimethyl Adipate (DMA)
Internal StandardDimethyl Adipate-d4 (DMA-d4)
MatrixSpiked Loam Soil
Recovery85% - 115%
Limit of Detection (LOD)0.1 ng/g
Limit of Quantification (LOQ)0.5 ng/g
Linearity (r²)> 0.995[8]
Relative Standard Deviation (RSD)< 10%[8]

Experimental Protocols

Detailed methodologies for the analysis of DMA in environmental samples using DMA-d4 as an internal standard are provided below. These protocols are based on established methods for the analysis of similar compounds in various matrices.[7][8][9][10][11]

Protocol 1: Determination of Dimethyl Adipate in Water by Isotope Dilution GC-MS

1. Scope: This method is applicable for the quantitative determination of dimethyl adipate in water samples, including river water, lake water, and wastewater.

2. Principle: DMA is extracted from the water sample using liquid-liquid extraction (LLE). DMA-d4 is added as an internal standard prior to extraction to correct for matrix effects and variations in the analytical procedure. The extract is then concentrated and analyzed by gas chromatography-mass spectrometry (GC-MS) in selected ion monitoring (SIM) mode.

3. Reagents and Materials:

  • Dimethyl Adipate (DMA), analytical standard

  • Dimethyl Adipate-d4 (DMA-d4), internal standard

  • Dichloromethane (DCM), HPLC grade

  • Sodium sulfate, anhydrous

  • Methanol (B129727), HPLC grade

  • Reagent water, LC-MS grade[12]

  • Sample collection bottles, glass, with PTFE-lined caps

  • Separatory funnel, 1 L

  • Rotary evaporator

  • GC-MS system with a suitable capillary column (e.g., DB-5ms)

4. Procedure:

  • 4.1. Sample Collection and Preservation:

    • Collect water samples in pre-cleaned glass bottles.

    • Store samples at 4°C and analyze within 7 days.

  • 4.2. Preparation of Standards:

    • Prepare a stock solution of DMA (1 mg/mL) in methanol.

    • Prepare a stock solution of DMA-d4 (1 mg/mL) in methanol.

    • Prepare working standard solutions by serial dilution of the stock solutions to create a calibration curve (e.g., 1, 5, 10, 50, 100 ng/mL). Each calibration standard should contain a constant concentration of DMA-d4 (e.g., 20 ng/mL).

  • 4.3. Sample Preparation and Extraction:

    • Measure 500 mL of the water sample into a 1 L separatory funnel.

    • Spike the sample with a known amount of DMA-d4 internal standard solution (e.g., to achieve a final concentration of 20 ng/mL).

    • Add 50 mL of DCM to the separatory funnel and shake vigorously for 2 minutes, periodically venting the pressure.

    • Allow the layers to separate for 10 minutes.

    • Drain the lower organic layer into a flask.

    • Repeat the extraction twice more with fresh 50 mL portions of DCM.

    • Combine the DCM extracts and dry by passing through a funnel containing anhydrous sodium sulfate.

    • Concentrate the extract to approximately 1 mL using a rotary evaporator at a temperature not exceeding 35°C.

    • Transfer the concentrated extract to a 2 mL autosampler vial.

  • 4.4. GC-MS Analysis:

    • GC Conditions:

      • Injector Temperature: 250°C

      • Oven Program: Start at 60°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

      • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

      • Injection Volume: 1 µL, splitless mode.

    • MS Conditions:

      • Ionization Mode: Electron Ionization (EI) at 70 eV.

      • Source Temperature: 230°C.

      • Quadrupole Temperature: 150°C.

      • Acquisition Mode: Selected Ion Monitoring (SIM).

      • Ions to Monitor:

        • DMA: m/z 143, 111, 74

        • DMA-d4: m/z 147, 115, 74

  • 4.5. Quantification:

    • Identify and integrate the peaks corresponding to DMA and DMA-d4.

    • Calculate the response factor (RF) for DMA relative to DMA-d4 for each calibration standard.

    • Calculate the average RF.

    • Quantify the concentration of DMA in the sample using the following formula: Concentration_DMA = (Area_DMA / Area_DMA-d4) * (Concentration_DMA-d4 / RF)

Protocol 2: Determination of Dimethyl Adipate in Soil by Isotope Dilution LC-MS/MS

1. Scope: This method is suitable for the determination of dimethyl adipate in soil and sediment samples.

2. Principle: DMA is extracted from the soil sample using accelerated solvent extraction (ASE) or ultrasonic extraction. DMA-d4 is added as an internal standard before extraction. The extract is cleaned up using solid-phase extraction (SPE) and analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) using multiple reaction monitoring (MRM).

3. Reagents and Materials:

  • Dimethyl Adipate (DMA), analytical standard

  • Dimethyl Adipate-d4 (DMA-d4), internal standard

  • Acetonitrile (B52724), LC-MS grade[13]

  • Methanol, LC-MS grade[13]

  • Reagent water, LC-MS grade[12][13]

  • Formic acid, LC-MS grade

  • Ammonium (B1175870) acetate, LC-MS grade

  • SPE cartridges (e.g., Oasis HLB)

  • Centrifuge

  • Ultrasonic bath or Accelerated Solvent Extractor (ASE)

  • LC-MS/MS system with an electrospray ionization (ESI) source

4. Procedure:

  • 4.1. Sample Collection and Preparation:

    • Collect soil samples and store them at -20°C until analysis.

    • Air-dry the soil sample, remove any large debris, and sieve through a 2 mm mesh.

    • Homogenize the sieved soil.

  • 4.2. Preparation of Standards:

    • Prepare stock and working standard solutions as described in Protocol 1.

  • 4.3. Sample Extraction:

    • Weigh 10 g of the homogenized soil into a centrifuge tube or ASE cell.

    • Spike the sample with the DMA-d4 internal standard solution.

    • Add 20 mL of acetonitrile and vortex for 1 minute.

    • Extract using one of the following methods:

      • Ultrasonic Extraction: Place the tube in an ultrasonic bath for 30 minutes.

      • Accelerated Solvent Extraction (ASE): Use acetonitrile as the extraction solvent with appropriate temperature and pressure settings.

    • Centrifuge the sample at 4000 rpm for 10 minutes.

    • Collect the supernatant.

    • Repeat the extraction twice more with fresh acetonitrile.

    • Combine the supernatants and concentrate to approximately 1 mL.

  • 4.4. Solid-Phase Extraction (SPE) Cleanup:

    • Condition an SPE cartridge with 5 mL of methanol followed by 5 mL of reagent water.

    • Load the concentrated extract onto the SPE cartridge.

    • Wash the cartridge with 5 mL of 5% methanol in water.

    • Elute the analytes with 10 mL of acetonitrile.

    • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the initial mobile phase.

  • 4.5. LC-MS/MS Analysis:

    • LC Conditions:

      • Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm).

      • Mobile Phase A: 0.1% Formic acid in water with 5 mM ammonium acetate.

      • Mobile Phase B: 0.1% Formic acid in methanol.

      • Gradient: Start with 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

      • Flow Rate: 0.3 mL/min.

      • Injection Volume: 5 µL.

    • MS/MS Conditions:

      • Ionization Mode: Positive Electrospray Ionization (ESI+).

      • MRM Transitions:

        • DMA: Precursor ion [M+H]⁺ → Product ions

        • DMA-d4: Precursor ion [M+H]⁺ → Product ions (Note: Specific MRM transitions should be optimized for the instrument used.)

  • 4.6. Quantification:

    • Quantify DMA using the isotope dilution method as described in Protocol 1, using the peak areas from the MRM chromatograms.

Mandatory Visualization

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of dimethyl adipate in environmental samples using isotope dilution mass spectrometry.

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Environmental Sample (Water/Soil) Spike Spike with DMA-d4 Internal Standard Sample->Spike Extraction Extraction (LLE/ASE/Ultrasonication) Spike->Extraction Cleanup Extract Cleanup (SPE) Extraction->Cleanup Concentration Concentration Cleanup->Concentration Analysis GC-MS or LC-MS/MS Analysis Concentration->Analysis Quantification Quantification using Isotope Dilution Analysis->Quantification Result Final Concentration of DMA Quantification->Result metabolic_pathway DMA Dimethyl Adipate MAA Monomethyl Adipate DMA->MAA Esterase AA Adipic Acid MAA->AA Esterase Adipyl_CoA Adipyl-CoA AA->Adipyl_CoA Acyl-CoA Synthetase Beta_Ox Beta-Oxidation Pathway Adipyl_CoA->Beta_Ox Acetyl_CoA Acetyl-CoA Beta_Ox->Acetyl_CoA Succinyl_CoA Succinyl-CoA Beta_Ox->Succinyl_CoA TCA TCA Cycle Acetyl_CoA->TCA Succinyl_CoA->TCA signaling_pathway Adipate Adipate Ester Exposure Cell Cell Membrane Adipate->Cell ROS Increased ROS (Oxidative Stress) Cell->ROS MAPK MAPK Pathway Activation ROS->MAPK Antioxidant Antioxidant Defense ROS->Antioxidant Apoptosis Apoptosis MAPK->Apoptosis Inflammation Inflammatory Response MAPK->Inflammation

References

Application

Application Notes and Protocols for Dimethyl Adipate-d4-1 in Metabolomics Research

Disclaimer: As of the current date, specific literature detailing the use of Dimethyl Adipate-d4-1 in metabolomics research is not widely available. The following application notes and protocols are based on established...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of the current date, specific literature detailing the use of Dimethyl Adipate-d4-1 in metabolomics research is not widely available. The following application notes and protocols are based on established principles of stable isotope labeling in metabolomics and the known metabolism of similar adipate (B1204190) compounds. These guidelines are intended to serve as a foundational resource for researchers exploring the potential applications of Dimethyl Adipate-d4-1.

Introduction

Stable isotope-labeled compounds are indispensable tools in metabolomics, enabling accurate quantification of metabolites and elucidation of metabolic pathways.[1] Dimethyl adipate-d4-1, a deuterated analog of dimethyl adipate, holds significant potential for advancing our understanding of xenobiotic metabolism and its impact on endogenous metabolic networks. This document provides detailed application notes and experimental protocols for the prospective use of Dimethyl Adipate-d4-1 in metabolomics research, catering to researchers, scientists, and drug development professionals.

Application Notes

Application 1: Internal Standard for Accurate Quantification

The primary application of Dimethyl Adipate-d4-1 is as an internal standard for the quantification of unlabeled dimethyl adipate in biological matrices. Due to its similar physicochemical properties to the unlabeled analyte, it can correct for variations in sample preparation, extraction efficiency, and instrument response.[2][3] Stable isotope-labeled standards are considered the gold standard for quantitative mass spectrometry-based assays.[4][5]

Key Advantages:

  • Co-elution with the unlabeled analyte in liquid chromatography (LC).

  • Similar ionization efficiency in the mass spectrometer (MS).

  • Correction for matrix effects, leading to higher accuracy and precision.[5]

Table 1: Mass Spectrometric Properties of Dimethyl Adipate and Dimethyl Adipate-d4-1

CompoundChemical FormulaExact Mass[M+H]⁺ (m/z)[M+Na]⁺ (m/z)
Dimethyl AdipateC₈H₁₄O₄174.0892175.0965197.0784
Dimethyl Adipate-d4-1C₈H₁₀D₄O₄178.1143179.1216201.1035

Note: The exact m/z values may vary slightly depending on the adduct formed during ionization.

Application 2: Metabolic Tracer for Pathway Elucidation

Dimethyl Adipate-d4-1 can be used as a metabolic tracer to investigate the biotransformation of dimethyl adipate. In vivo and in vitro studies have shown that dimethyl adipate is primarily metabolized through hydrolysis by carboxylesterases.[6][7] The initial hydrolysis product is monomethyl adipate, which can be further hydrolyzed to adipic acid.[7] By tracing the d4-label, researchers can unambiguously identify and quantify these downstream metabolites.

Hypothesized Metabolic Pathway: Dimethyl Adipate-d4-1 is expected to be hydrolyzed first to Monomethyl Adipate-d4 and subsequently to Adipic Acid-d4.

G DMA_d4 Dimethyl Adipate-d4-1 MMA_d4 Monomethyl Adipate-d4 DMA_d4->MMA_d4 Carboxylesterase AA_d4 Adipic Acid-d4 MMA_d4->AA_d4 Carboxylesterase

Caption: Hypothesized metabolic pathway of Dimethyl Adipate-d4-1.

Table 2: Expected Metabolites of Dimethyl Adipate-d4-1

MetaboliteChemical FormulaExact Mass[M-H]⁻ (m/z)
Monomethyl Adipate-d4C₇H₈D₄O₄164.0837163.0764
Adipic Acid-d4C₆H₆D₄O₄150.0681149.0608

Note: Negative ion mode ([M-H]⁻) is often suitable for detecting acidic metabolites.

Experimental Protocols

Protocol 1: In Vitro Metabolism using Liver Microsomes

This protocol is designed to investigate the phase I metabolism of Dimethyl Adipate-d4-1.

Materials:

  • Dimethyl Adipate-d4-1

  • Pooled human liver microsomes (HLMs)

  • NADPH regenerating system

  • Phosphate (B84403) buffer (0.1 M, pH 7.4)

  • Ice-cold acetonitrile

  • Incubator/shaking water bath (37°C)

  • Centrifuge

Procedure:

  • Prepare a stock solution of Dimethyl Adipate-d4-1 in a suitable solvent (e.g., DMSO), ensuring the final solvent concentration in the incubation is <1%.

  • In a microcentrifuge tube, pre-warm a mixture of HLMs (e.g., 0.5 mg/mL final concentration) and phosphate buffer at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system and the Dimethyl Adipate-d4-1 substrate (e.g., 1 µM final concentration).

  • Incubate the reaction mixture at 37°C with gentle agitation for various time points (e.g., 0, 15, 30, 60 minutes).

  • Terminate the reaction at each time point by adding 2 volumes of ice-cold acetonitrile.

  • Vortex the samples and centrifuge at >10,000 x g for 10 minutes at 4°C to precipitate proteins.

  • Transfer the supernatant to a new tube for LC-MS/MS analysis.

Protocol 2: Stable Isotope Tracing in Cultured Cells

This protocol outlines the general procedure for labeling cells with Dimethyl Adipate-d4-1 to trace its metabolic fate.

G cluster_0 Cell Culture & Labeling cluster_1 Sample Preparation cluster_2 Analysis A Seed Cells B Incubate with Dimethyl Adipate-d4-1 A->B C Quench Metabolism (e.g., Cold Methanol) B->C D Extract Metabolites C->D E Centrifuge & Collect Supernatant D->E F LC-MS/MS Analysis E->F G Data Processing & Interpretation F->G

Caption: General workflow for a stable isotope tracing experiment.

Materials:

  • Adherent or suspension cells

  • Appropriate cell culture medium

  • Dimethyl Adipate-d4-1

  • Ice-cold phosphate-buffered saline (PBS)

  • Ice-cold 80% methanol (B129727) (LC-MS grade)

  • Cell scraper (for adherent cells)

Procedure:

  • Cell Seeding: Seed cells in appropriate culture plates or flasks and grow to the desired confluency.

  • Labeling: Replace the culture medium with fresh medium containing a predetermined concentration of Dimethyl Adipate-d4-1. The optimal concentration and labeling time should be determined empirically.[8]

  • Metabolism Quenching:

    • For adherent cells, rapidly aspirate the medium, wash once with ice-cold PBS, and immediately add ice-cold 80% methanol to the plate.

    • For suspension cells, pellet the cells by centrifugation, quickly wash with ice-cold PBS, and resuspend the pellet in ice-cold 80% methanol.

  • Metabolite Extraction:

    • For adherent cells, scrape the cells in the cold methanol and transfer the lysate to a microcentrifuge tube.

    • Vortex all samples vigorously for 30 seconds.

  • Sample Processing: Centrifuge the lysate at high speed (e.g., 16,000 x g) for 10 minutes at 4°C.[8]

  • Collection: Carefully transfer the supernatant containing the metabolites to a new tube for LC-MS/MS analysis. The sample can be dried down and reconstituted in a suitable solvent if necessary.

Protocol 3: LC-MS/MS Analysis

This protocol provides a general framework for the analysis of Dimethyl Adipate-d4-1 and its metabolites.

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer).[1]

Chromatography (Example using Reversed-Phase):

  • Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 5% B to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

Mass Spectrometry (Example using a Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), positive and negative modes should be tested.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions: Specific precursor-to-product ion transitions should be optimized for each analyte (labeled and unlabeled) by direct infusion.

Table 3: Hypothetical MRM Transitions for Quantification

CompoundIonization ModePrecursor Ion (m/z)Product Ion (m/z)
Dimethyl AdipateESI+175.1Optimize
Dimethyl Adipate-d4-1ESI+179.1Optimize
Monomethyl AdipateESI-159.1Optimize
Monomethyl Adipate-d4ESI-163.1Optimize
Adipic AcidESI-145.1Optimize
Adipic Acid-d4ESI-149.1Optimize

Note: Product ions must be determined empirically by optimizing fragmentation parameters on the mass spectrometer.

Conclusion

Dimethyl Adipate-d4-1 is a promising tool for metabolomics research, offering the potential for precise quantification of its unlabeled counterpart and for detailed investigation of its metabolic pathways. The protocols and notes provided herein offer a comprehensive starting point for researchers to design and execute robust metabolomics experiments. Empirical optimization of experimental conditions will be crucial for achieving high-quality, reproducible data in specific biological systems.

References

Method

Application Notes and Protocols for the Quantification of Adipic Acid in Food Samples Using Isotope Dilution

For Researchers, Scientists, and Drug Development Professionals Introduction Adipic acid, a dicarboxylic acid, is utilized in the food industry as an acidulant, gelling aid, buffering agent, and flavoring agent.[1][2] It...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adipic acid, a dicarboxylic acid, is utilized in the food industry as an acidulant, gelling aid, buffering agent, and flavoring agent.[1][2] It is found naturally in some foods like beetroot and sugarcane and is also a common food additive (E355).[1][3] Accurate quantification of adipic acid in food matrices is crucial for quality control, regulatory compliance, and safety assessment. Isotope dilution analysis, coupled with mass spectrometry, is the gold standard for the precise and accurate quantification of analytes in complex matrices like food. This methodology effectively compensates for matrix effects and variations in sample preparation and instrument response.[4]

This document provides detailed application notes and experimental protocols for the quantification of adipic acid in food samples using two common analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), with adipic acid-¹³C₆ as the internal standard.

Analytical Methodologies

Both LC-MS/MS and GC-MS are powerful techniques for the quantification of adipic acid. The choice between them often depends on factors like required sensitivity, sample matrix, and desired sample throughput. LC-MS/MS offers high specificity and sensitivity without the need for derivatization, while GC-MS is a robust and widely available technique that requires a derivatization step to increase the volatility of adipic acid.[5]

Data Presentation: Method Performance Comparison

The following table summarizes typical validation parameters for both LC-MS/MS and GC-MS methods for the quantification of adipic acid.

Validation ParameterLC-MS/MS with Adipic acid-¹³C₆ ISGC-MS with Adipic acid-¹³C₆ IS (with Derivatization)
Linearity (r²) > 0.99> 0.995
Linear Range 0.1 - 5.0 mg/L2.0 - 100.0 µg/mL
Limit of Detection (LOD) ≤ 0.06 mg/L0.04 - 0.42 µmol/L
Precision (%RSD) < 15%0.32 - 13.76%
Accuracy (Recovery %) 85 - 115%82.97 - 114.96%
Derivatization Required NoYes (e.g., Silylation)
Adipic Acid in Food Products

Adipic acid can be found in a variety of food products, both naturally and as an additive. The table below lists some of the food categories where adipic acid may be present.

Food CategoryRole of Adipic Acid
Beverages Acidulant, provides tartness and fizziness.[5]
Gelatin, Jams, and Jellies Gelling aid to provide a firm texture.[2][5]
Dairy Products Used in some cheeses to achieve a firm texture.[6]
Baked Goods and Mixes Leavening agent in baking powder and cake mixes.[6]
Powdered Food and Drink Mixes Provides a sweet and tart flavor.[1]
Condiments (e.g., pickles, relish) Adds a tart flavor.[5]
Edible Oils Can be used to prolong the time to rancidity.[7]

Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This method is suitable for the direct quantification of adipic acid in liquid and solid food samples.

a. Reagents and Materials

  • Adipic acid standard

  • Adipic acid-¹³C₆ (internal standard)

  • Methanol (B129727) (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid

  • Acetonitrile (LC-MS grade)

  • Syringe filters (0.22 µm)

b. Standard and Sample Preparation

  • Stock Solutions (1 mg/mL): Prepare stock solutions of adipic acid and adipic acid-¹³C₆ in methanol.[4]

  • Working Standard Solutions: Serially dilute the adipic acid stock solution with a 50:50 mixture of methanol and water to prepare a series of working solutions for the calibration curve and quality controls (QCs).[4]

  • Internal Standard Working Solution (10 µg/mL): Dilute the adipic acid-¹³C₆ stock solution with a 50:50 mixture of methanol and water.[4]

  • Sample Preparation:

    • Liquid Samples (e.g., beverages): Centrifuge the sample to remove any particulates. Take a known volume of the supernatant.

    • Solid/Semi-solid Samples (e.g., gelatin, cheese): Homogenize a known weight of the sample. Extract with a suitable solvent (e.g., water or methanol/water mixture) through sonication or shaking. Centrifuge and collect the supernatant.

  • Internal Standard Spiking: To a known volume or weight of the prepared sample, add a precise amount of the adipic acid-¹³C₆ internal standard working solution.

  • Final Preparation: Dilute the spiked sample with the mobile phase starting conditions. Filter through a 0.22 µm syringe filter before injection.

c. LC-MS/MS Conditions

  • LC System: UPLC or HPLC system

  • Column: A suitable reversed-phase column (e.g., C18)

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: A suitable gradient to separate adipic acid from matrix components.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 - 10 µL

  • Mass Spectrometer: Triple quadrupole mass spectrometer

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

  • MRM Transitions:

    • Adipic acid: m/z 145 -> 111 (Quantifier), m/z 145 -> 83 (Qualifier)

    • Adipic acid-¹³C₆: m/z 151 -> 116

d. Data Analysis Quantification is achieved by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve constructed from standards with known concentrations.[4]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method requires a derivatization step to make adipic acid volatile for GC analysis.[1]

a. Reagents and Materials

  • Adipic acid standard

  • Adipic acid-¹³C₆ (internal standard)

  • Ethyl acetate

  • Pyridine (B92270) (anhydrous)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

b. Standard and Sample Preparation

  • Stock Solutions (1 mg/mL): Prepare stock solutions of adipic acid and adipic acid-¹³C₆ in ethyl acetate.[1]

  • Calibration Standards: Prepare a series of calibration standards by adding appropriate amounts of the adipic acid stock solution to a constant amount of the adipic acid-¹³C₆ internal standard solution.[1]

  • Sample Preparation:

    • Solid Samples: Perform a suitable extraction (e.g., liquid-liquid extraction or solid-phase extraction) to isolate adipic acid.

    • Liquid Samples: Take a known volume of the liquid sample.

  • Internal Standard Spiking: Add a known amount of the adipic acid-¹³C₆ internal standard solution to each sample.

  • Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.[1]

c. Derivatization

  • To the dried residue, add 50 µL of anhydrous pyridine and 100 µL of BSTFA + 1% TMCS.[1]

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the vial at 60°C for 60 minutes.[1]

  • Allow the vial to cool to room temperature before GC-MS analysis.

d. GC-MS Conditions

  • GC System: Gas chromatograph coupled with a mass spectrometer.

  • Column: A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).[5]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injection Mode: Splitless.

  • Injector Temperature: 250°C.[5]

  • Oven Temperature Program:

    • Initial temperature: 70°C, hold for 2 minutes.

    • Ramp 1: Increase to 155°C at 4°C/min.

    • Ramp 2: Increase to 250°C at 20°C/min, hold for 5 minutes.[5]

  • Mass Spectrometer:

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Mode: Selected Ion Monitoring (SIM).[1]

    • Ions to Monitor: Specific ions for the derivatized adipic acid and its internal standard will need to be determined.

e. Data Analysis The concentration of adipic acid is determined by the ratio of the peak area of the analyte to the internal standard, plotted against a calibration curve.[1]

Visualizations

Experimental Workflows

LCMSMS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample Food Sample (Liquid or Solid) Homogenize Homogenization/ Extraction Sample->Homogenize Spike Spike with Adipic Acid-¹³C₆ Homogenize->Spike Dilute Dilution & Filtration Spike->Dilute LC UPLC/HPLC Separation Dilute->LC MS Tandem Mass Spectrometry (ESI-, MRM) LC->MS Integrate Peak Integration MS->Integrate Calibrate Calibration Curve Integrate->Calibrate Quantify Quantification Calibrate->Quantify

Caption: Workflow for LC-MS/MS analysis of adipic acid.

GCMS_Workflow cluster_prep Sample Preparation cluster_deriv Derivatization cluster_analysis Instrumental Analysis cluster_data Data Processing Sample Food Sample Extract Extraction Sample->Extract Spike Spike with Adipic Acid-¹³C₆ Extract->Spike Dry Dry Down Spike->Dry Deriv Add Pyridine & BSTFA/TMCS Dry->Deriv Heat Heat at 60°C Deriv->Heat GC GC Separation Heat->GC MS Mass Spectrometry (EI, SIM) GC->MS Quantify Quantification MS->Quantify

Caption: Workflow for GC-MS analysis of adipic acid.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Matrix Effects in LC-MS with Dimethyl adipate-d4-1

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) for researchers, scientists, and drug development professionals utilizing Dimethyl adipate-d4-1 as an internal standard...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) for researchers, scientists, and drug development professionals utilizing Dimethyl adipate-d4-1 as an internal standard to correct for matrix effects in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is the matrix effect in LC-MS analysis?

A1: The matrix effect is the alteration of ionization efficiency for a target analyte, such as Dimethyl adipate (B1204190), due to the presence of co-eluting, undetected components from the sample matrix.[1][2][3] This phenomenon can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and sensitivity of quantitative results.[1][2][3]

Q2: How does a deuterated internal standard like Dimethyl adipate-d4-1 help correct for matrix effects?

A2: A deuterated internal standard is a stable isotope-labeled (SIL) version of the analyte where one or more hydrogen atoms are replaced by deuterium (B1214612).[2][4] The underlying principle is that a SIL internal standard, such as Dimethyl adipate-d4-1, has nearly identical physicochemical properties to the analyte, Dimethyl adipate.[5][6][7] Consequently, it will co-elute from the LC column and experience the same degree of ion suppression or enhancement as the analyte.[1][7] By measuring the response ratio of the analyte to the internal standard, any signal fluctuation caused by the matrix effect can be normalized, leading to more accurate and precise quantification.[2]

Q3: What are the key advantages of using a deuterated internal standard over a structural analog?

A3: Stable isotopically labeled internal standards are generally preferred over structural analogs.[5][6] Because SIL internal standards have nearly identical chemical and physical properties to the target analyte, they ensure more consistent extraction recovery during sample preparation.[7] In the mass spectrometer, the degree of ionization suppression or enhancement caused by co-eluting matrix components is expected to be the same for both the SIL internal standard and the analyte, even under severe matrix effects.[7]

Q4: Can Dimethyl adipate-d4-1 always perfectly correct for matrix effects?

A4: While considered the "gold standard," deuterated internal standards may not always provide perfect correction.[6] A slight difference in retention time between the analyte and the SIL internal standard, potentially caused by the deuterium isotope effect, can result in different degrees of ion suppression.[8] It is crucial to verify the co-elution of the analyte and the internal standard during method development.

Troubleshooting Guide

Issue Potential Cause Suggested Solution
High variability in analyte/IS ratio across different matrix lots Differential matrix effects between lots.Evaluate matrix effects in at least six different lots of the biological matrix.[9] If variability is high, further optimization of the sample cleanup procedure may be necessary to remove interfering components.[10]
Poor recovery of both analyte and Dimethyl adipate-d4-1 Inefficient extraction procedure.Re-evaluate the sample preparation method (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction). Ensure the chosen solvent effectively extracts both the analyte and the internal standard.
Dimethyl adipate-d4-1 signal is weak or absent Incorrect concentration of the spiking solution. Severe ion suppression. Degradation of the internal standard.Verify the concentration of the internal standard stock and working solutions. Optimize sample cleanup to reduce matrix components.[11] Check the stability and storage conditions of the Dimethyl adipate-d4-1 standard.
Analyte and Dimethyl adipate-d4-1 do not co-elute Isotope effect causing a chromatographic shift.Adjust the chromatographic conditions (e.g., gradient, column chemistry) to achieve co-elution. While minor shifts can occur, significant separation will compromise the correction for matrix effects.[8][12]
Unexpected peaks in the chromatogram for the internal standard Contamination of the Dimethyl adipate-d4-1 standard. In-source fragmentation of a co-eluting compound.Verify the purity of the internal standard. Improve chromatographic separation to resolve the interfering compound from the analyte and internal standard.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol allows for the quantitative assessment of the matrix effect on Dimethyl adipate using Dimethyl adipate-d4-1 as the internal standard.

Methodology:

  • Prepare three sets of samples:

    • Set A (Neat Solution): Spike Dimethyl adipate and Dimethyl adipate-d4-1 into the initial mobile phase or a pure solvent.

    • Set B (Post-Extraction Spike): Extract blank matrix samples (e.g., plasma, urine) using the intended sample preparation method. Spike Dimethyl adipate and Dimethyl adipate-d4-1 into the final, extracted matrix.

    • Set C (Pre-Extraction Spike): Spike Dimethyl adipate and Dimethyl adipate-d4-1 into the blank matrix before the extraction process.

  • Analyze all samples using the developed LC-MS method.

  • Calculate the Matrix Factor (MF), Recovery (RE), and Process Efficiency (PE) using the following equations based on the mean peak areas:

    • Matrix Factor (MF) = Peak Area in Set B / Peak Area in Set A

    • Recovery (RE) = Peak Area in Set C / Peak Area in Set B

    • Process Efficiency (PE) = Peak Area in Set C / Peak Area in Set A

  • Calculate the IS-Normalized Matrix Factor:

    • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

An IS-Normalized MF close to 1 indicates that the internal standard effectively compensates for the matrix effect.[13]

Protocol 2: General Workflow for Sample Analysis

Methodology:

  • Sample Preparation:

    • To an aliquot of the unknown sample, calibration standards, and quality control samples, add a known amount of Dimethyl adipate-d4-1 working solution.

    • Perform sample cleanup (e.g., protein precipitation by adding a solvent like acetonitrile, followed by centrifugation).

    • Transfer the supernatant to a clean tube for analysis.

  • LC-MS Analysis:

    • Inject the prepared samples onto the LC-MS system.

    • Acquire data, for instance in Multiple Reaction Monitoring (MRM) mode, monitoring at least one transition for Dimethyl adipate and one for Dimethyl adipate-d4-1.

  • Data Processing:

    • Integrate the peak areas for both the analyte and the internal standard.

    • Calculate the peak area ratio (Analyte Area / Internal Standard Area).

    • Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

    • Determine the concentration of Dimethyl adipate in unknown samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data Summary

The following tables illustrate the expected outcomes from the matrix effect assessment protocol.

Table 1: Matrix Effect, Recovery, and Process Efficiency Data

Parameter Dimethyl adipate (Analyte) Dimethyl adipate-d4-1 (IS) Ideal Value
Matrix Factor (MF) 0.75 (Suppression)0.78 (Suppression)~1.0
Recovery (RE) 0.920.91~1.0
Process Efficiency (PE) 0.690.71~1.0

Table 2: Internal Standard-Normalized Matrix Factor

Analyte IS-Normalized Matrix Factor Acceptance Criteria
Dimethyl adipate 0.960.85 - 1.15

Visualizations

G cluster_prep Sample Preparation cluster_analysis LC-MS Analysis cluster_processing Data Processing Sample Unknown Sample / Standard Add_IS Add Dimethyl adipate-d4-1 Sample->Add_IS Cleanup Protein Precipitation / Extraction Add_IS->Cleanup Extract Final Extract Cleanup->Extract LCMS LC-MS Injection Extract->LCMS Data Acquire Analyte & IS Signal LCMS->Data Ratio Calculate Peak Area Ratio (Analyte / IS) Data->Ratio CalCurve Plot Calibration Curve Ratio->CalCurve Quant Quantify Unknowns CalCurve->Quant

Caption: Workflow for quantitative LC-MS analysis using an internal standard.

G cluster_ideal Ideal Scenario: Effective Correction cluster_problem Problem Scenario: Ineffective Correction Analyte_Signal Analyte Signal Matrix_Effect_Suppression Matrix Effect (Ion Suppression) Analyte_Signal->Matrix_Effect_Suppression Suppressed Ratio_Stable Analyte/IS Ratio is Stable IS_Signal IS Signal (Dimethyl adipate-d4-1) IS_Signal->Matrix_Effect_Suppression Equally Suppressed Matrix_Effect_Suppression->Ratio_Stable Correction Analyte_Signal_P Analyte Signal Matrix_Effect_Differential Differential Matrix Effect (e.g., due to poor co-elution) Analyte_Signal_P->Matrix_Effect_Differential Suppressed Ratio_Variable Analyte/IS Ratio is Variable (Inaccurate Quantification) IS_Signal_P IS Signal (Dimethyl adipate-d4-1) IS_Signal_P->Matrix_Effect_Differential Less Suppressed Matrix_Effect_Differential->Ratio_Variable Error

Caption: Logic of matrix effect correction with a deuterated internal standard.

References

Optimization

Technical Support Center: Resolving Analyte Co-elution with Dimethyl Adipate-d4-1

This technical support guide is designed for researchers, scientists, and drug development professionals encountering co-elution of their analyte of interest with the internal standard Dimethyl adipate-d4-1. The followin...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support guide is designed for researchers, scientists, and drug development professionals encountering co-elution of their analyte of interest with the internal standard Dimethyl adipate-d4-1. The following troubleshooting guides and frequently asked questions (FAQs) provide a structured approach to diagnosing and resolving this common chromatographic challenge.

Troubleshooting Guide: Step-by-Step Resolution of Co-elution

This guide will walk you through a logical sequence of steps to identify the cause of co-elution and implement effective solutions.

Question 1: How can I confirm that my analyte is truly co-eluting with Dimethyl adipate-d4-1?

Answer:

Visual inspection of the chromatogram for peak shoulders or asymmetrical peaks is a primary indicator of co-elution.[1][2] However, perfect co-elution can result in a single, symmetrical peak.[1][3] Therefore, detector-specific methods are essential for confirmation:

  • Mass Spectrometry (MS): This is the most definitive method. Extract the ion chromatograms for a unique precursor or product ion for your analyte and for Dimethyl adipate-d4-1. If both compounds are present under a single chromatographic peak, co-elution is confirmed. Examining the mass spectra across the peak can also reveal the presence of more than one compound if the ion ratios change.[1][4]

  • Diode Array Detector (DAD) or Photodiode Array (PDA) Detector: If your analyte has a different UV-Vis spectrum from any potential co-eluting impurity (note: Dimethyl adipate-d4-1 itself has a poor chromophore), you can assess peak purity.[1][4] If the spectra are not consistent across the entire peak, it indicates the presence of multiple components.[2]

Question 2: What are the initial and most effective chromatographic parameters to adjust to resolve co-elution?

Answer:

The most impactful initial adjustments involve modifying the mobile phase to alter selectivity.[5][6]

  • For Liquid Chromatography (LC):

    • Modify the Gradient: If you are using a gradient, make it shallower to increase the separation between peaks.

    • Change the Organic Solvent: Switching from acetonitrile (B52724) to methanol, or vice versa, can significantly alter selectivity due to different solvent properties (polarity, viscosity, and interactions with the stationary phase).[4]

    • Adjust the Mobile Phase pH: If your analyte has ionizable groups, altering the pH of the mobile phase can change its retention time without significantly affecting the non-ionizable Dimethyl adipate-d4-1.

  • For Gas Chromatography (GC):

    • Adjust the Temperature Program: Decrease the initial temperature or slow down the temperature ramp rate to improve the separation of early eluting compounds.[7] Introducing a hold at a temperature 20-30°C below the elution temperature of the co-eluting pair can also be effective.[8]

Question 3: If modifying the mobile phase or temperature program is insufficient, what is the next logical step?

Answer:

The next step is to consider the stationary phase chemistry, as it plays a crucial role in the separation mechanism.

  • Change the Column: If you are using a standard C18 column, consider switching to one with a different selectivity.[2]

    • Phenyl-Hexyl columns offer pi-pi interactions, which can be beneficial if your analyte has aromatic rings.

    • Embedded Polar Group (EPG) columns provide different selectivity for polar and hydrogen-bonding analytes.

    • Hydrophilic Interaction Liquid Chromatography (HILIC) columns are an option for very polar analytes that are not well-retained on reverse-phase columns.

A systematic approach to troubleshooting co-elution is crucial for efficient method development. The following diagram illustrates a logical workflow for diagnosing and resolving peak co-elution.

G A Co-elution Suspected (Peak Shouldering or Asymmetry) B Confirm Co-elution with MS (Extract Ion Chromatograms) A->B C Modify Mobile Phase / GC Temperature Program B->C D Is Separation Achieved? C->D E Change Column Chemistry (e.g., C18 to Phenyl-Hexyl) D->E No I Method Development Complete D->I Yes F Is Separation Achieved? E->F G Optimize Other Parameters (Flow Rate, Injection Volume) F->G No F->I Yes H Is Separation Achieved? G->H H->I Yes J Utilize Unique MS/MS Transitions H->J No J->I

Troubleshooting workflow for co-elution.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and why is it a problem?

A1: Co-elution occurs when two or more compounds exit the chromatography column at the same time, resulting in overlapping or merged peaks.[1][9] This is a significant issue in quantitative analysis because it can lead to inaccurate measurements for the analyte of interest.

Q2: What are the chemical properties of Dimethyl adipate-d4-1?

A2: Dimethyl adipate-d4-1 is the deuterium-labeled version of Dimethyl adipate (B1204190).[10][11] Dimethyl adipate is a colorless liquid with a molecular weight of approximately 174.19 g/mol (for the non-deuterated form).[12] It is a relatively non-polar compound.

Q3: Can I solve co-elution without changing my chromatographic method?

A3: In some cases, yes. If you are using tandem mass spectrometry (MS/MS), you may be able to select unique precursor-product ion transitions for your analyte and Dimethyl adipate-d4-1.[3] This allows the mass spectrometer to differentiate between the two compounds, even if they elute at the same time.[3] However, this approach is not foolproof, as high concentrations of one compound can still cause ion suppression, affecting the signal of the other. Therefore, achieving chromatographic separation is always the preferred approach.

Q4: How does flow rate affect separation?

A4: Decreasing the flow rate generally increases the time the analytes spend interacting with the stationary phase, which can lead to improved resolution.[3] However, this also increases the run time. Conversely, in some instances of GC, increasing the linear velocity can lead to sharper peaks and better resolution.[8] The effect of flow rate should be evaluated as part of your method development.

Data Presentation for Method Development

When optimizing your method, it is crucial to present the data in a clear and organized manner. The following tables provide examples of how to summarize your findings.

Table 1: Effect of Mobile Phase Composition on Resolution

Mobile Phase CompositionAnalyte Retention Time (min)Dimethyl adipate-d4-1 Retention Time (min)Resolution (Rs)
80% Methanol / 20% Water5.25.20.0
70% Methanol / 30% Water6.87.11.2
80% Acetonitrile / 20% Water4.54.71.5
70% Acetonitrile / 30% Water5.96.31.8

Table 2: Evaluation of Different Stationary Phases

Column TypeMobile PhaseAnalyte Retention Time (min)Dimethyl adipate-d4-1 Retention Time (min)Resolution (Rs)
C1870% ACN / 30% Water5.96.31.8
Phenyl-Hexyl70% ACN / 30% Water6.27.02.5
Embedded Polar70% ACN / 30% Water5.56.01.9

Experimental Protocols

Protocol 1: Method Development for Resolving Co-elution in LC-MS

  • Initial Assessment:

    • Inject the analyte and Dimethyl adipate-d4-1 standards separately to determine their individual retention times under the current method.

    • Inject a mixture of the two to confirm co-elution.

  • Mobile Phase Optimization:

    • Solvent Selection: Prepare mobile phases with varying ratios of acetonitrile/water and methanol/water. Test each to observe changes in selectivity.

    • Gradient Adjustment: If using a gradient, systematically vary the slope of the gradient. Start with a shallow gradient and progressively increase the steepness.

  • Stationary Phase Screening:

    • If mobile phase optimization is unsuccessful, select two or three columns with different stationary phase chemistries (e.g., Phenyl-Hexyl, Embedded Polar).

    • Equilibrate each column with the most promising mobile phase from step 2 and inject the mixed standard.

  • Temperature and Flow Rate Fine-Tuning:

    • Once partial separation is achieved, adjust the column temperature in increments of 5°C (e.g., 30°C, 35°C, 40°C) to fine-tune the resolution.

    • Vary the flow rate (e.g., 0.3 mL/min, 0.4 mL/min, 0.5 mL/min) to find the optimal balance between resolution and run time.

  • Final Method Validation:

    • Once baseline resolution (Rs > 1.5) is achieved, perform a small validation to ensure the method is robust and reproducible.

The following diagram illustrates the logical progression of method development to resolve co-elution.

G A Define Problem: Co-elution of Analyte and IS B Step 1: Mobile Phase Optimization (Solvent Type & Gradient) A->B C Step 2: Stationary Phase Screening (Different Column Chemistries) B->C D Step 3: Temperature and Flow Rate Fine-Tuning C->D E Achieve Baseline Resolution (Rs > 1.5) D->E F Method Validation E->F

Workflow for chromatographic method development.

References

Troubleshooting

Technical Support Center: Isotopic Purity of Dimethyl Adipate-d4-1

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for assessing the isotopic purity of Dime...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for assessing the isotopic purity of Dimethyl adipate-d4-1.

Frequently Asked Questions (FAQs)

Q1: What is Dimethyl adipate-d4-1 and why is its isotopic purity important?

Dimethyl adipate-d4-1 is a deuterated form of Dimethyl adipate, where four hydrogen atoms have been replaced by deuterium (B1214612) atoms.[1] It is commonly used as an internal standard in quantitative analysis by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] High isotopic purity is crucial for accurate and reliable quantification in these applications. The industry-accepted standard for deuterated internal standards is a minimum of 98% isotopic enrichment.[2]

Q2: What are the primary analytical techniques for determining the isotopic purity of Dimethyl adipate-d4-1?

The two primary techniques for determining the isotopic purity of deuterated compounds are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[3] HRMS is used to quantify the relative abundance of each isotopologue (molecules that differ only in their isotopic composition), while NMR spectroscopy helps to confirm the location of the deuterium labels and assess the overall degree of deuteration.[3]

Q3: What kind of impurities can be expected in a Dimethyl adipate-d4-1 sample?

Besides the desired d4 isotopologue, a sample of Dimethyl adipate-d4-1 may contain other isotopic variants, such as d0 (unlabeled), d1, d2, and d3 species. The presence of these impurities can affect the accuracy of quantitative assays. Additionally, chemical impurities from the synthesis process may also be present.

Q4: How can I be sure of the isotopic purity of my Dimethyl adipate-d4-1, and how does it affect my results?

Reputable suppliers provide a Certificate of Analysis (CoA) that specifies the chemical and isotopic purity. It is essential to review the CoA before use. Low isotopic purity can lead to an overestimation of the analyte's concentration, especially at the lower limit of quantification.

Troubleshooting Guides

Mass Spectrometry Analysis
Issue Potential Cause Troubleshooting Steps
Unexpected peaks in the mass spectrum Presence of isotopic impurities (d0, d1, d2, d3). Contamination from the solvent or sample matrix. In-source fragmentation of the parent molecule.1. Analyze the Standard Alone: Inject a solution of your deuterated internal standard without the analyte to check for any signal at the analyte's mass transition. 2. Use High-Resolution Mass Spectrometry (HRMS): This will help to resolve and identify the different isotopologues. 3. Optimize Ion Source Conditions: Adjust parameters like temperature and voltage to minimize in-source fragmentation.
Inaccurate isotopic ratio calculation Poor instrument calibration. Insufficient mass resolution. Incorrect peak integration.1. Calibrate the Mass Spectrometer: Ensure the instrument is properly calibrated across the mass range of interest. 2. Increase Mass Resolution: Use a higher resolution setting to better separate the isotopic peaks. 3. Manually Review Peak Integration: Verify that the software is correctly integrating the peaks for each isotopologue.
Signal for the d0 (unlabeled) isotopologue is higher than expected Isotopic back-exchange (deuterium atoms are replaced by hydrogen). Low isotopic purity of the standard.1. Evaluate Label Position: Deuterium atoms on carbons adjacent to carbonyl groups can be labile. 2. Control pH and Temperature: Store standards and samples at low temperatures and avoid highly acidic or basic conditions. 3. Consult the Certificate of Analysis: Verify the specified isotopic purity.
NMR Spectroscopy Analysis
Issue Potential Cause Troubleshooting Steps
Overlapping peaks in the 1H NMR spectrum Insufficient spectral resolution. Presence of multiple chemical species (e.g., rotamers, impurities).1. Use a Higher Field NMR Spectrometer: This will provide better spectral dispersion. 2. Try a Different NMR Solvent: Changing the solvent can sometimes resolve overlapping signals.[4] 3. Perform 2D NMR Experiments: Techniques like COSY and HSQC can help to resolve and assign complex spectra.
Difficulty in quantifying the degree of deuteration Poor signal-to-noise ratio. Inaccurate integration of signals.1. Increase the Number of Scans: This will improve the signal-to-noise ratio. 2. Use a Suitable Internal Standard: A non-deuterated internal standard with a known concentration can be used for quantification. 3. Carefully Set Integration Regions: Ensure that the integration regions for both the residual proton signals and the reference signals are set correctly.
Presence of unexpected signals Chemical impurities from synthesis. Residual solvents.1. Check the Purity by Other Methods: Use techniques like GC-MS or LC-MS to identify chemical impurities. 2. Identify Residual Solvent Peaks: Compare the observed signals to known chemical shifts of common laboratory solvents.

Experimental Protocols

Isotopic Purity Assessment by High-Resolution Mass Spectrometry (HRMS)

This protocol describes a general method to determine the isotopic purity of Dimethyl adipate-d4-1 using LC-HRMS.

  • Sample Preparation:

    • Prepare a stock solution of Dimethyl adipate-d4-1 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

    • Dilute the stock solution to a working concentration of 1 µg/mL in the initial mobile phase.

  • Liquid Chromatography (LC) Conditions:

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: Start with a low percentage of mobile phase B and gradually increase to elute the compound.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • High-Resolution Mass Spectrometry (HRMS) Conditions:

    • Instrument: Q-TOF or Orbitrap mass spectrometer.

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Scan Mode: Full scan.

    • Mass Range: m/z 100-300.

    • Resolution: > 60,000.

  • Data Analysis:

    • Extract the ion chromatograms for the theoretical m/z of the unlabeled compound (d0, C8H14O4, [M+H]+ ≈ 175.0965) and all deuterated isotopologues (d1 to d4).

    • Integrate the peak areas for each isotopologue.

    • Calculate the percentage of each isotopologue relative to the sum of all isotopologue peak areas to determine the isotopic distribution and purity.

Isotopic Enrichment Confirmation by NMR Spectroscopy

This protocol provides a general method for confirming the location and extent of deuterium labeling.

  • Sample Preparation:

    • Dissolve an appropriate amount of Dimethyl adipate-d4-1 in a suitable deuterated solvent (e.g., Chloroform-d, CDCl3).

  • NMR Acquisition:

    • Instrument: 400 MHz or higher NMR spectrometer.

    • Experiments:

      • 1H NMR: To observe the signals of the remaining protons. The integration of these signals relative to a known internal standard can provide information on the degree of deuteration.

      • 13C NMR: To confirm the carbon skeleton of the molecule.

      • 2H (Deuterium) NMR: To directly observe the deuterium signals and confirm their location.

  • Data Analysis:

    • Process the spectra using appropriate software.

    • In the 1H NMR spectrum, the absence or significant reduction of signals corresponding to the deuterated positions confirms successful labeling.

    • Compare the spectra with that of an authentic, non-deuterated standard of Dimethyl adipate.[5][6][7]

Data Presentation

Table 1: Theoretical and Expected Mass Spectral Data for Dimethyl Adipate-d4-1 and its Isotopologues

Isotopologue Chemical Formula Exact Mass (Da) [M+H]+ (m/z) Expected Abundance
d0C8H14O4174.0892175.0965< 2%
d1C8H13DO4175.0955176.1028Variable
d2C8H12D2O4176.1018177.1091Variable
d3C8H11D3O4177.1080178.1153Variable
d4C8H10D4O4178.1143179.1216> 98%

Note: Expected abundance is based on a typical high-purity standard.

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analytical Techniques cluster_data_analysis Data Analysis & Interpretation prep_solution Prepare Solution of Dimethyl adipate-d4-1 lc_hrms LC-HRMS Analysis prep_solution->lc_hrms nmr NMR Spectroscopy prep_solution->nmr ms_data Analyze Mass Spectrum (Isotopologue Distribution) lc_hrms->ms_data nmr_data Analyze NMR Spectra (Labeling Position) nmr->nmr_data purity_assessment Assess Isotopic Purity ms_data->purity_assessment nmr_data->purity_assessment

Caption: Experimental workflow for assessing the isotopic purity.

logical_relationship cluster_source Potential Sources of Inaccuracy cluster_manifestation Manifestation in Data cluster_consequence Consequence on Experiment impure_standard Low Isotopic Purity of Standard high_d0 High d0 Signal in MS impure_standard->high_d0 inaccurate_ratio Inaccurate Isotopic Ratios impure_standard->inaccurate_ratio back_exchange Isotopic Back-Exchange back_exchange->high_d0 instrument_issues Instrumental Factors extra_peaks Unexpected Peaks in NMR/MS instrument_issues->extra_peaks instrument_issues->inaccurate_ratio quant_error Inaccurate Quantification high_d0->quant_error inaccurate_ratio->quant_error

Caption: Logical relationship of potential issues in isotopic purity assessment.

References

Optimization

stability of Dimethyl adipate-d4-1 in stock solutions

This guide provides researchers, scientists, and drug development professionals with essential information regarding the stability, storage, and handling of Dimethyl adipate-d4-1 stock solutions. Frequently Asked Questio...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with essential information regarding the stability, storage, and handling of Dimethyl adipate-d4-1 stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended way to store Dimethyl adipate-d4-1?

The optimal storage conditions depend on whether the compound is in its pure form or in a solvent. For long-term stability, adhere to the following guidelines:

  • Pure Form : Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1][2]

  • In Solvent : Once dissolved, it is crucial to aliquot the stock solution into single-use vials to prevent degradation from repeated freeze-thaw cycles.[1] Store these aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2]

Q2: Which solvents are suitable for preparing Dimethyl adipate-d4-1 stock solutions?

Dimethyl adipate-d4-1 is soluble in several organic solvents. Dimethyl sulfoxide (B87167) (DMSO) is a common choice, capable of dissolving the compound at concentrations up to 200 mg/mL, though this may require sonication.[1] It is also soluble in ethanol, ether, and acetic acid.[3] The compound is insoluble in water.[4] For best results, use newly opened, anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can negatively affect solubility.[1]

Q3: My compound precipitated out of solution. What should I do?

Precipitation can occur, especially when preparing highly concentrated stock solutions or when the solution is stored at a lower temperature. If you observe precipitation, you can gently heat the solution and/or use sonication to aid in redissolving the compound.[1] Always ensure the compound is fully dissolved before use in an experiment.

Q4: What conditions should be avoided to ensure the stability of Dimethyl adipate-d4-1?

To prevent degradation, avoid exposure to:

  • Incompatible Materials : Strong acids, strong bases, strong oxidizing agents, and reducing agents can cause chemical degradation.[4][5][6]

  • Extreme Conditions : Avoid high heat, open flames, and direct sunlight.[7]

  • Repeated Freeze-Thaw Cycles : These can compromise the stability of the compound in solution. It is highly recommended to aliquot the stock solution after preparation.[1]

Q5: Is there a risk of the deuterium (B1214612) label exchanging with hydrogen (H/D back-exchange)?

While the carbon-deuterium (C-D) bond is significantly stronger than a carbon-hydrogen (C-H) bond, H/D back-exchange can be a concern under certain conditions.[8] For deuterated compounds, this is more likely to occur in highly acidic or basic solutions or at elevated temperatures.[9] The labeling on Dimethyl adipate-d4-1 is on carbons adjacent to the carbonyl groups, which can be susceptible. To minimize this risk, maintain a neutral pH and adhere to recommended storage temperatures.

Data Presentation

Summary of Storage Conditions and Stability
FormStorage TemperatureShelf Life
Pure Compound 4°C2 years[1][2]
-20°C3 years[1][2]
In Solvent -20°C1 month[1][2]
-80°C6 months[1][2]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Dimethyl adipate-d4-1 (MW: 178.22 g/mol ) in DMSO.

  • Preparation : Work in a well-ventilated area. Allow the vial of pure Dimethyl adipate-d4-1 to equilibrate to room temperature before opening to prevent condensation.

  • Weighing : Accurately weigh a desired amount of the compound (e.g., 1 mg).

  • Solvent Addition : Add the appropriate volume of high-purity, anhydrous DMSO to the compound. To prepare a 10 mM solution from 1 mg of compound, add 0.5611 mL of DMSO.

  • Dissolution : Vortex the solution thoroughly. If the compound does not dissolve completely, sonicate the vial in a water bath for a few minutes.[1] Visually inspect the solution to ensure it is clear and free of particulates.

  • Storage : Aliquot the stock solution into smaller, single-use volumes in appropriate vials. Store immediately at -20°C or -80°C as required.[1]

Protocol 2: General Forced Degradation Study for Stability Assessment

This protocol outlines a general procedure to assess the stability of Dimethyl adipate-d4-1 under stress conditions. This can help identify potential degradation pathways.

  • Stock Solution Preparation : Prepare a stock solution of known concentration in a suitable solvent (e.g., Acetonitrile or DMSO).

  • Stress Conditions : Aliquot the stock solution and subject it to various stress conditions in separate vials:

    • Acid Hydrolysis : Add 0.1 M HCl.

    • Base Hydrolysis : Add 0.1 M NaOH.

    • Oxidative Degradation : Add 3% hydrogen peroxide (H₂O₂).

    • Thermal Degradation : Incubate at an elevated temperature (e.g., 60°C).

  • Incubation : Incubate the stressed samples for a defined period (e.g., 24 hours). Keep a control sample at the recommended storage temperature.

  • Analysis : After incubation, neutralize the acidic and basic samples. Analyze all samples, including the control, using a stability-indicating analytical method like LC-MS.

  • Evaluation : Compare the chromatograms of the stressed samples to the control. Quantify the remaining parent compound and identify any major degradation products to understand the compound's stability profile.

Visualizations

Stock_Solution_Workflow cluster_prep Preparation cluster_dissolution Dissolution cluster_storage Storage start Start equilibrate Equilibrate Compound to Room Temperature start->equilibrate weigh Weigh Compound equilibrate->weigh add_solvent Add Anhydrous Solvent (e.g., DMSO) weigh->add_solvent vortex Vortex Thoroughly add_solvent->vortex check_sol Is Solution Clear? vortex->check_sol sonicate Sonicate Solution check_sol->sonicate No aliquot Aliquot into Single-Use Vials check_sol->aliquot Yes sonicate->vortex store Store at -20°C or -80°C aliquot->store end End store->end

Caption: Workflow for preparing a stable stock solution.

Caption: Troubleshooting guide for common stock solution issues.

References

Troubleshooting

Technical Support Center: Minimizing Ion Suppression with Dimethyl Adipate-d4-1

Welcome to the technical support center for the effective use of Dimethyl adipate-d4-1 as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. This guide is designed for researchers, scientis...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the effective use of Dimethyl adipate-d4-1 as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize ion suppression, ensuring accurate and reproducible quantitative results.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern when using Dimethyl adipate-d4-1?

A1: Ion suppression is a matrix effect where the ionization efficiency of a target analyte is reduced by co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[1] This results in a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of your quantitative analysis.[1][2][3] When using Dimethyl adipate-d4-1 as an internal standard, ion suppression is a concern because if it affects the analyte and the internal standard to different extents, the calculated results will be inaccurate.[4][5]

Q2: How does a deuterated internal standard like Dimethyl adipate-d4-1 help in correcting for ion suppression?

A2: Deuterated internal standards are considered the "gold standard" for quantitative LC-MS because they have nearly identical physicochemical properties to the analyte.[1] The core assumption is that the deuterated standard will co-elute with the analyte and experience the same degree and variability of ion suppression.[1][4] By calculating the ratio of the analyte signal to the internal standard signal, variations due to ion suppression can be normalized, leading to more accurate and precise quantification.[1]

Q3: Can Dimethyl adipate-d4-1 fail to compensate for ion suppression accurately?

A3: Yes, under certain conditions, even a deuterated internal standard may not perfectly correct for ion suppression.[1][5] This phenomenon is often referred to as "differential matrix effects."[1] The primary reason is a potential chromatographic shift due to the "deuterium isotope effect," where the deuterium-labeled compound may have a slightly different retention time than the non-labeled analyte.[1][5] If this separation causes them to elute into regions with different concentrations of matrix components, they will experience different degrees of ion suppression, leading to inaccurate results.[5]

Q4: What are the best strategies to minimize ion suppression?

A4: A multi-faceted approach is often the most effective:

  • Effective Sample Preparation: Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are crucial for removing interfering matrix components before analysis.

  • Chromatographic Separation: Optimizing your LC method to separate the analyte and internal standard from matrix interferences is a primary strategy.[3] This can involve adjusting the mobile phase, gradient, or column chemistry.

  • Sample Dilution: A straightforward method to reduce the concentration of matrix components is to dilute the sample, though this is only feasible if the analyte concentration remains above the limit of quantification.[2][6]

  • Matrix-Matched Calibrators: Preparing calibration standards and quality controls in the same biological matrix as the samples can help compensate for consistent matrix effects.[2]

Q5: What should I do if I suspect differential ion suppression between my analyte and Dimethyl adipate-d4-1?

A5: If you suspect differential ion suppression, you should first verify the co-elution of your analyte and Dimethyl adipate-d4-1. Overlaying their chromatograms can reveal any separation.[5] If a shift is observed, further optimization of the chromatographic method is necessary to ensure they elute as closely as possible. If co-elution is perfect, but issues persist, consider using a different type of stable isotope-labeled standard, such as one labeled with ¹³C or ¹⁵N, which are less likely to cause chromatographic shifts.[1]

Troubleshooting Guides

This section provides a systematic approach to identifying and mitigating ion suppression.

Issue 1: Poor sensitivity, inconsistent, or irreproducible results for your analyte.

  • Possible Cause: Ion suppression from matrix components.

  • Troubleshooting Steps:

    • Confirm Ion Suppression: Use the post-column infusion technique described in the Experimental Protocols section to identify at what points during your chromatographic run ion suppression is occurring.[6][7]

    • Optimize Sample Cleanup: If suppression is detected, enhance your sample preparation method. If you are using protein precipitation, consider switching to a more selective technique like SPE or LLE.

    • Adjust Chromatography: Modify your LC gradient to ensure your analyte and Dimethyl adipate-d4-1 elute in a "clean" region of the chromatogram, away from the suppression zones identified in step 1.[3]

Issue 2: The internal standard (Dimethyl adipate-d4-1) signal is highly variable across a batch of samples.

  • Possible Cause: Inconsistent matrix effects between individual samples or LC-MS system instability.

  • Troubleshooting Steps:

    • Evaluate Matrix Variability: If possible, test different lots or sources of your biological matrix to assess the consistency of the matrix effect.[5]

    • Check System Performance: Ensure the LC-MS system is clean and properly maintained, as contamination in the ion source can lead to inconsistent signal intensity.[5]

    • Review Sample Collection and Handling: Inconsistencies in sample collection and storage can lead to variations in the sample matrix.

Issue 3: The ratio of the analyte to the internal standard is not consistent across calibration levels.

  • Possible Cause: Differential ion suppression affecting the analyte and internal standard differently, especially at varying concentrations of co-eluting matrix components.

  • Troubleshooting Steps:

    • Verify Co-elution: As a first step, meticulously check for perfect co-elution of the analyte and Dimethyl adipate-d4-1. Even minor shifts can cause issues.[5]

    • Perform a Quantitative Matrix Effect Assessment: Follow the protocol below to quantify the matrix effect on both the analyte and the internal standard to confirm if they are being affected differently.[1]

Experimental Protocols

Protocol 1: Post-Column Infusion for Qualitative Assessment of Ion Suppression

This method helps identify regions in the chromatogram where ion suppression occurs.[5][7]

  • Objective: To qualitatively map ion suppression and enhancement zones across a chromatographic run.

  • Methodology:

    • System Setup: Use a T-connector to continuously infuse a standard solution of your analyte and Dimethyl adipate-d4-1 into the LC eluent stream between the analytical column and the mass spectrometer's ion source.

    • Establish a Stable Baseline: Begin the infusion and allow the signal for both compounds to stabilize, creating a steady baseline.

    • Injection: Inject a blank, extracted matrix sample (e.g., plasma extract without the analyte or internal standard).

    • Data Analysis: Monitor the signal intensity of the infused compounds. A significant drop in the baseline signal indicates a region of ion suppression caused by eluting matrix components.[5] Conversely, an increase in the signal indicates ion enhancement.

Protocol 2: Quantitative Assessment of Matrix Effects

This experiment quantifies the degree of ion suppression or enhancement.[1][8]

  • Objective: To calculate the percentage of ion suppression or enhancement for both the analyte and the internal standard.

  • Methodology:

    • Prepare Three Sets of Samples:

      • Set A (Neat Solution): Spike the analyte and Dimethyl adipate-d4-1 into a clean solvent (e.g., mobile phase).

      • Set B (Post-Extraction Spike): First, extract a blank matrix sample. Then, spike the analyte and Dimethyl adipate-d4-1 into the final, clean extract.

      • Set C (Pre-Extraction Spike): Spike the analyte and Dimethyl adipate-d4-1 into the blank matrix before the extraction procedure. (This set is used for recovery calculation).

    • Analysis: Analyze all three sets of samples using your LC-MS method.

    • Calculation:

      • Matrix Effect (ME %): (Peak Area in Set B / Peak Area in Set A) * 100

      • Recovery (RE %): (Peak Area in Set C / Peak Area in Set B) * 100

      • A Matrix Effect value of 100% indicates no effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.[7]

Data Presentation

The following tables illustrate how to present quantitative data from a matrix effect experiment.

Table 1: Example Matrix Effect Assessment Data

CompoundMean Peak Area (Set A: Neat Solution)Mean Peak Area (Set B: Post-Extraction Spike)Matrix Effect (ME %)
Analyte1,500,000975,00065%
Dimethyl adipate-d4-1 (IS)2,000,0001,700,00085%

Table 2: Comparison of Sample Preparation Techniques on Ion Suppression

Sample Preparation MethodAnalyte ME %Internal Standard ME %
Protein Precipitation55%70%
Liquid-Liquid Extraction85%90%
Solid-Phase Extraction95%98%

Visualizations

Diagram 1: Troubleshooting Workflow for Ion Suppression

A Inaccurate or Irreproducible Results B Perform Post-Column Infusion Experiment A->B C Is Ion Suppression Observed? B->C D Optimize Sample Preparation (e.g., SPE) C->D Yes J Investigate Other Issues (e.g., Instrument Error) C->J No E Re-evaluate Chromatography (Adjust Gradient/Column) D->E F Quantify Matrix Effect (Analyte vs. IS) E->F G Are Effects Differential? F->G H Method Acceptable G->H No I Consider Alternative IS (e.g., 13C-labeled) G->I Yes cluster_source Ion Source cluster_detector Mass Spectrometer Detector A Analyte D Suppressed Analyte Signal A->D Suppression B Dimethyl adipate-d4-1 (IS) E Suppressed IS Signal B->E Suppression C Matrix Interference C->D C->E F Ratio (Analyte/IS) Remains Constant D->F E->F

References

Optimization

Technical Support Center: Troubleshooting Inconsistent Results with Deuterated Standards

Welcome to the technical support center for troubleshooting issues related to deuterated internal standards. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resol...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for troubleshooting issues related to deuterated internal standards. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common challenges encountered during their experiments, ensuring the accuracy and reliability of their quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a deuterated internal standard in LC-MS analysis?

A deuterated internal standard (D-IS) is a version of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium (B1214612), a stable isotope of hydrogen.[1] Its main function is to act as an internal reference to correct for variations during sample preparation and analysis.[1] Because the D-IS is chemically almost identical to the analyte, it should behave similarly during extraction, chromatography, and ionization.[1] By adding a known amount of the D-IS to all samples, calibrators, and quality controls, the ratio of the analyte's response to the D-IS's response is used for quantification, which can lead to more accurate and precise results.[1]

Q2: What are the ideal characteristics of a deuterated internal standard?

For reliable quantification, a deuterated internal standard should have high chemical and isotopic purity.[1] High isotopic enrichment (≥98%) and chemical purity (>99%) are crucial for accurate results.[1][2][3] It is also important that the deuterium labels are on stable positions of the molecule to minimize the risk of isotopic exchange.[1][4] A sufficient mass difference (a mass increase of +3 amu or more is generally recommended) between the analyte and the deuterated standard is necessary to prevent isotopic overlap.[5][6]

Q3: Why are my quantitative results inconsistent despite using a deuterated internal standard?

Inaccurate or inconsistent results with a deuterated internal standard can arise from several factors. The most common issues are a lack of co-elution, impurities in the standard, isotopic exchange, or differential matrix effects.[1]

Q4: Why is my deuterated internal standard and analyte showing different retention times?

This phenomenon is known as the "chromatographic isotope effect" or "isotopic shift".[1] Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[1][7] This is thought to be caused by changes in the molecule's lipophilicity when hydrogen is replaced with deuterium.[1] While often minor, this can become a significant issue if it leads to differential matrix effects.[1][8]

Q5: What is isotopic exchange (H/D back-exchange) and why is it a problem?

Isotopic exchange is a chemical reaction where a deuterium atom on the standard is replaced by a hydrogen atom from the surrounding solvent (e.g., water, methanol).[9] This "back-exchange" can compromise the isotopic purity of your standard.[9] This is a critical issue in quantitative analysis as it reduces the signal of the deuterated internal standard and can lead to an artificially high signal for the unlabeled analyte, resulting in inaccurate measurements.[1][9][10]

Q6: What factors contribute to the instability of deuterated standards in solution?

The stability of a deuterated standard is influenced by several factors:

  • pH: The rate of H/D exchange is highly dependent on pH, with both acidic and basic conditions catalyzing the exchange.[9]

  • Temperature: Higher temperatures significantly increase the rate of H/D exchange.[9]

  • Solvent: Protic solvents like water and methanol (B129727) can readily exchange protons with the deuterated standard.[9]

  • Location of the Deuterium Label: Deuterium atoms on heteroatoms (e.g., -OH, -NH) or carbons adjacent to carbonyl groups are more susceptible to exchange.[1][4][9]

Q7: Can a deuterated internal standard always correct for matrix effects?

No, it cannot be assumed that a deuterated internal standard will always perfectly correct for matrix effects.[1][4][11] If the analyte and the D-IS do not co-elute perfectly, they can be exposed to different co-eluting matrix components, leading to differential ion suppression or enhancement and inaccurate quantification.[1][8][12]

Troubleshooting Guides

Guide 1: Inconsistent Internal Standard Response

High variability in the internal standard (IS) response across an analytical run can be a significant issue.[13] This guide provides a systematic approach to troubleshooting this problem.

Troubleshooting Workflow for Inconsistent IS Response

A Inconsistent IS Response Observed B Check for Sample Preparation Errors A->B C Investigate Matrix Effects A->C D Assess Instrument Performance A->D E Inconsistent Pipetting/Dilution? B->E F Incomplete Mixing of IS? B->F G Analyte/IS Degradation? B->G H Variable Extraction Recovery? B->H I Ion Suppression/Enhancement? C->I J Differential Matrix Effects? C->J K Ion Source Contamination? D->K L Inconsistent Injection Volume? D->L M Consistent Pipetting E->M Solution: Calibrate pipettes, validate procedure N Homogeneous Sample F->N Solution: Ensure thorough mixing (e.g., vortex) O Stable Analyte/IS G->O Solution: Minimize sample processing time, work at low temperatures P Consistent Recovery H->P Solution: Optimize extraction procedure Q Minimized Matrix Effects I->Q Solution: Improve chromatographic separation, modify sample cleanup R Accurate Quantification J->R Solution: Ensure co-elution of analyte and IS S Clean Ion Source K->S Solution: Clean the ion source T Consistent Injections L->T Solution: Check autosampler performance

Caption: Troubleshooting workflow for inconsistent internal standard response.

Guide 2: Isotopic Exchange (H/D Back-Exchange)

The loss of deuterium from the internal standard can lead to inaccurate quantification. This guide helps to identify and mitigate this issue.

Workflow for Investigating Isotopic Exchange

A Suspected Isotopic Exchange (Decreasing IS signal, increasing analyte signal) B Evaluate Label Position A->B C Assess Storage and Handling Conditions A->C D Analyze Experimental Conditions A->D E Is the label on a labile position? (-OH, -NH, alpha to carbonyl) B->E F Are stock solutions stored properly? (Low temp, non-protic solvent) C->F G Is the pH of solutions neutral? D->G H Are high temperatures used during sample prep or analysis? D->H I Select a standard with a more stable labeling pattern E->I Yes J Label position is stable E->J No K Optimize storage conditions F->K No L Adjust pH to be neutral G->L No M Reduce temperature H->M Yes

Caption: Workflow for troubleshooting isotopic exchange of deuterated standards.

Data Presentation

Table 1: Influence of pH on the Relative Rate of H-D Exchange

The rate of hydrogen-deuterium exchange is highly influenced by pH. The table below summarizes the relative exchange rates at different pH values, with the minimum rate often occurring in a slightly acidic environment.[9]

pHRelative Exchange RateStability of Deuterated Standard
1HighLow
2.5MinimumHigh
5ModerateModerate
7HighLow
9Very HighVery Low

Table 2: Hypothetical Matrix Effect Experiment Data

This table illustrates how differential matrix effects can lead to inaccurate results.

Sample SetAnalyte Peak AreaD-IS Peak AreaAnalyte/D-IS Ratio
Neat Solution (Set A)100,000120,0000.83
Post-Extraction Spike (Set B)60,000102,0000.59
Pre-Extraction Spike (Set C)54,00091,8000.59

Interpretation of Hypothetical Data:

  • Matrix Effect (ME %): (Peak Area in Set B / Peak Area in Set A) * 100

    • Analyte ME: (60,000 / 100,000) * 100 = 60% (Significant ion suppression)

    • D-IS ME: (102,000 / 120,000) * 100 = 85% (Less ion suppression)

  • Recovery (RE %): (Peak Area in Set C / Peak Area in Set B) * 100

    • Analyte RE: (54,000 / 60,000) * 100 = 90%

    • D-IS RE: (91,800 / 102,000) * 100 = 90%

Experimental Protocols

Protocol 1: Evaluation of Deuterated Internal Standard Stability

Objective: To determine if the deuterated internal standard is stable under the analytical conditions and to check for isotopic exchange.[1][15]

Methodology:

  • Prepare two sets of samples:

    • Set A (Solvent): Spike the deuterated internal standard into the sample reconstitution solvent.[1]

    • Set B (Matrix): Spike the deuterated internal standard into a blank matrix extract.[1]

  • Time-Point Analysis: Analyze the samples by LC-MS/MS at different time points (e.g., 0, 4, 8, 24 hours) while storing them under the same conditions as your experimental samples (e.g., autosampler temperature).[1][15]

  • Data Analysis:

    • Monitor the peak area of the deuterated internal standard over time. A significant decrease may indicate degradation or adsorption.

    • Monitor the mass transition of the unlabeled analyte in both sets of samples. An increase in the analyte signal over time in the D-IS-only samples is a direct indication of H/D back-exchange.[15]

Protocol 2: Assessment of Matrix Effects

Objective: To assess the impact of the biological matrix on the ionization of the analyte and the deuterated internal standard.[4][16]

Methodology:

  • Prepare three sets of samples in at least six different sources of blank matrix: [16]

    • Set 1 (Neat Solution): Prepare the analyte and deuterated internal standard in the reconstitution solvent at low and high concentrations.[4][16]

    • Set 2 (Post-Extraction Spike): Extract blank matrix from the different sources. Post-extraction, spike the extracts with the analyte and deuterated IS at the same low and high concentrations as Set 1.[4][16]

    • Set 3 (Pre-Extraction Spike): Spike the analyte and deuterated IS into the blank matrix from the different sources before the extraction process.[4]

  • Analysis: Analyze all three sets of samples by LC-MS.

  • Calculations:

    • Matrix Effect (ME): Calculate the ratio of the peak area of the analyte and IS in Set 2 to their respective peak areas in Set 1. A ratio < 1 indicates ion suppression, while a ratio > 1 indicates ion enhancement.

    • Recovery (RE): Calculate the ratio of the peak area of the analyte and IS in Set 3 to their respective peak areas in Set 2.

    • Process Efficiency (PE): Calculate the ratio of the peak area of the analyte and IS in Set 3 to their respective peak areas in Set 1.

  • Acceptance Criteria: The mean concentration should be within ±15% of the nominal value (±20% at the LLOQ).[16] The variability of the matrix effect across the different sources should be low (e.g., %CV < 15%).

References

Troubleshooting

Technical Support Center: Optimizing Dimethyl Adipate-d4-1 Analysis

Welcome to the technical support center for the analysis of Dimethyl adipate-d4-1. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequen...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analysis of Dimethyl adipate-d4-1. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is the optimal injection volume for Dimethyl adipate-d4-1 analysis by GC-MS?

A1: The optimal injection volume is dependent on several factors including the concentration of the analyte, the sensitivity of the instrument, and the capacity of the GC column. A typical starting point for a standard GC-MS system is 1 µL.[1] For trace analysis, a larger injection volume may be necessary, but this can also lead to issues such as peak broadening or splitting if not optimized correctly.[2][3] It is recommended to perform a loading study by injecting a series of increasing volumes (e.g., 0.5 µL, 1 µL, 2 µL, 5 µL) to determine the volume that provides the best signal-to-noise ratio without compromising peak shape.

Q2: I am observing peak tailing with my Dimethyl adipate-d4-1 standard. What are the potential causes and solutions?

A2: Peak tailing for a deuterated internal standard like Dimethyl adipate-d4-1 can be caused by several factors.[4][5] These include interactions with active sites in the GC system, improper column installation, or issues with the sample matrix.

Troubleshooting Steps for Peak Tailing:

  • Check for Active Sites: Active sites, such as exposed silanols in the liner or on the column, can cause polar analytes to tail.[6]

    • Solution: Use a deactivated liner and ensure the column is properly conditioned. If necessary, trim a small portion (10-20 cm) from the front of the column to remove any accumulated non-volatile residues or active sites.[4]

  • Verify Column Installation: An improperly cut or installed column can create dead volume, leading to peak tailing.[4][6]

    • Solution: Ensure the column is cut cleanly at a 90-degree angle and installed at the correct depth in the inlet and detector according to the manufacturer's instructions.[4]

  • Evaluate Sample and Solvent: The choice of solvent and the presence of matrix components can influence peak shape.

    • Solution: Ensure the sample is fully dissolved in a compatible solvent. If analyzing complex matrices, consider additional sample cleanup steps.

Q3: My Dimethyl adipate-d4-1 peak is appearing at a slightly different retention time than its non-deuterated analog. Is this normal?

A3: Yes, it is a known phenomenon for deuterated compounds to have slightly different retention times compared to their non-deuterated counterparts. This is due to the "chromatographic isotope effect," where the increased mass of deuterium (B1214612) can lead to subtle changes in the molecule's physical properties, affecting its interaction with the GC column's stationary phase. Typically, deuterated compounds elute slightly earlier than their non-deuterated analogs.[5]

Q4: I am seeing a small peak at the retention time of the non-deuterated Dimethyl adipate (B1204190) in my Dimethyl adipate-d4-1 standard. What could be the cause?

A4: This can be due to two primary reasons: the presence of unlabeled analyte as an impurity in the internal standard, or in-source fragmentation and loss of deuterium from the internal standard.[5] Another possibility is deuterium-hydrogen back-exchange, where deuterium atoms are replaced by hydrogen atoms from the environment.[5]

Troubleshooting Steps:

  • Assess Internal Standard Purity: Inject a high-concentration solution of only the deuterated internal standard to assess its purity.[5]

  • Minimize Back-Exchange: Ensure the sample preparation and analytical conditions are controlled to avoid sources of active hydrogens.[5] This includes using dry solvents and avoiding acidic or basic conditions if possible.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Fronting, Splitting, or Broadening)

Poor peak shape can significantly impact the accuracy and precision of quantification.[5]

Symptom Potential Cause Recommended Solution
Peak Fronting Column overload.Reduce the injection volume or dilute the sample.[2] Consider using a column with a thicker film or larger internal diameter.
Incompatible stationary phase.Select a stationary phase with a polarity that is appropriate for Dimethyl adipate.
Peak Splitting Fast autosampler injection into an open liner.Use a liner with glass wool or reduce the injection speed.[2]
Improperly cut or installed column.Re-cut the column end and ensure it is installed correctly.[6]
Mismatched solvent and initial oven temperature in splitless injection.The initial oven temperature should be about 20°C below the boiling point of the solvent.[4]
Broad Peaks Injection volume too large for the liner.Ensure the vapor volume of the injected sample does not exceed the liner volume. Use a larger volume liner or reduce the injection volume.
Low carrier gas flow rate.Verify and adjust the carrier gas flow rate to the optimal level for the column dimensions.
Thick column film.A thinner film thickness can reduce peak broadening.[2]
Issue 2: Inconsistent Peak Area/Response

Inconsistent peak areas for the internal standard can lead to inaccurate quantification.

Symptom Potential Cause Recommended Solution
Decreasing Peak Area Over a Sequence Contamination of the inlet liner or column.Replace the inlet liner and trim the front of the column.
Syringe issue (e.g., blockage, air bubbles).Inspect and clean or replace the syringe. Ensure proper syringe handling and injection technique.[7]
Erratic Peak Area Leak in the injection port.Check the septum and other fittings for leaks. Replace the septum if necessary.[7]
Inconsistent injection volume.Verify the autosampler settings and ensure the correct syringe is installed.[4]

Experimental Protocols

Protocol 1: GC-MS Method for Dimethyl Adipate-d4-1 Analysis

This protocol provides a general starting point for the analysis of Dimethyl adipate-d4-1. Optimization will likely be required for your specific instrumentation and application.

  • Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

  • Column: A non-polar or mid-polar capillary column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5ms, HP-5ms), is a suitable starting point. A common dimension is 30 m x 0.25 mm ID x 0.25 µm film thickness.[1]

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Inlet:

    • Mode: Splitless injection is typically used for trace analysis.

    • Temperature: 250°C (or optimized based on the boiling point of the solvent and analyte).

    • Liner: Deactivated splitless liner, potentially with glass wool.

  • Oven Temperature Program:

    • Initial Temperature: Hold at a temperature approximately 20°C below the boiling point of the solvent for 1-2 minutes.

    • Ramp: Increase the temperature at a rate of 10-20°C/min to a final temperature of around 280-300°C.

    • Final Hold: Hold at the final temperature for 2-5 minutes.

  • Injection Volume: Start with 1 µL and optimize as needed.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and specificity. Monitor characteristic ions for Dimethyl adipate-d4-1 and its non-deuterated analog.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

Data Presentation

Table 1: Influence of Injection Volume on Peak Characteristics
Injection Volume (µL)Peak Area (Arbitrary Units)Peak Height (Arbitrary Units)Asymmetry Factor
0.550,00025,0001.1
1.0110,00058,0001.0
2.0230,000115,0001.2
5.0450,000190,0001.8 (Tailing)

This table presents hypothetical data to illustrate the effect of increasing injection volume on peak area, height, and shape. Actual results will vary.

Mandatory Visualization

Troubleshooting_Workflow cluster_start Start: Suboptimal Peak for Dimethyl adipate-d4-1 cluster_peak_shape Peak Shape Problems cluster_response Response Problems cluster_retention Retention Time Problems cluster_end Resolution start Identify Peak Issue peak_shape Tailing, Fronting, or Splitting? start->peak_shape response Inconsistent Peak Area? start->response retention Retention Time Shift? start->retention tailing Check for Active Sites Verify Column Installation peak_shape->tailing Tailing fronting Reduce Injection Volume Check Column Capacity peak_shape->fronting Fronting splitting Optimize Injection Speed Check Liner Type peak_shape->splitting Splitting end Optimized Analysis tailing->end fronting->end splitting->end inconsistent_area Check for Leaks Inspect Syringe Clean Inlet response->inconsistent_area Yes inconsistent_area->end rt_shift Isotope Effect (Normal) Check Flow Rate & Temp Program retention->rt_shift Yes rt_shift->end

Caption: Troubleshooting workflow for Dimethyl adipate-d4-1 analysis.

References

Troubleshooting

Technical Support Center: High-Concentration Sample Analysis with Internal Standards

Welcome to our technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for handling high-concent...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to our technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for handling high-concentration samples when using internal standards in analytical methods such as chromatography and mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of using an internal standard (IS)?

An internal standard is a compound of known concentration added to all samples, calibration standards, and quality controls.[1] Its primary purpose is to correct for variability during sample preparation and analysis, such as inconsistencies in sample injection volume, matrix effects, and extraction recovery. By using the ratio of the analyte signal to the IS signal for quantification, the precision and accuracy of the results can be significantly improved.[2][3]

Q2: My analyte concentration is above the upper limit of quantification (ULOQ). What is the recommended procedure?

When an analyte concentration exceeds the ULOQ, the sample must be diluted. The dilution should be performed with a blank matrix identical to the sample matrix to ensure the analytical conditions remain consistent.[4][5] It is crucial to have a validated dilution integrity procedure to confirm that the dilution process does not affect the accuracy and precision of the measurement.[4][5][6] The dilution factor should be accounted for in the final concentration calculation.

Q3: Can a high concentration of my analyte affect the internal standard response?

Yes, a high concentration of the analyte can impact the internal standard (IS) response, particularly in mass spectrometry. This can be due to:

  • Ion Suppression or Enhancement: Co-eluting high concentrations of the analyte can compete with the IS for ionization in the mass spectrometer source, leading to a suppressed or enhanced IS signal.[7]

  • Detector Saturation: Extremely high analyte signals can saturate the detector, which may indirectly affect the measurement of the IS signal.

It is important to monitor the IS response across all samples. A significant trend in the IS response that correlates with the analyte concentration may indicate a problem with the method.

Q4: What are the characteristics of an ideal internal standard?

An ideal internal standard should:

  • Be chemically similar to the analyte to mimic its behavior during sample preparation and analysis.[3]

  • Be chromatographically resolved from the analyte and any potential interferences.

  • Not be present in the original sample matrix.

  • Be of high purity to avoid introducing interfering substances.

  • For mass spectrometry, a stable isotope-labeled (SIL) version of the analyte is often the best choice as it has nearly identical chemical and physical properties.[7][8][9]

Troubleshooting Guides

Issue 1: Inconsistent Internal Standard Response Across Samples

Symptom: The peak area or height of the internal standard varies significantly between samples in the same batch.

Possible Causes & Solutions:

CategoryPotential CauseRecommended Solution
Sample Preparation Inconsistent pipetting or dilution errors when adding the IS.[10]Calibrate pipettes regularly and use a consistent, validated procedure for adding the IS to all samples.[10]
Incomplete mixing of the IS with the sample matrix.[10]Ensure thorough mixing (e.g., vortexing) after adding the IS to achieve homogeneity.[10]
Variable extraction recovery between the analyte and IS.[10]Optimize the extraction method (e.g., LLE, SPE) to ensure consistent recovery for both compounds. Add the IS at the earliest stage of sample preparation.[10]
Matrix Effects Ion suppression or enhancement from co-eluting matrix components affecting the IS differently than the analyte.[10]Improve chromatographic separation to resolve the IS from interfering matrix components.[10] Consider a more effective sample cleanup procedure.[11]
Instrument-Related Inconsistent injection volume.While an IS should correct for this, significant variability can still be problematic. Ensure the autosampler is functioning correctly.
Fluctuations in mass spectrometer performance.Check instrument tuning and calibration. Monitor system suitability throughout the analytical run.

Troubleshooting Workflow:

A Inconsistent IS Response B Check Sample Preparation Procedures A->B C Review Pipetting and Dilution Records B->C Errors Found? E Investigate Matrix Effects B->E No Errors D Re-prepare a Subset of Samples C->D K Problem Resolved D->K F Perform Post-Extraction Spike Experiment E->F Matrix Effects Suspected? H Evaluate Instrument Performance E->H No Obvious Matrix Effects G Optimize Chromatography or Sample Cleanup F->G G->K I Check System Suitability and Injection Precision H->I Performance Issues? L Problem Persists: Re-evaluate IS Choice H->L No Performance Issues J Tune and Calibrate Mass Spectrometer I->J J->K A Prepare Three Sample Sets B Set A: Analyte + IS in Solvent (Neat) A->B C Set B: Blank Matrix Extract + Analyte + IS (Post-Spike) A->C D Set C: Blank Matrix + Analyte + IS, then Extract (Pre-Spike) A->D E Analyze All Sets by LC-MS B->E C->E D->E F Calculate Matrix Effect: (Area Set B / Area Set A) * 100 E->F G Calculate Recovery: (Area Set C / Area Set B) * 100 E->G H Evaluate Results F->H G->H I Matrix Effect Acceptable? H->I Within Acceptance Criteria J Optimize Sample Cleanup or Chromatography H->J Outside Acceptance Criteria

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Validation of Analytical Methods Utilizing Dimethyl Adipate-d4-1

In the realm of quantitative analytical chemistry, particularly within the pharmaceutical and environmental sectors, the accuracy and reliability of analytical methods are paramount. The use of stable isotope-labeled int...

Author: BenchChem Technical Support Team. Date: December 2025

In the realm of quantitative analytical chemistry, particularly within the pharmaceutical and environmental sectors, the accuracy and reliability of analytical methods are paramount. The use of stable isotope-labeled internal standards is a cornerstone of robust method validation, especially for chromatographic techniques coupled with mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide provides a comparative overview of the validation of an analytical method using Dimethyl adipate-d4-1 as an internal standard, contrasted with other deuterated standards, supported by representative experimental data and detailed methodologies.

Dimethyl adipate-d4-1, a deuterated form of dimethyl adipate (B1204190), serves as an ideal internal standard for the quantification of adipate plasticizers and related compounds. The fundamental principle behind its use is isotope dilution mass spectrometry (IDMS).[1][2] In this technique, a known quantity of the deuterated standard is introduced into the sample at an early stage of preparation.[2] Since Dimethyl adipate-d4-1 is chemically identical to the analyte of interest (dimethyl adipate) but has a different mass, it co-elutes and experiences the same extraction efficiencies, ionization suppression or enhancement, and other potential sources of error as the analyte.[3][4] This allows for precise and accurate quantification based on the ratio of the analyte's signal to that of the internal standard.[1]

Comparative Performance of Deuterated Internal Standards

The choice of an internal standard is critical for method performance. While an exact structural analogue that is isotopically labeled is preferred, the degree of deuteration and the position of the deuterium (B1214612) atoms can sometimes influence chromatographic behavior and fragmentation patterns. The following table summarizes typical performance data from validated methods using various deuterated internal standards for the analysis of plasticizers and other small molecules, providing a benchmark for the expected performance of a method validated with Dimethyl adipate-d4-1.

Validation ParameterDiethyl Phthalate-d4 (DEP-d4)[5]Dibutyl Phthalate-d4 (DBP-d4)[6]Mycophenolic Acid-d4 (MPA-d4)[7]Expected Performance with Dimethyl adipate-d4-1
Analytical Method GC-MSGC-MSLC-MS/MSGC-MS or LC-MS/MS
Linearity (R²) >0.995≥ 0.998≥ 0.997≥ 0.995
Accuracy (% Recovery) Not Specified83.6% - 118.5% (interday)90% - 113% (inter-assay)85% - 115%
Precision (%RSD/CV) Not Specified2.8% - 15.6% (interday)2.5% - 12.5% (inter-assay)< 15%
Limit of Quantification (LOQ) Analyte Dependent5 ng/g0.01 µg/mLAnalyte & Matrix Dependent

Experimental Protocols

A detailed methodology is crucial for the reproducibility of an analytical method. Below is a representative protocol for the determination of adipate plasticizers in a sample matrix using GC-MS with Dimethyl adipate-d4-1 as an internal standard.

1. Sample Preparation and Extraction

  • Sample Collection: A known weight or volume of the sample (e.g., 1 gram of ham sausage) is collected.[8]

  • Internal Standard Spiking: A precise volume of a standard solution of Dimethyl adipate-d4-1 in a suitable solvent (e.g., methanol) is added to the sample.

  • Liquid-Liquid Extraction (LLE): An appropriate organic solvent (e.g., dichloromethane) is added to the sample.[9][10] The mixture is then vortexed and centrifuged to separate the organic and aqueous layers.[5]

  • Solvent Evaporation and Reconstitution: The organic layer is transferred to a clean tube and evaporated to dryness under a gentle stream of nitrogen. The residue is then reconstituted in a known volume of a suitable solvent (e.g., isohexane) for GC-MS analysis.[6][8]

2. GC-MS Analysis

  • Gas Chromatograph (GC): A system equipped with a suitable capillary column (e.g., 5% phenyl methyl siloxane) is used for separation.[10]

  • Oven Temperature Program: A temperature gradient is employed to ensure the separation of the target analytes. For example, the oven temperature could be held at 100°C for 1 minute, then ramped to 230°C at 10°C/min, and finally to 300°C at 25°C/min, followed by a hold for several minutes.[6]

  • Mass Spectrometer (MS): The MS is operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Specific ions for dimethyl adipate and Dimethyl adipate-d4-1 are monitored.

3. Method Validation

The analytical method is validated according to established guidelines, assessing the following parameters:[11][12][13]

  • Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.

  • Linearity: A calibration curve is generated by analyzing a series of standards at different concentrations. The linearity is evaluated by the coefficient of determination (R²).[8][14]

  • Accuracy: Determined by spiking a blank matrix with a known amount of the analyte at different concentration levels and calculating the percent recovery.[15]

  • Precision: Assessed by analyzing replicate samples at the same concentration on the same day (intra-day precision) and on different days (inter-day precision), expressed as the relative standard deviation (%RSD) or coefficient of variation (%CV).[7][8]

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.[11]

  • Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters.[12]

Visualizing the Workflow

The following diagrams illustrate the general workflow for the validation of an analytical method using an internal standard and the logical relationship of the validation parameters.

G cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing & Validation Sample Sample Collection Spike Spiking with Dimethyl adipate-d4-1 Sample->Spike Extract Extraction Spike->Extract Concentrate Evaporation & Reconstitution Extract->Concentrate GCMS GC-MS Analysis Concentrate->GCMS Quant Quantification using Internal Standard Ratio GCMS->Quant Validation Method Validation Quant->Validation

Analytical Method Workflow

G Validation Analytical Method Validation Specificity Specificity Validation->Specificity Linearity Linearity & Range Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision LOD_LOQ LOD & LOQ Validation->LOD_LOQ Robustness Robustness Validation->Robustness Repeatability Repeatability Precision->Repeatability Intra-day Intermediate Intermediate Precision->Intermediate Inter-day

Key Parameters of Method Validation

References

Comparative

The Gold Standard in Quantitative Analysis: A Comparative Guide to Dimethyl Adipate-d4-1 and 13C-Labeled Internal Standards

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis by mass spectrometry, the selection of an appropriate internal standard is a critical decision that directly influences...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis by mass spectrometry, the selection of an appropriate internal standard is a critical decision that directly influences data accuracy and reliability. Stable isotope-labeled internal standards (SIL-ISs) are the undisputed gold standard, designed to mimic the analyte of interest and compensate for variations during sample preparation, chromatography, and ionization.[1] This guide provides an objective, data-driven comparison of deuterium-labeled internal standards, such as Dimethyl adipate-d4-1, and their 13C-labeled counterparts.

Dimethyl adipate-d4-1 is a deuterium-labeled form of Dimethyl adipate (B1204190), an aliphatic dicarboxylate compound used as a plasticizer and an intermediate in organic synthesis.[2][3][4] In analytical chemistry, it serves as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[2] While widely used due to lower cost and broader availability, deuterium-labeled standards present certain analytical challenges compared to 13C-labeled standards.[1][5]

Head-to-Head Comparison: Deuterium- vs. 13C-Labeling

The fundamental differences between deuterium- and 13C-labeled internal standards lie in their chromatographic behavior, isotopic stability, and effectiveness in correcting for matrix effects.[6]

FeatureDeuterium-Labeled IS (e.g., Dimethyl adipate-d4-1)13C-Labeled IS
Chromatographic Co-elution Often exhibits a slight retention time shift, typically eluting earlier than the native analyte ("isotope effect").[6][7] This can be more pronounced in high-resolution chromatography.[8]Near-perfect co-elution with the unlabeled analyte due to negligible changes in physicochemical properties.[1][6][7]
Isotopic Stability Deuterium (B1214612) atoms, particularly on heteroatoms or acidic positions, can be susceptible to back-exchange with hydrogen atoms from the sample matrix or solvent.[6]13C labels are incorporated into the carbon skeleton, making them exceptionally stable and not prone to exchange.[6]
Matrix Effect Compensation The chromatographic shift can lead to differential ion suppression or enhancement, potentially compromising accurate quantification.[6][8]Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[6]
Fragmentation in MS/MS The presence of deuterium can sometimes alter fragmentation patterns, requiring different collision energies compared to the analyte.Fragmentation patterns are highly predictable and closely resemble those of the unlabeled analyte.[7]
Cost and Availability Generally more common and less expensive to synthesize.[1][5]Typically more costly and less commercially available, though this is changing.[5][9]
Accuracy & Precision Can lead to inaccuracies; one study reported a 40% error due to imperfect retention time matching. In another, the mean bias was 96.8% with a standard deviation of 8.6%.Demonstrates improved accuracy and precision. A comparative study showed a mean bias of 100.3% with a standard deviation of 7.6%.[1]

Experimental Protocol: Comparative Evaluation of Internal Standards

To rigorously assess the performance of Dimethyl adipate-d4-1 versus a 13C-labeled internal standard for the quantification of adipic acid or its dimethyl ester, the following experimental protocol can be employed.

Objective: To compare the accuracy, precision, and matrix effect compensation of a deuterium-labeled versus a 13C-labeled internal standard for the quantification of dimethyl adipate in a biological matrix (e.g., plasma) by LC-MS/MS.

1. Materials:

  • Analyte: Dimethyl adipate

  • Internal Standards: Dimethyl adipate-d4-1 and 13C-labeled Dimethyl adipate

  • Biological Matrix: Human plasma (or other relevant matrix)

  • Solvents: LC-MS grade methanol, acetonitrile, and water

  • Reagents: Formic acid

  • Equipment: UPLC-MS/MS system, solid-phase extraction (SPE) cartridges, vacuum manifold, nitrogen evaporator.

2. Preparation of Solutions:

  • Prepare stock solutions (1 mg/mL) of the analyte and both internal standards in methanol.

  • Create a series of working standard solutions by serially diluting the stock solutions to prepare calibration curves.

  • Prepare internal standard working solutions at a fixed concentration (e.g., 100 ng/mL).

3. Sample Preparation (Solid-Phase Extraction):

  • Spike plasma samples with the analyte to create quality control (QC) samples at low, medium, and high concentrations.

  • For each sample, add a fixed volume of either the Dimethyl adipate-d4-1 or the 13C-labeled internal standard working solution.

  • Pre-treat the samples by diluting 1:1 (v/v) with 2% formic acid in water.[10]

  • Condition a C18 SPE cartridge.

  • Load the pre-treated sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analyte and internal standard with methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

4. LC-MS/MS Analysis:

  • Liquid Chromatography: Use a suitable C18 column with a gradient elution program to separate the analyte from matrix components.

  • Mass Spectrometry:

    • Ionization Mode: Electrospray ionization (ESI) in positive mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Analyte (Dimethyl adipate): Monitor the transition from the precursor ion to a specific product ion.

      • Dimethyl adipate-d4-1: Monitor the corresponding mass-shifted precursor to product ion transition.

      • 13C-labeled Dimethyl adipate: Monitor its corresponding mass-shifted transition.

5. Data Analysis:

  • Construct calibration curves for each internal standard by plotting the peak area ratio (analyte/internal standard) against the analyte concentration.

  • Calculate the concentration of the QC samples using both calibration curves.

  • Evaluate accuracy (% bias) and precision (% coefficient of variation) for both sets of results.

  • Assess matrix effects by comparing the analyte response in the presence and absence of the matrix.

Visualizing Workflows and Pathways

To better understand the experimental process and the biological context, the following diagrams are provided.

G cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing start Biological Sample (e.g., Plasma) spike_analyte Spike with Analyte (for QC) start->spike_analyte spike_is Spike with Internal Standard (D4 or 13C) spike_analyte->spike_is pretreat Pre-treatment (e.g., Dilution, Protein Precipitation) spike_is->pretreat spe Solid-Phase Extraction (SPE) pretreat->spe evap Evaporation & Reconstitution spe->evap lc LC Separation evap->lc Inject ms MS/MS Detection (MRM) lc->ms integrate Peak Integration ms->integrate Acquire Data ratio Calculate Area Ratio (Analyte/IS) integrate->ratio quantify Quantification using Calibration Curve ratio->quantify

Caption: General experimental workflow for sample analysis using an internal standard.

Adipic acid, the parent compound of dimethyl adipate, can be metabolized in the body through pathways analogous to fatty acid oxidation.[11] Accurate quantification of adipic acid and its metabolites is crucial in metabolic research and toxicology.

G cluster_pathway Adipic Acid Metabolism cluster_quant Quantitative Analysis dma Dimethyl Adipate (Exogenous) aa Adipic Acid dma->aa Hydrolysis acyl_coa Adipyl-CoA aa->acyl_coa beta_ox Beta-Oxidation acyl_coa->beta_ox succinyl_coa Succinyl-CoA beta_ox->succinyl_coa other Other Metabolites (e.g., beta-ketoadipic acid) beta_ox->other tca TCA Cycle succinyl_coa->tca is Internal Standard (e.g., Dimethyl Adipate-d4-1 or 13C-labeled) is->aa Co-extraction & Analysis Correction

Caption: Simplified metabolic pathway of adipic acid and the role of an internal standard.

Conclusion and Recommendation

For the highest level of accuracy and precision in quantitative bioanalysis by LC-MS/MS, a 13C-labeled internal standard is the preferred choice.[1] Its ability to co-elute perfectly with the analyte of interest provides the most effective compensation for matrix effects and other sources of analytical variability.[1][6] While deuterated internal standards like Dimethyl adipate-d4-1 are a more common and cost-effective option, they can introduce complications such as chromatographic shifts and potential isotopic instability.[1][7] When using deuterated standards, careful validation is crucial to ensure these potential issues do not compromise the integrity of the results. For researchers and drug development professionals where data quality is non-negotiable, the investment in 13C-labeled internal standards is a scientifically sound decision that leads to more reliable and defensible data.

References

Validation

The Gold Standard for Quantification: A Comparative Guide to Dimethyl Adipate-d4-1 as an Internal Standard

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of an appropriate internal standard is paramount. This guide...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of an appropriate internal standard is paramount. This guide provides an objective comparison of Dimethyl adipate-d4-1, a stable isotope-labeled (SIL) internal standard, against other alternatives, supported by established analytical principles and illustrative experimental data.

In the landscape of analytical chemistry, particularly in chromatographic and mass spectrometric techniques, internal standards are indispensable for correcting variations that can occur during sample preparation, injection, and analysis. Stable isotope-labeled internal standards, such as Dimethyl adipate-d4-1, are widely recognized as the "gold standard."[1][2] These compounds are chemically identical to the analyte of interest but are enriched with heavy isotopes, in this case, deuterium. This near-identical physicochemical behavior ensures that the SIL internal standard experiences the same matrix effects, extraction efficiencies, and ionization responses as the analyte, providing superior correction for experimental variability and leading to enhanced accuracy and precision.[1]

Performance Comparison: The Advantage of Isotopic Labeling

While direct comparative studies detailing the performance of Dimethyl adipate-d4-1 are not extensively published, the advantages of using a deuterated internal standard are well-documented across a range of applications. The following table contrasts the expected performance of Dimethyl adipate-d4-1 with a non-deuterated structural analog and a non-related compound, based on typical performance data from validated analytical methods using similar stable isotope-labeled standards.

FeatureDimethyl adipate-d4-1 (Deuterated)Structural Analog (e.g., Diethyl Adipate)Non-Related Compound (e.g., p-Cymene)
Chemical & Physical Properties Nearly identical to the analyte (Dimethyl adipate)Similar, but differences in alkyl chain length can affect chromatographic retention and extraction recovery.Significantly different, leading to different behavior during sample processing and analysis.
Co-elution with Analyte Co-elutes with the analyte, ensuring it experiences the same matrix effects.May have different retention times, leading to inadequate compensation for matrix-induced ionization suppression or enhancement.Unlikely to co-elute, offering poor correction for matrix effects.
Accuracy (% Recovery) Expected to be high and consistent (typically 90-110%) across different matrices.Can be variable and matrix-dependent.Often shows poor and inconsistent recovery.
Precision (% RSD) Expected to be excellent (typically <15%) due to effective correction of variability.[1]Can be higher and more variable, especially in complex matrices.Often exhibits poor precision.
Correction for Matrix Effects Excellent, due to identical ionization behavior.[1]Less effective, as ionization efficiency may differ.Ineffective at correcting for analyte-specific matrix effects.

One study on the analysis of chemical warfare agents using GC/MS noted that the non-deuterated Dimethyl adipate (B1204190) showed significant variance in its response factor across different instrument systems, suggesting potential issues with its robustness as an internal standard in that specific application.[3] This highlights the importance of the isotopic labeling for achieving consistent performance. In contrast, methods employing other deuterated internal standards for similar types of analytes consistently report high accuracy and precision.[4][5]

Experimental Protocols: A Generalized Workflow

The following provides a detailed methodology for a typical quantitative analysis using a deuterated internal standard like Dimethyl adipate-d4-1 for the determination of an analyte such as Dimethyl adipate in a given matrix.

Sample Preparation
  • Aliquoting: Transfer a precise volume or weight of the sample into a clean tube.

  • Internal Standard Spiking: Add a known amount of Dimethyl adipate-d4-1 solution to each sample, calibrator, and quality control sample at the beginning of the preparation process.

  • Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal standard from the sample matrix. For example, for an aqueous sample, extraction with a water-immiscible organic solvent like ethyl acetate (B1210297) may be appropriate.

  • Concentration and Reconstitution: Evaporate the extraction solvent under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for injection into the analytical instrument.

Instrumental Analysis (GC-MS)
  • Gas Chromatograph (GC) Conditions:

    • Column: A suitable capillary column, for instance, a 5% diphenyl / 95% dimethyl polysiloxane phase.

    • Injector Temperature: 250 °C

    • Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI)

    • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for both the analyte (Dimethyl adipate) and the internal standard (Dimethyl adipate-d4-1).

Mandatory Visualizations

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis Sample Sample Aliquoting Spiking Spiking with Dimethyl adipate-d4-1 Sample->Spiking Extraction Liquid-Liquid or Solid-Phase Extraction Spiking->Extraction Evaporation Evaporation & Reconstitution Extraction->Evaporation GC_MS GC-MS Analysis Evaporation->GC_MS Data_Processing Data Processing GC_MS->Data_Processing Quantification Quantification Data_Processing->Quantification

Caption: A typical experimental workflow for quantitative analysis using an internal standard.

Logical_Relationship Analyte_Response Analyte Peak Area Response_Ratio Response Ratio (Analyte Area / IS Area) Analyte_Response->Response_Ratio IS_Response Internal Standard (IS) Peak Area (Dimethyl adipate-d4-1) IS_Response->Response_Ratio Calibration_Curve Calibration Curve (Response Ratio vs. Concentration) Response_Ratio->Calibration_Curve Final_Concentration Analyte Concentration in Sample Calibration_Curve->Final_Concentration

Caption: Logical relationship for quantification using the internal standard method.

Conclusion

The use of a stable isotope-labeled internal standard such as Dimethyl adipate-d4-1 is a robust strategy for achieving high-quality quantitative data. Its near-identical chemical and physical properties to the corresponding analyte allow for effective correction of analytical variability, including matrix effects, which is a common challenge in complex samples. While direct comparative performance data for Dimethyl adipate-d4-1 is not abundant in the literature, the well-established principles of using SIL internal standards and the performance of similar deuterated compounds in a multitude of validated methods strongly support its superiority over structural analogs or unrelated compounds. For researchers and scientists in drug development and other fields requiring the utmost confidence in their analytical results, Dimethyl adipate-d4-1 represents a sound investment in data accuracy and precision.

References

Comparative

Inter-laboratory Comparison of Analytical Methods for Adipate Esters Using Dimethyl Adipate-d4-1 as an Internal Standard

This guide provides a comparative overview of analytical methodologies for the quantification of adipate (B1204190) esters, with a focus on Dimethyl Adipate, using Dimethyl adipate-d4-1 as an internal standard. The data...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comparative overview of analytical methodologies for the quantification of adipate (B1204190) esters, with a focus on Dimethyl Adipate, using Dimethyl adipate-d4-1 as an internal standard. The data presented herein is a synthesis of typical performance characteristics observed in inter-laboratory proficiency testing for similar small molecule quantification assays. This document is intended for researchers, scientists, and drug development professionals to aid in analytical method selection and validation.

Dimethyl adipate-d4-1 is the deuterated form of Dimethyl adipate, a common plasticizer and an intermediate in organic synthesis.[1][2] Its use as an internal standard is critical for accurate quantification in complex matrices by correcting for variations during sample preparation and analysis.[1][3] Deuterated standards are preferred as they have similar chemical and physical properties to the analyte but a different mass, allowing for precise measurement using mass spectrometry.[4]

Data Presentation: Comparison of Analytical Methods

The following tables summarize the quantitative performance data for the analysis of Dimethyl Adipate using Dimethyl adipate-d4-1 as an internal standard with two common analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The data represents a hypothetical inter-laboratory study to demonstrate typical method performance.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Method Performance

ParameterLaboratory ALaboratory BLaboratory CMeanStandard Deviation
Linearity (R²) 0.99850.99910.99880.99880.0003
Precision (%RSD) 4.23.84.54.170.35
Accuracy (% Recovery) 98.5101.299.399.671.39
LOQ (ng/mL) 5.04.55.24.90.36

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method Performance

ParameterLaboratory ALaboratory BLaboratory CMeanStandard Deviation
Linearity (R²) 0.99950.99980.99960.99960.0002
Precision (%RSD) 2.11.82.52.130.35
Accuracy (% Recovery) 100.5102.199.8100.81.18
LOQ (ng/mL) 0.50.40.60.50.1

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are representative of those that would be used in a typical analytical laboratory for the quantification of Dimethyl Adipate.

Sample Preparation

A liquid-liquid extraction (LLE) method was employed for the extraction of Dimethyl Adipate from a biological matrix (e.g., plasma).

  • Aliquoting: 100 µL of the sample (calibrator, quality control, or unknown) was aliquoted into a 2 mL microcentrifuge tube.

  • Internal Standard Spiking: 10 µL of the working internal standard solution (Dimethyl adipate-d4-1, 1 µg/mL in methanol) was added to each tube.

  • Extraction: 500 µL of methyl tert-butyl ether (MTBE) was added as the extraction solvent.

  • Vortexing: The tubes were vortexed for 5 minutes to ensure thorough mixing and extraction.

  • Centrifugation: The samples were centrifuged at 13,000 rpm for 5 minutes to separate the organic and aqueous layers.

  • Transfer: The upper organic layer was transferred to a new set of tubes.

  • Evaporation: The solvent was evaporated to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: The residue was reconstituted in 100 µL of the mobile phase (for LC-MS/MS) or a suitable solvent (for GC-MS) for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
  • Instrumentation: Agilent 7890B GC system coupled to a 5977A MSD.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Injection Volume: 1 µL in splitless mode.

  • Inlet Temperature: 280°C.

  • Oven Temperature Program: Initial temperature of 80°C, held for 1 minute, then ramped to 280°C at 20°C/min, and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • MSD Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Dimethyl Adipate Ions: m/z 143, 111, 83

    • Dimethyl adipate-d4-1 Ions: m/z 147, 115, 87

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis
  • Instrumentation: Shimadzu Nexera X2 UHPLC system coupled to a Sciex 6500+ QTRAP mass spectrometer.

  • Column: Waters Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, then return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • MRM Transitions:

    • Dimethyl Adipate: Q1 175.1 -> Q3 143.1 (Quantifier), Q1 175.1 -> Q3 111.1 (Qualifier)

    • Dimethyl adipate-d4-1: Q1 179.1 -> Q3 147.1 (Quantifier)

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Dimethyl Adipate using Dimethyl adipate-d4-1 as an internal standard.

G cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Sample Aliquoting Spike Spike with Dimethyl adipate-d4-1 Sample->Spike Extract Liquid-Liquid Extraction Spike->Extract Evap Evaporation Extract->Evap Recon Reconstitution Evap->Recon GCMS GC-MS Recon->GCMS Method A LCMSMS LC-MS/MS Recon->LCMSMS Method B Quant Quantification GCMS->Quant LCMSMS->Quant

Caption: General experimental workflow for sample analysis.

Logical Relationship of Internal Standard Method

This diagram shows the logical relationship of using an internal standard for quantification.

G Analyte Dimethyl Adipate (Analyte) SamplePrep Sample Preparation (Extraction, etc.) Analyte->SamplePrep IS Dimethyl adipate-d4-1 (Internal Standard) IS->SamplePrep Analysis MS Analysis SamplePrep->Analysis Ratio Calculate Peak Area Ratio (Analyte / IS) Analysis->Ratio CalCurve Calibration Curve Ratio->CalCurve Concentration Determine Analyte Concentration CalCurve->Concentration

Caption: Logic of quantification using an internal standard.

Comparison with Alternative Internal Standards

While Dimethyl adipate-d4-1 is an ideal internal standard for Dimethyl Adipate, other deuterated esters can be considered for the analysis of related compounds or when the primary standard is unavailable. The choice of an alternative should be guided by structural similarity, retention time, and ionization efficiency relative to the analyte of interest.

Table 3: Potential Alternative Deuterated Internal Standards

Internal StandardAnalyte ClassRationale
Diethyl phthalate-d4 Phthalate (B1215562) EstersCommonly used for the analysis of plasticizers and shares ester functional groups.[5]
Bis(2-ethylhexyl) phthalate-d4 High Molecular Weight PhthalatesSuitable for methods targeting larger adipate or phthalate esters.[5]
Dibutyl phthalate-d4 Phthalate EstersAnother common deuterated standard for plasticizer analysis.[6]

The use of these alternatives would require a thorough method validation to ensure they adequately correct for analytical variability for the specific analyte being measured.[7] The ideal internal standard is always the isotopically labeled analogue of the analyte.[3]

References

Validation

A Comparative Guide to the Linearity and Range of Detection of Deuterated Internal Standards in Chemical Analysis

For Researchers, Scientists, and Drug Development Professionals In the landscape of quantitative analytical chemistry, particularly in chromatographic techniques coupled with mass spectrometry (such as GC-MS and LC-MS/MS...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly in chromatographic techniques coupled with mass spectrometry (such as GC-MS and LC-MS/MS), the use of internal standards is paramount for achieving accurate and reliable results. Deuterated internal standards, which are chemically identical to the analyte of interest but carry a stable isotope label, are considered the gold standard. They co-elute with the analyte and experience similar matrix effects and ionization suppression, thus providing excellent correction for variations during sample preparation and analysis.

This guide provides a comparative overview of the performance of Dimethyl adipate-d4-1 and other deuterated internal standards, with a focus on linearity and the range of detection. While specific quantitative performance data for Dimethyl adipate-d4-1 is not extensively available in public literature, we can infer its expected performance based on its properties and data from structurally similar deuterated compounds. This guide will compare the available data for common deuterated standards used in the analysis of plasticizers and related compounds.

Comparative Performance of Deuterated Internal Standards

The following table summarizes the linearity and detection limits of various deuterated internal standards from published analytical methods. This data is crucial for researchers in selecting the most appropriate internal standard for their specific application and for understanding the expected performance of their analytical method.

Internal StandardAnalyte(s)MatrixAnalytical MethodLinearity RangeLinearity (r²)LODLOQ
Dimethyl adipate-d4-1 Adipates, PlasticizersVariousGC-MS, LC-MS/MSNot specifiedNot specifiedNot specifiedNot specified
Dibutyl phthalate-d4 (DBP-d4)Dibutyl phthalate (B1215562) (DBP)Hexane (B92381)GC-MS1 - 100 ng/mL> 0.99[1]0.3 ng/mL[1]1 ng/mL[1]
Dibutyl phthalate-d4 (DBP-d4)DEP, DiBP, DBP, BBP, DEHPIndoor AirGC-MSNot specified> 0.9953[2][3]Not specifiedNot specified
Benzyl butyl phthalate-d4 (BBP-d4)DEP, DiBP, DBP, BBP, DEHPIndoor AirGC-MSNot specified0.9900 - 0.9993[2]Not specifiedNot specified
Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)DEP, DiBP, DBP, BBP, DEHPIndoor AirGC-MSNot specified0.9891 - 0.9992[2]Not specifiedNot specified

Experimental Protocols

Detailed methodologies are essential for replicating and validating analytical methods. Below are generalized experimental protocols for the analysis of adipates or phthalates using a deuterated internal standard with GC-MS and LC-MS/MS.

GC-MS Method for Adipate/Phthalate Analysis

a) Sample Preparation (Liquid-Liquid Extraction)

  • To 1 mL of a liquid sample (e.g., water, beverage), add a known amount of the deuterated internal standard solution (e.g., Dimethyl adipate-d4-1 in methanol).

  • Add 5 mL of an appropriate extraction solvent (e.g., hexane or dichloromethane).

  • Vortex the mixture for 2 minutes and centrifuge at 4000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the organic layer to a clean glass tube.

  • Repeat the extraction step with an additional 5 mL of the extraction solvent.

  • Combine the organic extracts and evaporate to a final volume of 1 mL under a gentle stream of nitrogen.

  • Transfer the concentrated extract to a GC vial for analysis.

b) GC-MS Instrumentation and Conditions

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column.

  • Injector Temperature: 280 °C

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 1 minute.

    • Ramp 1: 20 °C/min to 200 °C.

    • Ramp 2: 10 °C/min to 300 °C, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes and the internal standard.

LC-MS/MS Method for Adipate/Phthalate Analysis

a) Sample Preparation (Protein Precipitation for Biological Samples)

  • To 100 µL of a plasma or serum sample, add 20 µL of the deuterated internal standard working solution.

  • Add 300 µL of acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

  • Transfer the supernatant to a new tube and evaporate to dryness under nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase and inject into the LC-MS/MS system.

b) LC-MS/MS Instrumentation and Conditions

  • LC System: Shimadzu Nexera X2 UHPLC or equivalent.

  • Mass Spectrometer: Sciex QTRAP 6500+ or equivalent.

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate the analytes of interest.

  • Flow Rate: 0.4 mL/min.

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the analytes.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions for each analyte and the internal standard.

Visualizing Analytical Workflows

Understanding the logical flow of an analytical method is crucial for its successful implementation. The following diagrams, generated using Graphviz, illustrate a typical experimental workflow and the signaling pathway for quantification using a deuterated internal standard.

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample Sample Collection Spike Spike with Dimethyl adipate-d4-1 Sample->Spike Extract Extraction Spike->Extract Concentrate Concentration Extract->Concentrate Inject Injection Concentrate->Inject Separate Chromatographic Separation Inject->Separate Detect Mass Spectrometric Detection Separate->Detect Integrate Peak Integration Detect->Integrate Calibrate Calibration Curve Integrate->Calibrate Quantify Quantification Calibrate->Quantify Quantification_Pathway Analyte_Response Analyte Peak Area Response_Ratio Response Ratio (Analyte Area / IS Area) Analyte_Response->Response_Ratio IS_Response Internal Standard Peak Area (Dimethyl adipate-d4-1) IS_Response->Response_Ratio Calibration_Curve Calibration Curve (Response Ratio vs. Concentration) Response_Ratio->Calibration_Curve Final_Concentration Analyte Concentration Calibration_Curve->Final_Concentration

References

Validation

A Researcher's Guide to Cross-Validation of Analytical Methods with Different Internal Standards

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is the bedrock of conclusive findings and regulatory success. When employing analytical techniques like liquid chromato...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is the bedrock of conclusive findings and regulatory success. When employing analytical techniques like liquid chromatography-mass spectrometry (LC-MS), the use of an internal standard (IS) is crucial for ensuring the accuracy and precision of quantification in complex biological matrices.[1][2] An ideal internal standard mimics the analytical behavior of the analyte, compensating for variability during sample preparation and analysis. However, the choice of internal standard can vary, with stable isotope-labeled (SIL) internal standards being the "gold standard" and structural analogs serving as a practical alternative.[3][4] When methods utilizing different internal standards are used within the same study or across different studies, a thorough cross-validation is imperative to ensure data consistency and reliability.[5][6]

This guide provides an objective comparison of analytical methods using different internal standards, supported by experimental data and detailed methodologies, to equip researchers with the knowledge to navigate the nuances of cross-validation.

The Critical Role of the Internal Standard

Internal standards are compounds of a known concentration added to all samples, including calibration standards and quality controls (QCs), to correct for variability in extraction efficiency, matrix effects, and instrument response.[7] The two primary types of internal standards are:

  • Stable Isotope-Labeled (SIL) Internal Standards: These are considered the ideal choice as they are chemically identical to the analyte but have a different mass due to the incorporation of stable isotopes (e.g., ²H, ¹³C, ¹⁵N).[4] This near-identical chemical behavior allows them to co-elute with the analyte and experience the same matrix effects, leading to a consistent analyte-to-internal standard peak area ratio.[1][8]

  • Structural Analog Internal Standards: These are molecules with a chemical structure similar to the analyte. While they can be a cost-effective alternative when a SIL-IS is unavailable, their physicochemical properties may differ slightly from the analyte, potentially leading to variations in extraction recovery and chromatographic behavior.[3]

The choice between a SIL-IS and a structural analog can impact the performance of an analytical method. Therefore, when changing the internal standard in a validated method or comparing data from two methods using different internal standards, a cross-validation study is essential.[1]

Experimental Protocol for Cross-Validation

The following is a generalized protocol for conducting a cross-validation study to compare the performance of two different internal standards (IS 1 and IS 2).

Objective: To compare the performance of two different internal standards for the quantification of a specific analyte in a given biological matrix.

Materials:

  • Blank biological matrix from at least six different sources.[9]

  • Certified reference standards of the analyte.

  • Internal Standard 1 (e.g., SIL-IS).

  • Internal Standard 2 (e.g., Structural Analog).

  • All necessary reagents and solvents for the analytical method.

Methodology:

  • Preparation of Stock and Working Solutions:

    • Prepare separate stock solutions of the analyte and each internal standard.

    • From these, prepare working solutions for spiking into the biological matrix.[3]

  • Preparation of Calibration Standards and Quality Control (QC) Samples:

    • Spike the blank biological matrix with the analyte to prepare calibration standards at a minimum of six concentration levels, including the lower limit of quantification (LLOQ) and upper limit of quantification (ULOQ).

    • Prepare QC samples at a minimum of four concentration levels: LLOQ, low, medium, and high.[3]

  • Sample Analysis:

    • Divide the prepared calibration standards and QC samples into two sets.

    • Set A: Process and analyze these samples using the original, validated method with IS 1.

    • Set B: Process and analyze these samples using the modified method with IS 2.[1]

    • Analyze incurred (study) samples with both methods to assess performance with real-world samples.[4]

  • Data Analysis:

    • For each set of data, construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.[7]

    • Determine the concentration of the analyte in the QC and incurred samples using the respective calibration curves.

    • Evaluate method performance parameters such as accuracy, precision, and linearity for each method.

G cluster_prep Preparation cluster_analysis Analysis cluster_data Data Evaluation stock_solutions Prepare Stock Solutions (Analyte, IS 1, IS 2) working_solutions Prepare Working Solutions stock_solutions->working_solutions cal_qc_prep Prepare Calibration Standards & QC Samples in Blank Matrix working_solutions->cal_qc_prep split_samples Divide Samples into Two Sets (Set A & Set B) cal_qc_prep->split_samples method_a Analyze Set A with Method 1 (IS 1) split_samples->method_a method_b Analyze Set B with Method 2 (IS 2) split_samples->method_b data_analysis_a Data Analysis for Method 1 method_a->data_analysis_a data_analysis_b Data Analysis for Method 2 method_b->data_analysis_b comparison Compare Performance Metrics (Accuracy, Precision, Linearity) data_analysis_a->comparison data_analysis_b->comparison

Cross-validation experimental workflow.

Data Presentation and Acceptance Criteria

The results of the cross-validation study should be summarized in tables for easy comparison. The acceptance criteria are based on regulatory guidelines, which generally state that the difference between the values obtained with the two methods should be within a certain percentage.

Table 1: Comparison of Accuracy and Precision for Quality Control Samples

QC LevelMethod 1 (with IS 1)Method 2 (with IS 2)% Difference
Mean Conc. ± SD (n=5) Accuracy (%) Precision (%CV)
LLOQ
Low
Medium
High

Acceptance Criteria: The mean accuracy should be within ±15% of the nominal value (±20% for LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).[9]

Table 2: Comparison of Incurred Sample Analysis

Sample IDConcentration with Method 1 (IS 1)Concentration with Method 2 (IS 2)% Difference
1
2
...
n

Acceptance Criteria: For at least 67% of the incurred samples, the percentage difference between the concentrations obtained with the two methods should be within ±20% of their mean.[6]

G start Start Cross-Validation is_sil Is a Stable Isotope-Labeled Internal Standard (SIL-IS) Available? start->is_sil use_sil Use SIL-IS as Reference Method is_sil->use_sil Yes use_analog Use Structural Analog as Test Method is_sil->use_analog No perform_validation Perform Cross-Validation Experiment use_sil->perform_validation use_analog->perform_validation compare_data Compare Performance Data (Accuracy, Precision, Matrix Effect, etc.) perform_validation->compare_data meet_criteria Do Results Meet Acceptance Criteria? compare_data->meet_criteria methods_comparable Methods are Comparable meet_criteria->methods_comparable Yes investigate Investigate Discrepancies meet_criteria->investigate No

Decision workflow for internal standard selection.

Conclusion

The cross-validation of analytical methods using different internal standards is a critical step to ensure data integrity and consistency in drug development.[5] While SIL-ISs are generally preferred for their superior ability to mimic the analyte, a well-chosen structural analog can also provide reliable results.[3] A rigorous cross-validation study, with clearly defined experimental protocols and acceptance criteria, provides the necessary data to demonstrate the comparability of methods and ensures the development of a robust and reliable bioanalytical assay that meets regulatory expectations.[2] This data-driven approach allows for a confident selection of an internal standard that is "fit-for-purpose," balancing performance with practical considerations.[3]

References

Comparative

Performance Evaluation of Dimethyl Adipate-d4-1 as an Internal Standard in Diverse Biological Matrices

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of quantitative analytical chemistry, particularly in the realm of drug development and clinical research, the use of s...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly in the realm of drug development and clinical research, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reliable results. This guide provides a comprehensive comparison of Dimethyl adipate-d4-1, a deuterated analog of Dimethyl adipate (B1204190), against other potential internal standards for the quantification of adipate esters and related dicarboxylic acids in various biological matrices. The information presented herein is supported by a synthesis of available experimental data and established analytical methodologies.

The Critical Role of Internal Standards in Quantitative Analysis

Internal standards are essential in analytical chemistry to compensate for the variability inherent in sample preparation and analysis. By adding a known amount of an internal standard to a sample at the beginning of the workflow, any loss of analyte during extraction, as well as variations in instrument response, can be corrected. The ideal internal standard is chemically and physically similar to the analyte of interest but can be distinguished by the analytical instrument.

Stable isotope-labeled (SIL) internal standards, such as Dimethyl adipate-d4-1, are considered the gold standard. The incorporation of deuterium (B1214612) atoms results in a compound with a higher mass-to-charge ratio (m/z) that is easily distinguishable by a mass spectrometer, while its chemical properties remain nearly identical to the unlabeled analyte. This ensures that the SIL internal standard co-elutes with the analyte and experiences similar matrix effects, leading to more accurate and precise quantification.

Performance Comparison: Dimethyl Adipate-d4-1 vs. Alternative Internal Standards

While direct head-to-head comparative studies for Dimethyl adipate-d4-1 against a range of other internal standards for adipate analysis in multiple matrices are not extensively documented in publicly available literature, the advantages of using a deuterated internal standard are well-established. The following table summarizes the expected performance characteristics of Dimethyl adipate-d4-1 compared to structural analogs, which are non-labeled compounds with similar chemical structures to the analyte.

Performance ParameterDimethyl adipate-d4-1 (Deuterated IS)Structural Analog (Non-labeled IS)
Accuracy HighModerate to High
Precision (%RSD) Typically <15%Can be >15%, especially in complex matrices
Matrix Effect Compensation ExcellentModerate to Poor
Recovery Correction ExcellentModerate
Linearity (R²) Typically >0.99Typically >0.99
Cost HigherLower

Key takeaway: The superior ability of Dimethyl adipate-d4-1 to compensate for matrix effects and variability in sample recovery makes it the preferred choice for high-stakes quantitative assays where accuracy and precision are critical.

Experimental Protocols and Performance Data in Different Matrices

The following sections provide detailed experimental methodologies for the analysis of adipate esters and related dicarboxylic acids in plasma, urine, and tissue homogenates, using a deuterated internal standard like Dimethyl adipate-d4-1. The performance data presented are representative of what can be expected based on studies of similar compounds.

Analysis in Human Plasma

Experimental Protocol:

  • Sample Preparation:

    • To 100 µL of plasma, add 10 µL of Dimethyl adipate-d4-1 internal standard solution (concentration to be optimized based on expected analyte levels).

    • Vortex briefly to mix.

    • Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

    • Vortex vigorously for 1 minute.

    • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

    • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

    • Reconstitute the residue in 100 µL of the initial mobile phase.

  • LC-MS/MS Analysis:

    • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

    • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on the analyte.

    • MS/MS Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for the analyte and Dimethyl adipate-d4-1.

Expected Performance Data:

ParameterExpected Value
Linearity (R²) > 0.995
Accuracy (% Bias) Within ±15%
Precision (%RSD) < 15%
Recovery 85-115%
Matrix Effect Significantly minimized by the internal standard
Analysis in Human Urine

Experimental Protocol:

  • Sample Preparation:

    • To 50 µL of urine, add 10 µL of Dimethyl adipate-d4-1 internal standard solution.

    • Add 440 µL of 0.1% formic acid in water.

    • Vortex to mix.

    • Directly inject into the LC-MS/MS system.

  • LC-MS/MS Analysis:

    • Parameters are similar to those for plasma analysis, with potential adjustments to the gradient to account for the different matrix.

Expected Performance Data:

ParameterExpected Value
Linearity (R²) > 0.99
Accuracy (% Bias) Within ±15%
Precision (%RSD) < 15%
Recovery Not applicable for this direct injection method
Matrix Effect Studies have shown that deuterated internal standards can effectively correct for the highly variable matrix effects in urine, with recovery-corrected values falling within acceptable ranges.[1]
Analysis in Tissue Homogenates

Experimental Protocol:

  • Sample Preparation:

    • Homogenize the tissue sample in a suitable buffer (e.g., phosphate-buffered saline).

    • To a known amount of homogenate, add Dimethyl adipate-d4-1 internal standard solution.

    • Perform a liquid-liquid extraction (e.g., with methyl tert-butyl ether) or solid-phase extraction (SPE) to isolate the analytes.

    • Evaporate the extraction solvent and reconstitute the residue in the initial mobile phase.

  • LC-MS/MS Analysis:

    • Parameters are similar to those for plasma analysis, with the sample preparation method tailored to the specific tissue type.

Expected Performance Data:

ParameterExpected Value
Linearity (R²) > 0.99
Accuracy (% Bias) Within ±20%
Precision (%RSD) < 20%
Recovery 70-120%
Matrix Effect Dependent on the tissue type and extraction method; the use of a deuterated internal standard is crucial for compensation.

Visualizing Experimental Workflows

To further clarify the analytical processes, the following diagrams, generated using Graphviz, illustrate the typical workflows for sample analysis in different matrices.

G cluster_plasma Plasma Analysis Workflow start_p Plasma Sample is_p Add Dimethyl adipate-d4-1 start_p->is_p ppt Protein Precipitation (Acetonitrile) is_p->ppt cent_p Centrifugation ppt->cent_p evap_p Evaporation cent_p->evap_p recon_p Reconstitution evap_p->recon_p lcms_p LC-MS/MS Analysis recon_p->lcms_p

Figure 1: Workflow for the analysis of adipates in plasma.

G cluster_urine Urine Analysis Workflow start_u Urine Sample is_u Add Dimethyl adipate-d4-1 start_u->is_u dil Dilution is_u->dil lcms_u Direct LC-MS/MS Analysis dil->lcms_u G cluster_tissue Tissue Homogenate Analysis Workflow start_t Tissue Homogenate is_t Add Dimethyl adipate-d4-1 start_t->is_t ext Extraction (LLE or SPE) is_t->ext evap_t Evaporation ext->evap_t recon_t Reconstitution evap_t->recon_t lcms_t LC-MS/MS Analysis recon_t->lcms_t

References

Validation

The Gold Standard in Adipate Analysis: A Comparative Guide to Deuterated Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of adipates, the choice of an appropriate internal standard is a critical determinant of data quality and reliability....

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of adipates, the choice of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison of the performance of deuterated internal standards versus non-deuterated alternatives in adipate (B1204190) analysis, supported by experimental data.

The use of a stable isotope-labeled internal standard (SIL-IS), particularly a deuterated standard, is widely recognized as the gold standard in quantitative bioanalysis.[1] Deuterated standards are chemically identical to the analyte of interest, with the only difference being the replacement of one or more hydrogen atoms with deuterium.[2] This near-identical physicochemical nature allows them to effectively track the analyte throughout the entire analytical process, from sample preparation to detection, thereby correcting for variability and enhancing the accuracy and precision of the results.[3][4]

Quantitative Performance Comparison

The superiority of a deuterated internal standard is most evident when examining key analytical validation parameters. The following table summarizes a comparative analysis of a deuterated standard versus a non-deuterated (structural analog) standard for the quantification of diethylhexyl adipate (DEHA), a common plasticizer. The data is based on a study utilizing isotope dilution-gas chromatography-mass spectrometry (ID-GC-MS).[5][6][7][8][9]

Performance MetricDeuterated Standard (DEHA-d8)Non-Deuterated Standard (e.g., Structural Analog)Advantage of Deuterated Standard
Accuracy (Recovery) 80.6% - 97.8%[5][7][8][9]Typically more variable, susceptible to matrix effectsMore accurate quantification due to better compensation for analyte loss during sample preparation.[3]
Precision (RSD) 0.92% - 10.6%[5][7][8][9]Generally higher RSDsTighter control over experimental variability, leading to more reproducible results.[1]
Matrix Effect Effectively minimizes signal suppression or enhancement[3]Prone to differential matrix effects, leading to biased results[10]Co-elution with the analyte ensures both are equally affected by matrix components, providing accurate normalization.[3]
**Linearity (R²) **≥ 0.99[5][6][8]Can be compromised by inconsistent matrix effectsMaintains a more reliable and predictable response across a range of concentrations.

Experimental Protocols

To rigorously evaluate the performance of an internal standard in adipate analysis, the following key experiments are essential during method validation.

Sample Preparation and Extraction (Based on ID-GC-MS for DEHA in Edible Oil)

Objective: To extract the adipate analyte and the internal standard from the sample matrix with high and reproducible recovery.

Protocol:

  • Spiking: Add a known amount of the deuterated internal standard (e.g., DEHA-d8) to the sample matrix (e.g., 4g of edible oil) before extraction.[7][9]

  • Liquid-Liquid Extraction (LLE): Perform LLE to separate the analytes from the bulk of the matrix.

  • Solid-Phase Extraction (SPE) Cleanup: Further purify the extract using an appropriate SPE cartridge to remove interfering substances.

  • Analysis: Analyze the final extract using GC-MS.[7][9]

Evaluation of Matrix Effects

Objective: To assess the impact of the biological matrix on the ionization of the analyte and the internal standard.

Protocol:

  • Extract blank matrix from at least six different sources.

  • Post-extraction, spike the extracts with the adipate analyte and the deuterated internal standard at low and high concentrations.

  • Prepare corresponding neat solutions of the analyte and the internal standard in the reconstitution solvent at the same concentrations.

  • Calculate the matrix factor (MF) by comparing the peak areas in the presence and absence of the matrix. The use of a deuterated standard should yield an MF close to 1, indicating effective compensation for matrix effects.[1][11]

Visualizing the Workflow and Rationale

To better illustrate the concepts discussed, the following diagrams depict a typical analytical workflow and the underlying principles of internal standard performance.

G cluster_workflow Analytical Workflow with a Deuterated Standard Sample Sample Collection Spike Spike with Deuterated Internal Standard Sample->Spike Extraction Sample Preparation (e.g., LLE, SPE) Spike->Extraction Analysis GC-MS or LC-MS Analysis Extraction->Analysis Quantification Data Processing & Quantification Analysis->Quantification

Caption: A typical analytical workflow incorporating a deuterated internal standard.

G cluster_rationale Rationale for Deuterated Standard Superiority cluster_process Analytical Process cluster_result Outcome Analyte Adipate Analyte P_Extraction Extraction Variability Analyte->P_Extraction P_Matrix Matrix Effects Analyte->P_Matrix P_Ionization Ionization Fluctuation Analyte->P_Ionization Deuterated_IS Deuterated Adipate IS Deuterated_IS->P_Extraction Identical Behavior Deuterated_IS->P_Matrix Identical Behavior Deuterated_IS->P_Ionization Identical Behavior NonDeuterated_IS Non-Deuterated IS (Structural Analog) NonDeuterated_IS->P_Extraction Different Behavior NonDeuterated_IS->P_Matrix Different Behavior NonDeuterated_IS->P_Ionization Different Behavior Accurate Accurate & Precise Quantification P_Ionization->Accurate Inaccurate Inaccurate & Imprecise Quantification P_Ionization->Inaccurate

Caption: Rationale for the superior performance of deuterated internal standards.

References

Safety & Regulatory Compliance

Safety

Proper Disposal of Dimethyl Adipate-d4-1: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides deta...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides detailed, step-by-step procedures for the safe disposal of Dimethyl adipate-d4-1, a deuterated form of Dimethyl adipate (B1204190) used in various scientific applications. Adherence to these guidelines is essential for minimizing risks and meeting regulatory requirements.

Immediate Safety and Handling Precautions

Dimethyl adipate-d4-1 is classified with several hazards that necessitate careful handling. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1] Therefore, before beginning any disposal procedure, it is crucial to wear appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

  • Gloves: Impervious gloves must be worn. Always inspect gloves before use and use proper removal techniques to avoid skin contact.[2]

  • Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

  • Protective Clothing: Selection of protective clothing depends on the work conditions and potential exposure. This may include lab coats, aprons, or suits.[3]

  • Respiratory Protection: Use only in a well-ventilated area.[1][4] If ventilation is inadequate, an approved respirator should be worn.[3]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Dimethyl adipate.

PropertyValue
Molecular Formula C8H10D4O4
Molecular Weight 178.22 g/mol
CAS Number 55724-08-8
GHS Hazard Statements H302, H315, H319, H335
Storage Temperature Pure form: -20°C; In solvent: -80°C[5]

Step-by-Step Disposal Protocol

The proper disposal of Dimethyl adipate-d4-1 should be conducted in accordance with local, regional, and national regulations. The following protocol provides a general framework for its safe disposal.

1. Waste Collection and Storage:

  • Collect waste Dimethyl adipate-d4-1 and any contaminated materials (e.g., absorbent pads from a spill) in a suitable, labeled, and tightly closed container.[2][4]

  • Store the waste container in a cool, well-ventilated area, away from incompatible materials.[6]

2. Consultation and Compliance:

  • Consult your institution's Environmental Health and Safety (EHS) office or a licensed waste disposal company to understand the specific disposal regulations applicable to your location.[7] Disposal must be done according to official regulations.[6]

3. Disposal Options:

  • Licensed Waste Disposal Company: The most recommended method is to entrust the disposal to a licensed waste disposal company.[2][7] They have the expertise and facilities to handle chemical waste safely and in compliance with regulations.

  • Incineration: Incineration in a licensed facility, potentially after mixing with a suitable combustible material, is a viable disposal option.[4]

  • Landfill: Disposal by burial in a landfill specifically licensed to accept chemical and pharmaceutical wastes may be an option, but this should be confirmed with local authorities.[4]

4. Decontamination of Empty Containers:

  • Before disposing of the empty container, ensure it is thoroughly decontaminated.[4][7]

  • Observe all label safeguards until the container is cleaned and destroyed.[4]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Dimethyl adipate-d4-1.

start Start: Need to Dispose of Dimethyl Adipate-d4-1 ppe Step 1: Wear Appropriate PPE (Gloves, Goggles, Lab Coat) start->ppe collect_waste Step 2: Collect Waste in a Labeled, Sealed Container ppe->collect_waste store_waste Step 3: Store Waste Container in a Cool, Well-Ventilated Area collect_waste->store_waste consult_ehs Step 4: Consult Institutional EHS and Local Regulations store_waste->consult_ehs disposal_options Step 5: Evaluate Disposal Options consult_ehs->disposal_options licensed_disposal Option A: Licensed Waste Disposal Company disposal_options->licensed_disposal Recommended incineration Option B: Licensed Incineration disposal_options->incineration If Permitted landfill Option C: Licensed Landfill disposal_options->landfill If Permitted decontaminate Step 6: Decontaminate Empty Container licensed_disposal->decontaminate incineration->decontaminate landfill->decontaminate end End: Proper Disposal Complete decontaminate->end

Caption: Disposal Workflow for Dimethyl Adipate-d4-1.

Spill Response Procedures

In the event of a spill, immediate action is necessary to prevent exposure and environmental contamination.

  • Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[4]

  • Containment: Prevent the spill from entering drains or water courses.[2][4] Contain and absorb the spill with an inert material such as sand, earth, or vermiculite.[4]

  • Collection: Collect the absorbed material and place it in a suitable, labeled container for waste disposal.[4]

  • Decontamination: Clean the spill area and decontaminate all protective clothing and equipment before reuse.[4]

By following these detailed procedures, laboratory professionals can ensure the safe and compliant disposal of Dimethyl adipate-d4-1, fostering a secure working environment and upholding environmental responsibility.

References

Handling

Essential Safety and Logistical Information for Handling Dimethyl Adipate-d4-1

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount. This document provides immediate and essential safety and logistical information for Dim...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount. This document provides immediate and essential safety and logistical information for Dimethyl adipate-d4-1, including operational and disposal plans, to ensure laboratory safety and build trust through value beyond the product itself.

Hazard Identification and Classification

Dimethyl adipate-d4-1 is a deuterated form of Dimethyl adipate (B1204190). While some safety data sheets (SDS) for the non-deuterated form may classify it as non-hazardous, other sources indicate potential hazards. To ensure the highest level of safety, it is prudent to handle this compound with the assumption of the following hazards[1]:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Physical and Chemical Properties

A summary of the relevant physical and chemical properties of Dimethyl adipate and its deuterated form is provided in the table below.

PropertyValue
Appearance Colorless liquid
Molecular Formula C₈H₁₀D₄O₄
Molecular Weight 178.22 g/mol
Boiling Point 109-110 °C at 14 mmHg
Melting Point 8 °C
Flash Point 107 °C (224.6 °F) - Closed Cup
Density 1.062 g/mL at 20 °C
Solubility Insoluble in water. Soluble in alcohol, ether, and acetic acid.[2]
Autoignition Temperature 360 °C (680 °F)
Lower Explosive Limit (LEL) 0.81%[3][4]
Upper Explosive Limit (UEL) 8.1%[3][4]
Occupational Exposure Limits

While specific occupational exposure limits for Dimethyl adipate-d4-1 have not been established, a limit for the non-deuterated form has been set by the German TRGS 900[5]. It is advisable to adhere to this limit as a precautionary measure.

JurisdictionLimit
Germany (TRGS 900) 1.2 ppm (8 mg/m³) - AGW (Vapour and aerosols)[5]

Operational Plan: Safe Handling Protocol

A systematic approach to handling Dimethyl adipate-d4-1 is crucial to minimize exposure and ensure a safe laboratory environment.

Engineering Controls
  • Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors[6].

  • Ensure that an eyewash station and safety shower are readily accessible in the immediate work area[1].

Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling Dimethyl adipate-d4-1:

  • Eye Protection: Chemical safety goggles or a face shield to protect against splashes[6].

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn. Always inspect gloves for any signs of degradation before use[6].

  • Skin and Body Protection: A lab coat or chemical-resistant apron is necessary to prevent skin contact[6].

  • Respiratory Protection: If working outside of a fume hood or in an area with inadequate ventilation, a NIOSH-approved respirator with an appropriate organic vapor cartridge is recommended[6].

Handling Procedures
  • Avoid direct contact with the skin, eyes, and clothing[7].

  • Do not eat, drink, or smoke in the laboratory area where the chemical is handled[8].

  • Keep the container tightly closed when not in use to prevent the release of vapors and potential contamination from atmospheric moisture, which is a common issue with deuterated solvents[8].

  • Use the smallest amount of the chemical necessary for the experiment to minimize waste.

  • Ground and bond containers when transferring large volumes to prevent static discharge.

Storage
  • Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, acids, and bases[6][7].

  • Keep containers securely sealed and protected from physical damage[9].

  • Store away from sources of heat and ignition[7].

Disposal Plan

Proper disposal of Dimethyl adipate-d4-1 and its contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

  • Waste Characterization: Chemical waste generators must determine if a discarded chemical is classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state and local regulations for complete and accurate classification[6].

  • Waste Collection: Collect waste Dimethyl adipate-d4-1 and any materials contaminated with it (e.g., pipette tips, gloves, absorbent pads) in a dedicated, properly labeled, and sealed waste container.

  • Disposal Method: Do not pour down the drain or dispose of with general laboratory trash. Arrange for the disposal of chemical waste through a licensed and reputable waste disposal company[5]. The primary methods for flammable liquid disposal are solidification and removal by a certified service[10].

Experimental Protocol: General Procedure for Handling a Liquid Reagent

This protocol outlines a standard procedure for safely handling a liquid chemical like Dimethyl adipate-d4-1.

  • Preparation:

    • Ensure all necessary PPE is worn correctly.

    • Verify that the fume hood is functioning properly.

    • Assemble all required glassware and equipment. Ensure glassware is clean and dry to prevent contamination.

    • Have a spill kit readily available.

  • Dispensing:

    • Place the Dimethyl adipate-d4-1 container in the fume hood.

    • Carefully open the container.

    • Use a clean, dry pipette or syringe to transfer the desired volume of the liquid.

    • Immediately recap the container securely.

  • Reaction/Use:

    • Add the dispensed liquid to the reaction vessel or experimental setup within the fume hood.

    • Monitor the experiment for any unexpected changes.

  • Post-Procedure:

    • Clean any contaminated glassware and equipment according to standard laboratory procedures.

    • Dispose of all waste materials, including used PPE, in the designated hazardous waste container.

    • Wash hands thoroughly with soap and water after handling the chemical.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of Dimethyl adipate-d4-1.

Safe Handling and Disposal Workflow for Dimethyl Adipate-d4-1 cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Procedure cluster_disposal Disposal a Don PPE b Prepare Work Area (Fume Hood, Spill Kit) a->b c Gather Materials b->c d Dispense Chemical c->d Begin Experiment e Perform Experiment d->e f Clean Equipment e->f Complete Experiment g Segregate Waste f->g h Decontaminate Work Area g->h i Store Waste Securely h->i End of Day j Arrange for Professional Disposal i->j

Caption: Workflow for the safe handling of Dimethyl adipate-d4-1.

References

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